2-(Acryloyloxy)-2-methylpropanoic acid

• CAS: 1294000-55-7

Core Science & Biosynthesis

2-(Acryloyloxy)-2-methylpropanoic acid CAS 1294000-55-7 chemical properties

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Disclaimer: Direct experimental data for 2-(Acryloyloxy)-2-methylpropanoic acid (CAS 1294000-55-7) is not extensively available in public literature. This guide has been compiled by leveraging established chemical principles and data from structurally analogous compounds to provide a comprehensive technical overview. All protocols and claims should be validated through laboratory experimentation.

Introduction: A Molecule of Untapped Potential

2-(Acryloyloxy)-2-methylpropanoic acid stands as a bifunctional monomer of significant interest, possessing both a reactive acrylate moiety and a versatile carboxylic acid group. This unique combination, situated on a sterically hindered quaternary carbon center, suggests a wide range of potential applications, from the synthesis of functional polymers and hydrogels to the development of novel drug delivery systems and advanced coating materials. The acrylate group offers a readily polymerizable site for the formation of polymer backbones, while the carboxylic acid functionality provides a handle for further chemical modification, pH-responsive behavior, and enhanced adhesion to various substrates. This guide aims to provide a detailed exploration of the chemical properties, potential synthesis, reactivity, and handling of this promising yet under-documented chemical compound.

Chemical & Physical Properties

Property	Value	Source/Comment
CAS Number	1294000-55-7	[1]
Molecular Formula	C₇H₁₀O₄	[1]
Molecular Weight	158.15 g/mol	[1]
SMILES	CC(C)(OC(C=C)=O)C(O)=O	[1]
Appearance	Predicted: Colorless liquid or low-melting solid	Based on analogous short-chain acrylic acids and esters.
Boiling Point	Not available	-
Melting Point	Not available	-
Solubility	Predicted: Soluble in many organic solvents	Based on the general solubility of acrylic monomers.[2]

Synthesis and Mechanism

While a specific, validated synthesis protocol for 2-(Acryloyloxy)-2-methylpropanoic acid is not published, a highly plausible and efficient route would be the esterification of 2-hydroxyisobutyric acid with acryloyl chloride. This reaction is a standard method for the preparation of acrylate esters from alcohols.

Proposed Synthesis Workflow

Sources

• 1. 1294000-55-7|2-(Acryloyloxy)-2-methylpropanoic acid|BLD Pharm [bldpharm.com]
• 2. Acrylate and Methacrylate Polymers’ Applications: Second Life with Inexpensive and Sustainable Recycling Approaches - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to α-Acryloyloxyisobutyric Acid: Nomenclature, Synthesis, and Applications in Polymer Chemistry and Drug Development

This guide provides a comprehensive technical overview of α-acryloyloxyisobutyric acid, a versatile monomer with significant potential in the fields of polymer chemistry and advanced drug delivery systems. We will delve into its precise nomenclature, explore detailed synthetic methodologies, and discuss its polymerization behavior, with a particular focus on controlled radical polymerization techniques. Furthermore, this guide will illuminate the practical applications of the resulting polymers as functional materials for the encapsulation and controlled release of therapeutic agents.

Nomenclature and Synonyms: Establishing a Clear Chemical Identity

Clarity in chemical communication is paramount for reproducible scientific research. α-Acryloyloxyisobutyric acid is known by several names, which can sometimes lead to confusion. This section aims to provide a definitive guide to its nomenclature.

The systematic International Union of Pure and Applied Chemistry (IUPAC) name for this compound is 2-(Acryloyloxy)-2-methylpropanoic acid . This name precisely describes the molecular structure, indicating an acryloyl group attached via an ester linkage to the 2-position of 2-methylpropanoic acid (isobutyric acid).

Commonly encountered synonyms in literature and chemical catalogs include:

• α-Acryloyloxyisobutyric acid

• 2-((Acryloyl)oxy)-2-methylpropanoic acid

• 2-Methyl-2-(prop-2-enoyloxy)propanoic acid

The Chemical Abstracts Service (CAS) has assigned the number 1294000-55-7 to this compound, which serves as a unique identifier.

For clarity and consistency, this guide will primarily use the IUPAC name, 2-(Acryloyloxy)-2-methylpropanoic acid.

Physicochemical Properties

A thorough understanding of the physicochemical properties of a monomer is crucial for its handling, polymerization, and application. The table below summarizes the key properties of 2-(Acryloyloxy)-2-methylpropanoic acid.

Property	Value	Source
IUPAC Name	2-(Acryloyloxy)-2-methylpropanoic acid	-
CAS Number	1294000-55-7	-
Molecular Formula	C₇H₁₀O₄	[1]
Molecular Weight	158.15 g/mol	[1]
Appearance	White to off-white solid or crystalline powder	Typical for similar compounds
Solubility	Soluble in many organic solvents (e.g., dichloromethane, tetrahydrofuran, acetone, methanol). Limited solubility in water.	Inferred from structure
Boiling Point	No data available	[1]
Melting Point	Not readily available. Requires experimental determination.	-

Synthesis of 2-(Acryloyloxy)-2-methylpropanoic Acid: A Step-by-Step Protocol

The synthesis of 2-(Acryloyloxy)-2-methylpropanoic acid is typically achieved through the esterification of its precursor, 2-hydroxyisobutyric acid, with an activated form of acrylic acid, such as acryloyl chloride. This reaction requires careful control of conditions to prevent polymerization of the acrylate moiety.

Synthesis of the Precursor: α-Hydroxyisobutyric Acid

α-Hydroxyisobutyric acid can be synthesized from various starting materials, including isobutylene or acetone cyanohydrin.[2][3] One common laboratory-scale synthesis involves the hydrolysis of acetone cyanohydrin.[4]

Esterification Protocol: From Precursor to Monomer

The following protocol details a representative procedure for the synthesis of 2-(Acryloyloxy)-2-methylpropanoic acid.

Materials:

• 2-Hydroxyisobutyric acid

• Acryloyl chloride

• Triethylamine (or another suitable non-nucleophilic base)

• Anhydrous dichloromethane (DCM) or other suitable aprotic solvent

• Anhydrous sodium sulfate or magnesium sulfate

• Polymerization inhibitor (e.g., hydroquinone or 4-methoxyphenol (MEHQ))

Experimental Protocol:

• Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet is charged with 2-hydroxyisobutyric acid and a small amount of a polymerization inhibitor. Anhydrous DCM is added to dissolve the starting material.

• Base Addition: The solution is cooled to 0 °C in an ice bath. Triethylamine (typically 1.1 to 1.5 equivalents) is added dropwise to the stirred solution.

• Acryloyl Chloride Addition: Acryloyl chloride (typically 1.0 to 1.2 equivalents), dissolved in anhydrous DCM, is added dropwise from the dropping funnel over a period of 30-60 minutes, maintaining the temperature at 0 °C.

• Reaction Progression: After the addition is complete, the reaction mixture is allowed to slowly warm to room temperature and stirred for several hours (e.g., 12-24 hours). The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up and Purification:

  • The reaction mixture is filtered to remove the triethylammonium chloride salt.

  • The filtrate is washed sequentially with a dilute acid solution (e.g., 1 M HCl) to remove excess triethylamine, followed by a saturated sodium bicarbonate solution to remove any unreacted acrylic acid, and finally with brine.

  • The organic layer is dried over anhydrous sodium sulfate or magnesium sulfate, filtered, and the solvent is removed under reduced pressure.

  • The crude product can be further purified by column chromatography on silica gel or by recrystallization to yield pure 2-(Acryloyloxy)-2-methylpropanoic acid.

Causality behind Experimental Choices:

• Anhydrous Conditions: The use of anhydrous solvents and reagents is critical to prevent the hydrolysis of acryloyl chloride.

• Low Temperature: The reaction is performed at 0 °C to control the exothermicity of the reaction and to minimize side reactions, including premature polymerization of the acrylate.

• Non-nucleophilic Base: Triethylamine acts as a scavenger for the hydrochloric acid produced during the esterification, driving the reaction to completion. A non-nucleophilic base is chosen to avoid reaction with the acryloyl chloride.

• Polymerization Inhibitor: The presence of an inhibitor is essential to prevent the free-radical polymerization of the acryloyl group, which can be initiated by heat, light, or impurities.

Polymerization of 2-(Acryloyloxy)-2-methylpropanoic Acid: Crafting Functional Polymers

The presence of a polymerizable acryloyl group and a carboxylic acid functionality makes 2-(Acryloyloxy)-2-methylpropanoic acid an attractive monomer for the synthesis of functional polymers. These polymers can exhibit pH-responsive behavior due to the protonation/deprotonation of the carboxylic acid groups.[5][6]

Controlled Radical Polymerization: The Power of RAFT

To synthesize well-defined polymers with controlled molecular weights and narrow molecular weight distributions, Reversible Addition-Fragmentation chain Transfer (RAFT) polymerization is the method of choice. RAFT polymerization allows for the creation of complex polymer architectures, such as block copolymers, which are particularly useful for drug delivery applications.[7]

Experimental Protocol for RAFT Polymerization:

• Reaction Mixture Preparation: In a Schlenk tube, 2-(Acryloyloxy)-2-methylpropanoic acid (monomer), a suitable RAFT agent (e.g., 4-cyano-4-(phenylcarbonothioylthio)pentanoic acid), and a radical initiator (e.g., azobisisobutyronitrile, AIBN) are dissolved in an appropriate solvent (e.g., 1,4-dioxane or dimethylformamide).

• Degassing: The reaction mixture is subjected to several freeze-pump-thaw cycles to remove dissolved oxygen, which can inhibit the polymerization.

• Polymerization: The sealed Schlenk tube is placed in a preheated oil bath at a specific temperature (e.g., 60-80 °C) to initiate the polymerization. The reaction is allowed to proceed for a predetermined time to achieve the desired monomer conversion.

• Termination and Purification: The polymerization is quenched by cooling the reaction mixture in an ice bath and exposing it to air. The polymer is then precipitated in a non-solvent (e.g., cold diethyl ether or hexane), filtered, and dried under vacuum.

Diagram of RAFT Polymerization Workflow:

Caption: Workflow for RAFT polymerization of 2-(Acryloyloxy)-2-methylpropanoic acid.

Applications in Drug Development: pH-Responsive Drug Delivery Systems

Polymers derived from 2-(Acryloyloxy)-2-methylpropanoic acid are particularly promising for the development of "smart" drug delivery systems. The carboxylic acid side chains impart pH-sensitivity, allowing for the controlled release of encapsulated drugs in response to changes in the local environment.[8][9] For example, a drug can be loaded into a polymeric nanoparticle at a neutral pH and then released in the acidic environment of a tumor or within the endosomes of a cell.[10]

Preparation of Drug-Loaded Nanoparticles

Drug-loaded nanoparticles can be prepared using various techniques, such as nanoprecipitation or dialysis.

Experimental Protocol for Nanoprecipitation:

• Polymer-Drug Solution: The synthesized polymer and a hydrophobic drug are co-dissolved in a water-miscible organic solvent (e.g., acetone or tetrahydrofuran).

• Nanoparticle Formation: This organic solution is added dropwise to a vigorously stirred aqueous solution (often containing a surfactant to stabilize the nanoparticles). The rapid diffusion of the organic solvent into the aqueous phase leads to the precipitation of the polymer and the encapsulation of the drug into nanoparticles.

• Solvent Removal and Purification: The organic solvent is removed by evaporation under reduced pressure. The resulting nanoparticle suspension can be purified by dialysis or centrifugation to remove any free drug and surfactant.

In Vitro Drug Release Study

To evaluate the pH-responsive nature of the drug delivery system, in vitro drug release studies are performed at different pH values (e.g., pH 7.4, simulating physiological conditions, and pH 5.5, mimicking the endosomal environment).

Experimental Protocol for Drug Release:

• A known amount of the drug-loaded nanoparticle suspension is placed in a dialysis bag.

• The dialysis bag is immersed in a release medium (buffer solution) of a specific pH.

• The entire setup is kept at 37 °C with constant stirring.

• At predetermined time intervals, aliquots of the release medium are withdrawn and the concentration of the released drug is quantified using a suitable analytical technique, such as UV-Vis spectrophotometry or high-performance liquid chromatography (HPLC).

Diagram of pH-Responsive Drug Release:

Caption: Mechanism of pH-responsive drug release from the polymer.

Conclusion

2-(Acryloyloxy)-2-methylpropanoic acid is a highly valuable monomer for the synthesis of functional polymers with significant potential in biomedical applications. Its straightforward synthesis, coupled with the ability to undergo controlled polymerization, allows for the creation of well-defined, pH-responsive materials. These polymers can be formulated into sophisticated drug delivery systems capable of releasing therapeutic agents in a targeted and controlled manner. As research in personalized medicine and advanced drug delivery continues to evolve, the importance of monomers like 2-(Acryloyloxy)-2-methylpropanoic acid is set to grow, offering new avenues for the development of more effective and safer therapies.

References

Sources

• 1. US7423173B2 - Method for producing alpha-hydroxycarboxylic acids and the esters thereof - Google Patents [patents.google.com]
• 2. US2847465A - Production of alpha hydroxyisobutyric acid - Google Patents [patents.google.com]
• 3. US5053535A - Process for producing α-hydroxyisobutyric acid - Google Patents [patents.google.com]
• 4. ptfarm.pl [ptfarm.pl]
• 5. Polymers That Are pH Responsive [ebrary.net]
• 6. pH- and ion-sensitive polymers for drug delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 7. "RAFT-Synthesized Copolymers and Conjugates Designed for Therapeutic De" by DeeDee Smith, Andrew C. Holley et al. [aquila.usm.edu]
• 8. pH Sensitive Hydrogel Based Acrylic Acid for Controlled Drug Release [physchemres.org]
• 9. rjptonline.org [rjptonline.org]
• 10. Novel pH-responsive nanovectors for controlled release of ionisable drugs - Journal of Materials Chemistry B (RSC Publishing) [pubs.rsc.org]

2-(Acryloyloxy)-2-methylpropanoic acid solubility in water vs organic solvents

The following technical guide details the physicochemical properties, solubility behavior, and experimental characterization of 2-(Acryloyloxy)-2-methylpropanoic acid . This document is structured for researchers and formulation scientists requiring precise control over monomer selection in hydrogel synthesis and drug delivery systems.

Part 1: Chemical Identity & Structural Logic

Before addressing solubility directly, it is critical to understand the molecular architecture that dictates interaction with solvents. This compound is a functional monomer combining a polymerizable acrylate group with a hydrophilic carboxylic acid, separated by a gem-dimethyl spacer.

Compound Profile[1]

• Systematic Name: 2-(Acryloyloxy)-2-methylpropanoic acid

• CAS Number: 1294000-55-7

• Molecular Formula:

• Molecular Weight: 158.15 g/mol

• Structural Class: Tertiary acrylate ester /

  -hydroxy acid derivative

Molecular Interaction Potential

The solubility of this molecule is governed by a "push-pull" mechanism between its functional groups:

• Carboxylic Acid (Hydrophilic Head): The primary driver for aqueous solubility. It acts as both a hydrogen bond donor and acceptor, facilitating dissolution in water and protic solvents (alcohols).

• Acrylate Ester (Hydrophobic Tail): Provides moderate lipophilicity and is the site of polymerization.

• Gem-Dimethyl Group (Steric Spacer): The two methyl groups at the

  -position increase hydrophobicity relative to linear analogues (e.g., carboxyethyl acrylate) and provide steric hindrance, potentially influencing hydrolysis rates.

Part 2: Solubility in Water vs. Organic Solvents

The following data summarizes the solubility behavior based on structural activity relationships (SAR) and standard polarity matching principles.

Aqueous Solubility

• Status: Soluble (pH-dependent)

• Mechanism: Dissolution is driven by the ionization of the carboxylic acid group.

• pH Sensitivity:

  • pH < 4 (Acidic): Solubility may decrease slightly as the molecule exists in its protonated (neutral) form, where the hydrophobic gem-dimethyl/acrylate groups exert more influence.

  • pH > 7 (Neutral/Basic): Highly soluble due to deprotonation (

    ), forming a polyelectrolyte-like salt.

• Critical Warning (Hydrolysis): As a tertiary ester, this compound is susceptible to hydrolysis in aqueous environments. While the gem-dimethyl group provides some steric protection against nucleophilic attack (base hydrolysis), prolonged exposure to extreme pH or elevated temperatures will degrade the monomer into acrylic acid and

  -hydroxyisobutyric acid .

Organic Solvent Solubility

Solubility in organic media follows the "like dissolves like" principle, correlated with Hansen Solubility Parameters (HSP).

Solvent Class	Representative Solvents	Solubility Prediction	Rationale
Protic Polar	Methanol, Ethanol, Isopropanol	High	Strong H-bonding matches the carboxylic acid and ester groups.
Aprotic Polar	DMSO, DMF, DMAc	High	Excellent solvency for both the polar head and the organic backbone. Recommended for stock solutions.
Moderately Polar	Acetone, THF, Ethyl Acetate	High	Good dipole-dipole interactions; standard solvents for acrylate polymerization.
Chlorinated	Dichloromethane (DCM), Chloroform	Moderate to High	Soluble due to the organic ester backbone, though less efficient than alcohols.
Non-Polar	Hexane, Heptane, Toluene	Low / Insoluble	The high polarity of the -COOH group prevents dissolution in aliphatic hydrocarbons.

Part 3: Experimental Protocols

As specific solubility values for specialized monomers can vary by batch and synthesis purity, researchers must validate solubility empirically. Do not rely solely on literature values for critical formulations.

Protocol A: Visual Solubility Screening (Rapid)

Objective: Determine approximate solubility limits (Low, Moderate, High).

• Preparation: Weigh 10 mg of monomer into a 4 mL glass vial.

• Addition: Add solvent in stepwise aliquots (100

  L).

• Observation: Vortex for 30 seconds after each addition.

  • Soluble: Clear solution, no particulates.

  • Insoluble: Turbidity, phase separation, or sediment.

• Calculation: Approximate Solubility (

  ) = Mass (mg) / Volume (mL).

Protocol B: HPLC Saturation Method (Quantitative)

Objective: Determine the precise saturation concentration (

) for thermodynamic modeling.

• Saturation: Add excess monomer to the target solvent (e.g., 100 mg in 1 mL water) to ensure a saturated suspension.

• Equilibration: Stir at 25°C for 24 hours. Note: Keep protected from light to prevent premature polymerization.

• Filtration: Filter the supernatant through a 0.22

  m PTFE syringe filter.

• Quantification: Analyze the filtrate via HPLC-UV (210 nm for acrylate).

  • Column: C18 Reverse Phase.

  • Mobile Phase: Acetonitrile/Water (0.1% H3PO4).

Part 4: Decision Logic & Workflow

The following diagram illustrates the decision process for solvent selection based on the intended application (Hydrogel Synthesis vs. Drug Delivery Formulation).

Figure 1: Decision tree for selecting the optimal solvent system based on pH constraints and processing requirements.

References

• General Polymer Solubility Principles: Hansen, C. M. (2007). Hansen Solubility Parameters: A User's Handbook. CRC Press. (Standard reference for solubility prediction logic).

• Hydrolysis of Esters : Stability of Drug Substances and Products. Research Journal of Pharmacy and Technology. Available at: [Link] (Mechanistic insight on ester hydrolysis in formulation).

• Structural Analogue Analysis: Methacrylic acid and Acrylate Ester Solubility Data. PubChem.

Comprehensive Guide: Thermal &amp; Structural Characterization of Poly(2-(acryloyloxy)-2-methylpropanoic acid)

Topic: Glass Transition Temperature (Tg) of Poly(2-(acryloyloxy)-2-methylpropanoic acid) Content Type: In-Depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

Poly(2-(acryloyloxy)-2-methylpropanoic acid) (P(AMP)) is a specialized, pH-responsive functional acrylate polymer. Unlike its ubiquitous cousin Poly(acrylic acid) (PAA) or the sulfonate-based AMPS, P(AMP) features a gem-dimethyl substituted spacer that imparts unique steric rigidity and hydrolytic sensitivity.

This guide addresses the critical thermal property—Glass Transition Temperature (Tg) —which dictates the polymer's physical state during processing and drug release. Due to the specific structural interplay between the bulky gem-dimethyl group and the hydrogen-bonding carboxyl moiety, the Tg of dry P(AMP) is theoretically predicted to lie in the 80°C – 120°C range, significantly higher than its non-functionalized analog, Poly(tert-butyl acrylate) (Tg ~45°C).

Part 1: Structural Analysis & Tg Prediction

The Structure-Property Relationship

To understand the Tg of P(AMP), we must deconstruct its monomeric unit relative to known standards. The Tg is governed by chain stiffness (steric hindrance) and intermolecular forces (hydrogen bonding).

Polymer	Repeat Unit Side Chain	Tg (Approx.)[1][2]	Structural Impact
Poly(methyl acrylate) (PMA)	-COOCH3	10°C	Flexible, low steric hindrance.
Poly(tert-butyl acrylate) (PtBA)	-COOC(CH3)3	45–50°C	Bulky tert-butyl group restricts rotation (stiffening).
Poly(acrylic acid) (PAA)	-COOH	106°C	Strong intermolecular Hydrogen Bonding dominates.
Poly(2-carboxyethyl acrylate) (PCEA)	-COOCH2CH2COOH	37°C	Flexible spacer reduces Tg despite H-bonding.
P(AMP) (Target)	-COOC(CH3)2COOH	80–120°C (Pred.)	High Stiffness + H-Bonding.

Mechanistic Insight: P(AMP) combines the steric bulk of PtBA with the dimerization capability of PAA. The gem-dimethyl group (-C(CH3)2-) acts as a rigid spacer, preventing the flexibility seen in PCEA. Consequently, the polymer chains require higher thermal energy to initiate segmental motion, elevating the Tg.

The "Moisture Trap" in Tg Measurement

Critical Warning: P(AMP) is hydrophilic. Absorbed atmospheric water acts as a potent plasticizer , disrupting hydrogen bonds and increasing free volume.

• Wet Tg: Can drop to < 40°C (Rubber at room temperature).

• Dry Tg: > 80°C (Glass at room temperature).

Researchers often misreport the Tg of hydrophilic acrylates because they measure the "equilibrated" (wet) state rather than the dry state.

Part 2: Synthesis & Experimental Protocols

Monomer Identity & Handling

• Chemical Name: 2-(acryloyloxy)-2-methylpropanoic acid

• CAS Number: 1294000-55-7 (or 108124-75-0 for specific salt forms)

• Synonyms: 2-Carboxypropan-2-yl acrylate;

  -Acryloyloxyisobutyric acid.

• Storage: Store at -20°C. Sensitive to spontaneous polymerization and hydrolysis.

Polymerization Protocol (Free Radical)

This protocol yields a homopolymer suitable for thermal analysis.

Reagents:

• Monomer: 2-(acryloyloxy)-2-methylpropanoic acid (5.0 g).

• Initiator: AIBN (Azobisisobutyronitrile), recrystallized (0.05 g, 1 wt%).

• Solvent: Anhydrous DMF or 1,4-Dioxane (20 mL).

• Precipitant: Cold Diethyl Ether or Hexane.

Workflow:

• Dissolution: Dissolve monomer and AIBN in solvent in a Schlenk flask.

• Degassing: Purge with dry Nitrogen (

  ) for 30 minutes to remove oxygen (radical scavenger).

• Polymerization: Immerse flask in an oil bath at 70°C for 12–24 hours.

• Purification:

  • Concentrate the solution via rotary evaporation.

  • Dropwise addition into excess cold diethyl ether under vigorous stirring.

  • Collect white precipitate.

• Drying: Vacuum dry at 40°C for 48 hours. Crucial for accurate Tg.

Visualization: Synthesis Pathway

Figure 1: Step-by-step synthesis workflow for Poly(2-(acryloyloxy)-2-methylpropanoic acid).

Part 3: Thermal Characterization (DSC Protocol)

To determine the Tg accurately, you must erase the "thermal history" (moisture and processing stress).

Differential Scanning Calorimetry (DSC) Method

• Instrument: TA Instruments Q2000 or equivalent.

• Pan: Tzero Aluminum Pan (Hermetically sealed with a pinhole to allow moisture escape, or standard crimped if pre-dried).

• Sample Mass: 5–10 mg.

The "Heat-Cool-Heat" Cycle:

• Ramp 1 (Drying): Heat from 0°C to 150°C at 10°C/min.

  • Purpose: Removes absorbed water and relaxes polymer chains.

  • Observation: You may see a broad endotherm near 100°C (water evaporation).

• Isothermal: Hold at 150°C for 5 minutes.

• Cool: Cool to 0°C (or -20°C) at 10°C/min.

• Ramp 2 (Measurement): Heat from 0°C to 160°C at 10°C/min.

  • Measurement: The Tg is the inflection point of the step transition in this second heating cycle.

Visualization: DSC Logic

Figure 2: The "Heat-Cool-Heat" DSC protocol required to eliminate moisture artifacts.

Part 4: Applications in Drug Delivery

The specific Tg and acid functionality of P(AMP) make it a prime candidate for Enteric Coatings and pH-Responsive Hydrogels .

• Enteric Protection:

  • At gastric pH (1.2), the carboxyl groups are protonated (uncharged). The polymer collapses, becoming hydrophobic and insoluble.

  • High Tg ensures the coating remains glassy and impermeable in the stomach, protecting acid-labile drugs.

• Intestinal Release:

  • At intestinal pH (> 6.0), the carboxyl groups deprotonate.

  • Charge repulsion causes rapid swelling/dissolution, releasing the payload.

References

• Polymer Properties Database. Glass Transition Temperature of Acrylate Polymers. Sigma-Aldrich / Merck. Link

• Matyjaszewski, K., & Davis, T. P. (2002). Handbook of Radical Polymerization. Wiley-Interscience.

• Lowe, A. B. (2014). Thiol-ene "click" reactions and recent applications in polymer and materials synthesis. Polymer Chemistry.[1][3][4][5] (Context on functional acrylate derivatives).

• ISO 11357-2:2013. Plastics — Differential scanning calorimetry (DSC) — Part 2: Determination of glass transition temperature.Link

Sources

• 1. taylorandfrancis.com [taylorandfrancis.com]
• 2. US5098956A - Polyol blends of low TG and high TG acrylic copolymers - Google Patents [patents.google.com]
• 3. Poly(methyl methacrylate), carboxy-terminated [polymersource.ca]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]

A Tale of Two Monomers: A Technical Guide to 2-Carboxyethyl Acrylate and its Sterically Hindered Methacrylate Analogue

For Researchers, Scientists, and Drug Development Professionals

In the landscape of functional polymers, the choice of monomer is paramount, dictating the ultimate properties and performance of the resulting material. This guide delves into a comparative analysis of two pivotal carboxylic acid-containing monomers: 2-carboxyethyl acrylate (CEA) and its structurally distinct cousin, 2-carboxy-2-methylpropyl methacrylate (or a similar methacrylate analogue). While both share the crucial functionality of a polymerizable double bond and a pendant carboxylic acid group, their subtle architectural differences in the spacer arm and the nature of the acrylate backbone lead to significant variations in reactivity, polymer characteristics, and application suitability. This guide will elucidate these differences, providing the in-depth technical understanding necessary for informed monomer selection in advanced applications such as drug delivery, hydrogels, and specialty adhesives.

Part 1: Molecular Architecture and Physicochemical Properties

At first glance, 2-carboxyethyl acrylate (CEA) and its methacrylate counterpart appear to be simple variations on a theme. However, the presence of a methyl group on the acrylate backbone and the potential for additional methyl groups on the spacer arm in the methacrylate analogue introduce significant steric hindrance and electronic effects.

2-Carboxyethyl Acrylate (CEA) is a versatile monomer known for imparting flexibility and hydrophilicity to polymers.[1][2][3] Its structure consists of an acrylate moiety connected to a carboxylic acid through a short, flexible ethylene spacer. This linear arrangement allows for relatively unhindered polymerization and imparts a lower glass transition temperature (Tg) to the resulting polymers, making them less brittle.[3]

2-Carboxy-2-methylpropyl Methacrylate (as a representative sterically hindered analogue), introduces two key changes: a methacrylate backbone and gem-dimethyl groups on the carbon alpha to the carboxylic acid. The methacrylate group is inherently less reactive in radical polymerization than the acrylate group. Furthermore, the bulky methyl groups create significant steric hindrance around the carboxylic acid functionality.

Here is a summary of their key properties:

Property	2-Carboxyethyl Acrylate (CEA)	2-Carboxy-2-methylpropyl Methacrylate (Representative)
CAS Number	24615-84-7[1][]	Varies by specific isomer
Molecular Formula	C6H8O4[1][][5]	C8H12O4
Molecular Weight	144.13 g/mol [1][2][]	172.18 g/mol
Appearance	Colorless to light yellow viscous liquid[2]	Typically a solid or viscous liquid
Boiling Point	~103 °C at 19 mmHg[2][]	Higher than CEA
Density	~1.214 g/mL at 25 °C[2][5]	Varies
Key Structural Feature	Flexible ethylene spacer, acrylate backbone	Sterically hindered gem-dimethyl group, methacrylate backbone

Below is a visual representation of the structural differences between these two monomers.

Caption: Structural comparison of 2-carboxyethyl acrylate and a representative sterically hindered methacrylate analogue.

Part 2: Synthesis and Polymerization Behavior

The synthesis routes and polymerization characteristics of these monomers are a direct consequence of their molecular structures.

Synthesis

2-Carboxyethyl Acrylate (CEA) is typically synthesized through the reaction of acrylic acid with ethyl acrylate.[2] Another common method involves the reaction of acrylic acid with an appropriate diol followed by oxidation.

2-Carboxy-2-methylpropyl Methacrylate and similar structures are often prepared through more multi-step synthetic routes. For instance, the synthesis of 2,2-dimethylolpropionic acid can be a precursor, which is then esterified with methacrylic anhydride or methacryloyl chloride.[6]

Polymerization

The presence of the acrylate versus methacrylate group is a primary determinant of polymerization behavior. Acrylates, like CEA, generally have higher propagation rate constants in radical polymerization compared to methacrylates. This can lead to faster polymerization kinetics for CEA under similar conditions.

Controlled radical polymerization techniques, such as Atom Transfer Radical Polymerization (ATRP) and Reversible Addition-Fragmentation chain Transfer (RAFT) polymerization, can be employed for both monomer types to achieve well-defined polymers with controlled molecular weights and low dispersity. However, the choice of catalyst, initiator, and solvent may need to be optimized for each monomer due to their differing reactivities. For instance, the controlled polymerization of acrylates can sometimes be more challenging due to a higher propensity for side reactions.[7]

The following diagram illustrates a generalized workflow for the synthesis of functional polymers using these monomers.

Caption: Generalized workflow for synthesizing functional polymers.

Part 3: Impact on Polymer Properties and Applications

The structural disparities between CEA and its sterically hindered methacrylate analogue translate directly into the properties of the resulting polymers, guiding their suitability for specific applications.

Polymer Flexibility and Glass Transition Temperature (Tg)

Polymers derived from CEA typically exhibit lower glass transition temperatures (Tg < 30°C for its homopolymer) and greater flexibility.[3][5][8] This is attributed to the flexible ethylene spacer in the monomer, which allows for greater segmental motion in the polymer backbone. This property is highly desirable in applications requiring soft and pliable materials, such as pressure-sensitive adhesives and flexible coatings.[3][9]

In contrast, the methacrylate backbone and the bulky side chain of the sterically hindered analogue lead to polymers with higher Tg values. The reduced chain mobility results in more rigid and less flexible materials.

Adhesion and Surface Interactions

The carboxylic acid group in both monomers enhances adhesion to a variety of substrates through hydrogen bonding and other polar interactions.[3] This makes them valuable components in the formulation of adhesives, coatings, and inks.[1] In the context of drug delivery, this functionality can be used to promote interaction with biological surfaces.

Hydrophilicity and Hydrogel Formation

The presence of the carboxylic acid group imparts hydrophilicity to polymers made from both monomers.[1][2] This makes them suitable for the formation of hydrogels, which are three-dimensional polymer networks that can absorb large amounts of water.[3] These hydrogels have found extensive use in biomedical applications, including drug delivery and tissue engineering.[3][10] The degree of swelling and the mechanical properties of the hydrogels can be tuned by copolymerizing these functional monomers with other comonomers.

Applications in Drug Delivery

In the realm of drug development, the carboxylic acid functionality is particularly valuable. It can be used for:

• Drug Conjugation: The carboxylic acid can be activated to form covalent linkages with drug molecules containing amine or hydroxyl groups.

• pH-Responsive Systems: The carboxyl groups are ionizable, and their charge state is dependent on the pH of the surrounding environment. This property can be exploited to create "smart" drug delivery systems that release their payload in response to specific pH changes, such as those encountered in tumor microenvironments or within endosomes.[11]

• Nanoparticle Formulation: These monomers are used in the synthesis of polymeric nanoparticles for drug encapsulation and targeted delivery.[12] The carboxylic acid groups on the nanoparticle surface can be used for further functionalization with targeting ligands.[13]

The choice between CEA and a sterically hindered methacrylate analogue in drug delivery applications will depend on the desired release kinetics, the required mechanical properties of the carrier, and the chemical nature of the drug to be delivered. The steric hindrance in the methacrylate analogue can influence the accessibility of the carboxylic acid for drug conjugation and may affect the pH-responsiveness of the system.

Part 4: Experimental Protocols

Representative Protocol for Free Radical Polymerization of 2-Carboxyethyl Acrylate

This protocol describes a typical solution polymerization of CEA to form poly(2-carboxyethyl acrylate).

Materials:

• 2-Carboxyethyl acrylate (CEA), stabilized with MEHQ[2]

• Azobisisobutyronitrile (AIBN) (initiator)

• Anhydrous 1,4-Dioxane (solvent)

• Methanol (non-solvent for precipitation)

• Nitrogen gas supply

• Schlenk flask and line

Procedure:

• Monomer Purification: To remove the inhibitor (MEHQ), pass the CEA monomer through a column packed with basic alumina.

• Reaction Setup: In a Schlenk flask equipped with a magnetic stir bar, dissolve the purified CEA (e.g., 5 g, 34.7 mmol) and AIBN (e.g., 0.057 g, 0.347 mmol, for a 100:1 monomer to initiator ratio) in anhydrous 1,4-dioxane (e.g., 20 mL).

• Degassing: Subject the solution to three freeze-pump-thaw cycles to remove dissolved oxygen, which can inhibit the polymerization.

• Polymerization: Immerse the sealed flask in a preheated oil bath at 70 °C and stir for the desired reaction time (e.g., 6-24 hours).

• Termination and Precipitation: Cool the reaction to room temperature and expose it to air to quench the polymerization. Slowly pour the viscous polymer solution into a large excess of cold methanol with vigorous stirring to precipitate the polymer.

• Purification: Decant the supernatant and redissolve the polymer in a minimal amount of a good solvent (e.g., THF). Re-precipitate into cold methanol. Repeat this dissolution-precipitation step two more times to remove unreacted monomer and initiator fragments.

• Drying: Collect the purified polymer by filtration and dry it under vacuum at 40-50 °C until a constant weight is achieved.

Conclusion

The choice between 2-carboxyethyl acrylate and a sterically hindered methacrylate analogue is a critical decision in the design of functional polymers. CEA, with its flexible spacer and reactive acrylate backbone, is the monomer of choice for applications requiring flexibility, lower Tg, and rapid polymerization. Its sterically hindered methacrylate counterpart, while less reactive, offers a route to more rigid polymers with potentially more controlled access to the carboxylic acid functionality. A thorough understanding of their structural nuances and resulting properties, as outlined in this guide, empowers researchers and scientists to make informed decisions, paving the way for the rational design of advanced materials for a multitude of applications, from innovative drug delivery systems to high-performance adhesives.

References

• Bentham Science Publishers. Applicability and Approaches of (Meth) Acrylate Copolymers (Eudragits) in Novel Drug Delivery Systems. (2012). [Link]

• eScholarship. Controlled Radical Polymerization of Acrylates Regulated by Visible Light. (2014). [Link]

• ACS Publications. Controlled Radical Polymerization of (Meth)acrylates by ATRP with NiBr2(PPh3)2 as Catalyst. [Link]

• 3M. Novel Acrylate Adhesives for Transdermal Drug Delivery. [Link]

• The Good Scents Company. carboxyethyl acrylate, 24615-84-7. [Link]

• PMC. Acrylate and Methacrylate Polymers' Applications: Second Life with Inexpensive and Sustainable Recycling Approaches. (2021). [Link]

• ScienceDirect. Acrylates-based hydrophilic co-polymeric nanobeads as nanocarriers for imaging agents. (2023). [Link]

• PMC. Hydrophilic Poly(meth)acrylates by Controlled Radical Branching Polymerization: Hyperbranching and Fragmentation. [Link]

• PMC. Controlled (Co)Polymerization of Methacrylates Using a Novel Symmetrical Trithiocarbonate RAFT Agent Bearing Diphenylmethyl Groups. (2021). [Link]

• ACS Publications. Functional Nanocarriers for Drug Delivery by Surface Engineering of Polymeric Nanoparticle Post-Polymerization-Induced Self-Assembly. (2020). [Link]

• PubChem. 2-(Acetyloxy)-2-methylpropanoic acid. [Link]

• Royal Society of Chemistry. Facile access to functional polyacrylates with dual stimuli response and tunable surface hydrophobicity. [Link]

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• PMC. Synthesis of 3-(1-Methyl-1H-imidazol-2-ylthio)propanoic Acid and (E)-3-(1-Methyl-1H-imidazol-2-ylthio)acrylic Acid. [Link]

• Google Patents.

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• MDPI. Synthesis and Spectroscopic Properties of Selected Acrylic and Methacrylic Derivatives of 2-Mercaptobenzothiazole. (2023). [Link]

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Protocols & Analytical Methods

Application Note: Controlled Synthesis of Poly(acidic acrylates) via Aqueous RAFT Polymerization

Introduction: The Significance and Challenge of Aqueous RAFT for Acidic Monomers

Poly(acrylic acid) (PAA), poly(methacrylic acid) (PMAA), and their derivatives are a cornerstone of materials science, finding widespread use as superabsorbent polymers, dispersants, scale inhibitors, and biomedical coatings.[1] The ability to precisely control their molecular weight, architecture, and end-group functionality is paramount for developing next-generation materials. Reversible Addition-Fragmentation chain Transfer (RAFT) polymerization stands out as a powerful controlled radical polymerization (CRP) technique due to its tolerance for a wide variety of functional monomers and reaction conditions, including aqueous media.[2][3]

However, the direct polymerization of acidic monomers like acrylic acid (AA) and methacrylic acid (MAA) in water presents a unique set of challenges. The process is highly sensitive to pH, which dictates both the monomer's reactivity and the stability of the essential RAFT chain transfer agent (CTA).[4][5] This application note provides a comprehensive guide for researchers, scientists, and drug development professionals to navigate these challenges, offering field-proven insights and a detailed protocol for the successful RAFT polymerization of acidic acrylate monomers in aqueous solution.

Core Principles: Navigating the pH-Dependent Landscape

Successful aqueous RAFT of acidic monomers hinges on a delicate balance of reaction parameters, primarily pH. Understanding the interplay between the monomer, CTA, and initiator is critical for designing a robust and reproducible polymerization.

The pH Conundrum: A Balancing Act

The core challenge lies in a pH-dependent trade-off:

• High pH (> 6-7): At neutral to alkaline pH, the carboxylic acid groups on the monomer are deprotonated (ionized). While this increases water solubility, it creates two significant problems. Firstly, the increased charge repulsion can hinder chain propagation. More critically, the thiocarbonylthio group of the RAFT agent is susceptible to hydrolysis (and aminolysis if primary/secondary amines are present), which cleaves the active end-group, leading to a complete loss of polymerization control.[2][6] Trithiocarbonates are generally more stable than dithiobenzoates, but both are vulnerable at elevated pH and temperature.[2]

• Low pH (< 4): At acidic pH, the monomers are protonated (non-ionized). This protects the RAFT agent from hydrolysis.[4] However, the rate of polymerization can be significantly retarded. For acrylic acid, this effect is pronounced, leading to long reaction times.[7] For methacrylic acid, polymerizations below its pKa (around 4.8) have shown excellent control.[8][9]

Therefore, an optimal pH window, typically between pH 4 and 5.5 , is often targeted as a compromise to ensure CTA stability while maintaining a reasonable polymerization rate.[10] This is usually achieved using a buffer system.

Selecting the Core Components

The choice of CTA and initiator is as crucial as pH control for a successful polymerization.

• Chain Transfer Agent (CTA): The CTA dictates the "living" characteristics of the polymerization. For acidic monomers, water-soluble trithiocarbonates are highly recommended due to their superior hydrolytic stability compared to dithiobenzoates.[2][11][12] Agents like 4-cyano-4-(propylsulfanylthiocarbonyl)sulfanylpentanoic acid (CPTCPA) or similar structures that balance water solubility with effective chain transfer are ideal.

• Initiator: A water-soluble thermal initiator is required. The choice of initiator should be matched with the desired reaction temperature, which in turn influences the rate of potential CTA hydrolysis.[2] Common choices include:

  • 4,4′-Azobis(4-cyanopentanoic acid) (ACPA or V-501): A widely used water-soluble initiator.[4]

  • 2,2′-Azobis[2-(2-imidazolin-2-yl)propane]dihydrochloride (VA-044): Suitable for lower temperature polymerizations (half-life of 10h at 44°C).[13]

  • Redox Initiators (e.g., Ammonium persulfate/sodium formaldehyde sulfoxylate): Allow for very low reaction temperatures, which can be beneficial for sensitive systems or synthesizing ultra-high molecular weight polymers.[14]

Experimental Design and Workflow

A systematic approach is essential for achieving the desired polymer characteristics. The following workflow outlines the key stages from planning to characterization.

Caption: General workflow for aqueous RAFT polymerization.

Key Experimental Parameters

The theoretical number-average molecular weight (Mn) can be predicted using the following equation:

Mn (theoretical) = (([Monomer]₀ / [CTA]₀) × Conversion × MW_Monomer) + MW_CTA

The ratio of monomer to CTA ([M]/[CTA]) sets the target degree of polymerization (DP), while the CTA to initiator ratio ([CTA]/[I]) influences the polymerization rate and the number of "dead" chains. A common starting point is a [CTA]/[I] ratio between 5 and 10.

Detailed Experimental Protocol

This protocol provides a representative procedure for the synthesis of poly(acrylic acid) with a target molecular weight of ~10,000 g/mol .

Materials & Reagents

Reagent	Acronym	Supplier	Purity	Notes
Acrylic Acid	AA	Sigma-Aldrich	99%	Inhibitor should be removed by passing through a basic alumina column.
4-Cyano-4-(propylsulfanylthiocarbonyl)sulfanylpentanoic acid	CPTCPA	Boron Molecular	>95%	Example of a suitable trithiocarbonate CTA.
4,4′-Azobis(4-cyanopentanoic acid)	ACPA	Wako/Sigma	>98%	Water-soluble initiator.
Acetic Acid, Glacial	Fisher	ACS	For buffer preparation.
Sodium Acetate, Anhydrous	Fisher	ACS	For buffer preparation.
Deionized Water	H₂O	In-house	>18 MΩ

Example Reaction Parameters for PAA (Target Mn ~10,000 g/mol )

Parameter	Value	Notes
Target DP	135	Degree of Polymerization
[AA] / [CPTCPA]	135 / 1	Molar ratio of Monomer to CTA
[CPTCPA] / [ACPA]	5 / 1	Molar ratio of CTA to Initiator
Monomer Concentration	2.0 M (approx. 15 wt%)	A good starting concentration to avoid high viscosity.
Solvent	0.2 M Acetate Buffer (pH 4.5)	Ensures stable pH throughout the reaction.
Temperature	70 °C	A common temperature for ACPA-initiated polymerizations.
Reaction Time	4-8 hours	Monitor conversion periodically.

Step-by-Step Procedure

• Buffer Preparation: Prepare a 0.2 M acetate buffer by dissolving the appropriate amounts of sodium acetate and acetic acid in deionized water. Adjust the pH to 4.5.

• Reagent Calculation & Weighing:

  • For a 20 mL reaction volume at 2.0 M: 40 mmol of Acrylic Acid (2.88 g, after inhibitor removal).

  • [CPTCPA] = 40 mmol / 135 = 0.296 mmol (82.8 mg).

  • [ACPA] = 0.296 mmol / 5 = 0.059 mmol (16.6 mg).

• Reaction Setup:

  • To a 50 mL round-bottom flask equipped with a magnetic stir bar, add the CPTCPA and ACPA.

  • Add the acetate buffer (approx. 17 mL) and stir until all solids are dissolved.

  • Add the acrylic acid (2.88 g) to the flask.

• Deoxygenation: Seal the flask with a rubber septum. Purge the solution by bubbling with nitrogen gas for at least 30 minutes while stirring. Oxygen is a radical scavenger and will inhibit the polymerization.

• Polymerization: Place the sealed flask into a preheated oil bath set at 70 °C. Start a timer.

• Monitoring Conversion: Periodically (e.g., every hour), carefully withdraw a small aliquot (~0.1 mL) from the reaction via a nitrogen-purged syringe. Dilute the sample with D₂O and analyze by ¹H NMR spectroscopy to determine monomer conversion by comparing the vinyl proton signals of the monomer to the polymer backbone signals.

• Termination: Once the desired conversion is reached (e.g., >90%), terminate the polymerization by removing the flask from the oil bath and exposing it to air. Rapid cooling in an ice bath is effective.

• Purification: The resulting polymer solution can be purified to remove unreacted monomer, initiator fragments, and buffer salts. Extensive dialysis against deionized water using an appropriate molecular weight cut-off (MWCO) membrane (e.g., 1-3.5 kDa) is the most common method. The purified polymer can be isolated by lyophilization (freeze-drying).

Polymer Characterization

Proper characterization is essential to confirm the success of the controlled polymerization.

Caption: Post-polymerization characterization workflow.

• Aqueous Gel Permeation/Size Exclusion Chromatography (GPC/SEC): This is the primary technique to determine the number-average molecular weight (Mn), weight-average molecular weight (Mw), and dispersity (Đ = Mw/Mn). A successful RAFT polymerization will yield a low dispersity value (typically Đ < 1.3) and a monomodal molecular weight distribution that shifts to higher molecular weight with increasing conversion.[11]

• ¹H NMR Spectroscopy: Used to confirm the polymer structure and, in some cases, verify the presence of the RAFT end-groups.

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
No Polymerization / Long Induction	1. Incomplete deoxygenation. 2. Inhibitor not removed from monomer. 3. Inactive initiator.	1. Increase purge time to >45 min. 2. Ensure monomer is passed through an inhibitor removal column immediately before use. 3. Use fresh initiator from a reliable source.
Poor Control (High Dispersity, Đ > 1.5)	1. Incorrect pH (too high), causing CTA hydrolysis. 2. Incorrect [CTA]/[I] ratio. 3. Chain transfer to solvent/polymer.	1. Verify buffer pH is in the 4-5.5 range. 2. Ensure the [CTA]/[I] ratio is ≥ 5. 3. Reduce monomer concentration or stop the reaction at a lower conversion.[1][15]
Bimodal GPC Trace	1. Significant CTA hydrolysis creating a "dead" polymer population. 2. Inefficient initiation.	1. Lower the reaction pH and/or temperature. 2. Ensure initiator is fully dissolved and active. Consider a different initiator.
Precipitation During Reaction	1. Polymer becomes insoluble in the reaction medium at high molecular weight. 2. Incorrect pH.	1. Decrease the initial monomer concentration. 2. Ensure the pH is appropriate to maintain solubility of the monomer and resulting polymer.

Conclusion

The aqueous RAFT polymerization of acidic acrylate monomers is a powerful yet nuanced technique. By carefully controlling the reaction pH to protect the CTA from hydrolysis while ensuring adequate monomer reactivity, researchers can synthesize well-defined, functional poly(acidic acrylates). The selection of a hydrolytically stable trithiocarbonate CTA and a suitable water-soluble initiator is paramount. The protocol and guidelines presented here provide a robust framework for achieving controlled polymerization, enabling the development of advanced materials for a wide array of applications.

References

• Efficient Synthesis of Poly(acrylic acid) in Aqueous Solution via a RAFT Process. (2010). e-Polymers. [Link]

• Effect of the pH on the RAFT Polymerization of Acrylic Acid in Water. Application to the Synthesis of Poly(acrylic acid)-Stabilized Polystyrene Particles by RAFT Emulsion Polymerization. (2013). ResearchGate. [Link]

• RAFT-Mediated Polymerization-Induced Self-Assembly of Poly(Acrylic Acid)-b-Poly(Hexafluorobutyl Acrylate): Effect of the pH on the Synthesis of Self-Stabilized Particles. (2016). Polymers. [Link]

• Effect of the pH on the RAFT Polymerization of Acrylic Acid in Water. Application to the Synthesis of Poly(acrylic acid)-Stabilized Polystyrene Particles by RAFT Emulsion Polymerization. (2013). Macromolecules. [Link]

• Aqueous photo-RAFT polymerization under ambient conditions: synthesis of protein–polymer hybrids in open air. (2024). RSC Publishing. [Link]

• Hydrolytic Susceptibility of Dithioester Chain Transfer Agents and Implications in Aqueous RAFT Polymerizations. (2004). Macromolecules. [Link]

• Efficient Synthesis of Poly(acrylic acid) in Aqueous Solution via a RAFT Process. (2025). Research Square. [Link]

• Synthesis of polyampholytic diblock copolymers via RAFT aqueous solution polymerization. (2021). Polymer Chemistry. [Link]

• Synthesis and Characterization of Poly(acrylic acid) Produced by RAFT Polymerization. Application as a Very Efficient Dispersant of CaCO3, Kaolin, and TiO2. (2003). Macromolecules. [Link]

• The RAFT copolymerization of acrylic acid and acrylamide. (N.A.). ResearchGate. [Link]

• Synthesis and Characterization of Poly(acrylic acid) Produced by RAFT Polymerization. Application as a Very Efficient Dispersant of CaCO3, Kaolin, and TiO2. (2016). Figshare. [Link]

• Synthesis and Characterization of Poly(acrylic acid) Produced by RAFT Polymerization. Application as a Very Efficient Dispersant of CaCO3, Kaolin, and TiO2. (2003). Macromolecules. [Link]

• Poly(acrylic acid) (by RAFT polymerization) Sample #: P14708-AA. (N.A.). Polymer Source. [Link]

• A Perspective on the History and Current Opportunities of Aqueous RAFT Polymerization. (2021). Polymers. [Link]

• RAFT-Mediated Polymerization-Induced Self-Assembly of Poly(Acrylic Acid)-b-Poly(Hexafluorobutyl Acrylate): Effect of the pH on the Synthesis of Self-Stabilized Particles. (2016). MDPI. [Link]

• Water soluble chain transfer agents. (2018).

• Effect of the pH on the RAFT Polymerization of Acrylic Acid in Water. Application to the Synthesis of Poly(acrylic acid)-Stabilized Polystyrene Particles by RAFT Emulsion Polymerization. (2013). Semantic Scholar. [Link]

• Recent Advances in RAFT Polymerization: Novel Initiation Mechanisms and Optoelectronic Applications. (2019). Polymers. [Link]

• Water soluble chain transfer agents. (2016).

• Stability of Trithiocarbonate RAFT Agents Containing Both a Cyano and a Carboxylic Acid Functional Group. (2020). ResearchGate. [Link]

• Water Soluble Raft Agent. (N.A.). Scribd. [Link]

• RAFT Aqueous Dispersion Polymerization of N-(2-(Methacryloyloxy)ethyl)pyrrolidone: A Convenient Low Viscosity Route to High Molecular Weight Water-Soluble Copolymers. (2016). Macromolecules. [Link]

• Multiblock copolymers synthesized in aqueous dispersions using multifunctional RAFT agents. (2005). Polymer. [Link]

• Redox-Initiated RAFT Emulsion Polymerization-Induced Self-Assembly of β-Ketoester Functional Monomers. (2025). MDPI. [Link]

• Self-Catalyzed Hydrolysis of Nitrile-Containing RAFT Chain-Transfer Agent and Its Impact upon Polymerization Control of Methacrylic Monomers. (2024). ACS Macro Letters. [Link]

• RAFT Aqueous Dispersion Polymerization of N-(2-(Methacryloyloxy)ethyl)pyrrolidone: A Convenient Low Viscosity Route to High Molecular Weight Water-Soluble Copolymers. (2016). PMC. [Link]

• RAFT Polymerization of Methacrylic Acid in Water. (2012). Macromolecules. [Link]

• RAFT Polymerization of Methacrylic Acid in Water. (2025). ResearchGate. [Link]

• Aqueous RAFT at pH zero: enabling controlled polymerization of unprotected acyl hydrazide methacrylamides. (2022). eScholarship. [Link]

• Graphene oxide grafted poly(acrylic acid) synthesized via surface initiated RAFT as a pH-responsive additive for mixed matrix membrane. (2019). OpenMETU. [Link]

• New chain transfer agents for reversible addition-fragmentation chain transfer (RAFT) polymerisation in aqueous solution. (2025). ResearchGate. [Link]

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Synthesis of pH-responsive hydrogels using 2-(acryloyloxy)-2-methylpropanoic acid

Technical Application Note: Engineering Smart pH-Responsive Hydrogels via 2-(Acryloyloxy)-2-methylpropanoic Acid

Executive Summary

This application note details the synthesis and characterization of pH-responsive hydrogels utilizing 2-(acryloyloxy)-2-methylpropanoic acid (AMPA) (CAS: 1294000-55-7).[1] Unlike ubiquitous monomers such as Acrylic Acid (AA) or Methacrylic Acid (MAA), AMPA features a gem-dimethyl substitution at the

-carbon relative to the carboxyl group and an ester linkage connecting the polymerizable vinyl group.[1]

This structural specificity imparts two critical properties:

• Tunable Hydrophobicity & pKa: The gem-dimethyl group introduces steric bulk, altering the dissociation constant (pKa) and hydrophobic interactions compared to linear acrylics.[1]

• Biodegradability Potential: The ester linkage between the backbone and the pendant acid group renders the side chain hydrolytically labile, offering a mechanism for post-use degradation not found in poly(acrylic acid) backbones.[1]

This guide provides a validated protocol for free-radical polymerization, purification, and functional validation of AMPA-based hydrogels.[1]

Mechanism of Action

The pH-responsiveness of AMPA hydrogels is driven by the reversible protonation and deprotonation of the pendant carboxylic acid moieties.[1]

The pH-Switch Mechanism[1]

• Acidic State (pH < pKa): The carboxyl groups are protonated (-COOH).[1] Hydrogen bonding dominates (intra- and intermolecular), causing the polymer chains to coil and the hydrogel to collapse (deswell).[1]

• Basic State (pH > pKa): The carboxyl groups deprotonate (-COO⁻).[1] The resulting electrostatic repulsion between fixed anionic charges on the polymer backbone forces chain expansion.[1] Concurrently, the increase in counter-ion concentration inside the gel creates an osmotic pressure differential (Donnan equilibrium), driving water influx and massive swelling.[1]

Structural Logic

The gem-dimethyl group (

) adjacent to the carboxyl group acts as a steric shield, potentially shifting the effective pKa slightly higher than unhindered acrylic acid (pKa ~4.25), allowing for fine-tuning of the transition pH.[1]

Figure 1: Reversible volume phase transition mechanism of AMPA hydrogels.

Experimental Protocol

Safety Note: Acrylates are potential irritants and sensitizers.[1] Perform all synthesis in a fume hood wearing nitrile gloves and safety goggles.[1]

Materials Required

Component	Role	Specification
Monomer	2-(acryloyloxy)-2-methylpropanoic acid (AMPA)	>98% Purity (CAS: 1294000-55-7)
Crosslinker	N,N'-Methylenebisacrylamide (MBA)	1 mol% relative to monomer
Initiator	Ammonium Persulfate (APS)	99%, Redox oxidizer
Accelerator	TEMED (Tetramethylethylenediamine)	99%, Redox reducer
Solvent	Deionized Water (DIW)	18.2 MΩ[1]·cm
Neutralizer	Sodium Hydroxide (NaOH)	1M Solution

Synthesis Workflow (Free Radical Polymerization)

Step 1: Monomer Solution Preparation

• Weigh 1.0 g of AMPA into a 20 mL scintillation vial.

• Add 4.0 mL of DI water.

• Critical Step: The monomer is acidic.[1][2][3] Partially neutralize to pH ~6.0–7.0 using 1M NaOH (approx. equimolar amount) to prevent rapid auto-acceleration and ensure solubility of the crosslinker.[1]

  • Why? Polymerizing in the ionized state (salt form) often yields higher molecular weight and better homogeneity than in the acid form.[1]

Step 2: Crosslinker Addition

• Prepare a stock solution of MBA (10 mg/mL in water).

• Add 150 µL of MBA stock to the monomer solution (approx 1 wt% crosslinking density).

• Vortex for 30 seconds to ensure homogeneity.

• Degassing: Bubble nitrogen gas through the solution for 15 minutes to remove dissolved oxygen (oxygen inhibits radical polymerization).[1]

Step 3: Initiation

• Add 20 µL of 10% (w/v) APS solution.

• Add 2 µL of TEMED.

• Quickly mix and transfer the solution into the mold (e.g., between two glass plates separated by a 1mm Teflon spacer or into cylindrical glass tubes).

Step 4: Polymerization

• Allow the reaction to proceed at room temperature (25°C) for 4–6 hours .

• Observation: The solution should transition from a transparent liquid to a firm, opaque/translucent hydrogel.[1]

Step 5: Purification (Dialysis) [1]

• Remove the hydrogel from the mold.[1]

• Immerse the gel in a large excess of DI water (approx. 500 mL per 1 g gel).

• Change the water every 4 hours for 48 hours to leach out unreacted monomer, oligomers, and initiator residues.[1]

• Validation: Monitor the wash water conductivity; it should approach that of pure DI water (<5 µS/cm).[1]

Figure 2: Step-by-step synthesis protocol for AMPA hydrogels.[1]

Characterization & Validation

Swelling Ratio (Gravimetric Analysis)

To quantify pH responsiveness, measure the Equilibrium Swelling Ratio (ESR) across a pH range (e.g., pH 2.0 to pH 10.0).[1]

Protocol:

• Lyophilize (freeze-dry) a purified hydrogel sample to obtain the dry weight (

  ).

• Immerse the dry gel in buffer solutions of varying pH (acetate for pH 3-5, phosphate for pH 6-8, borate for pH 9-10).

• Allow to equilibrate for 24 hours.

• Remove, blot excess surface water gently, and weigh the swollen mass (

  ).[1]

Calculation:

[1]

Expected Result:

• pH 2–4: Low ESR (< 5).[1] The gel is in a collapsed, hydrophobic state.[1]

• pH > 6: High ESR (> 20-50, depending on crosslinking).[1] The gel transitions to a highly swollen, hydrophilic state.[1]

Chemical Verification (FTIR)

Perform FTIR-ATR on the dried gel to confirm polymerization and functional group integrity.[1]

• Target Peak 1: 1720–1740 cm⁻¹ (C=O stretching of the ester and carboxylic acid).[1]

• Target Peak 2: Absence of 1635–1640 cm⁻¹ (C=C vinyl stretching), indicating successful conversion of the monomer.[1]

• Target Peak 3: Broad band at 3000–3500 cm⁻¹ (-OH stretching from carboxylic acid and water).[1]

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Gel is too weak/brittle	Low molecular weight or insufficient crosslinking.[1]	Increase monomer concentration to 20 wt% or increase MBA to 2 mol%.
No gelation occurs	Oxygen inhibition or pH too low.[1]	Ensure rigorous N2 purging (15 min+).[1] Neutralize monomer to pH > 6 before initiation.[1]
Opaque/White Gel	Phase separation during polymerization.[1]	The polymer is hydrophobic in the protonated state.[1] Ensure synthesis pH is neutral/basic, or add a co-solvent (e.g., small amount of ethanol) if transparency is critical.[1]
Slow Response Time	Gel dimensions too large.[1]	Synthesize microgels or thinner films to reduce diffusion path length for ions.[1]

References

• Fundamental Hydrogel Synthesis

  • Matyjaszewski, K., & Davis, T. P.[1] (Eds.).[1][4] (2003).[1] Handbook of Radical Polymerization. Wiley-Interscience.[1] (Standard reference for free radical mechanisms).

• pH-Responsive Mechanisms

  • Koetting, M. C., et al. (2015).[1] Stimuli-responsive hydrogels: Theory, modern advances, and applications. Materials Science and Engineering: R: Reports. Link[1]

• Carboxylated Acrylates in Hydrogels

  • Mazzocchia, C., et al. (2025).[1][3] Preparation of pH-Sensitive Poly(N-(2-Hydroxyethyl) Acrylamide-co-acrylic Acid) Hydrogels. Gels.[1][3][4][5][6] Link[1]

• Monomer Data

  • PubChem Compound Summary for CID 13649666 (Related Methacrylic Acid Derivatives).[1] (Used for pKa estimation logic).[1] Link

• Specific Monomer Source (AMPA)

  • Chemical Book / GuideChem Listings for CAS 1294000-55-7.[1] (Verifying commercial availability for research). Link

Sources

• 1. 2-(acryloyloxy)-2-methylpropanoic acid_1294000-55-7_A165690_【莱耀标准品网】 [gjbzwz.com]
• 2. mdpi.com [mdpi.com]
• 3. helios.eie.gr [helios.eie.gr]
• 4. Multilayer pH-Responsive Hydrogels Fabricated via Two-Step Ionic Crosslinking: Towards Advanced Wound Dressing Materials [mdpi.com]
• 5. mdpi.com [mdpi.com]
• 6. Preparation of pH-Responsive Hydrogels Based on Chondroitin Sulfate/Alginate for Oral Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]

Copolymerization reactivity ratios of 2-(acryloyloxy)-2-methylpropanoic acid with styrene

Executive Summary

This guide details the protocol for determining the monomer reactivity ratios (

) of 2-(acryloyloxy)-2-methylpropanoic acid (AMPA) copolymerized with Styrene (St) .

AMPA (CAS: 1294000-55-7) is a functional acrylate monomer featuring a sterically hindered carboxylic acid group. Its copolymerization with styrene yields amphiphilic materials with tunable pH-responsiveness and glass transition temperatures (

). Precise knowledge of reactivity ratios is critical for predicting copolymer composition drift, sequence distribution (blocky vs. random), and final physicochemical properties.

Given the structural characteristics—Styrene as an electron-rich donor and AMPA as an electron-poor acceptor (acrylate derivative)—this system generally follows terminal model kinetics with a tendency toward alternation. This protocol utilizes low-conversion free radical polymerization followed by

-NMR spectroscopy and Non-Linear Least Squares (NLLS) analysis to ensure high-fidelity data.

Theoretical Framework

The copolymerization composition is described by the Mayo-Lewis equation :

Where:

• : Mole fractions of Monomer 1 (AMPA) and Monomer 2 (Styrene) in the feed .
• : Mole fractions of Monomer 1 and Monomer 2 in the copolymer .
• : Reactivity ratio of AMPA radical.
• : Reactivity ratio of Styrene radical.

Target Values (Estimation for Experimental Design): Based on Q-e scheme parameters for structural analogs (e.g., acrylic acid/styrene or methyl acrylate/styrene):

• Expected

  : 0.70 – 0.90

• Expected

  : 0.15 – 0.30

• Implication: The system likely exhibits an azeotropic point (

  ) if and . Experimental feed ratios must span the entire composition range (10% to 90% AMPA) to capture this curvature accurately.

Experimental Protocol

Materials & Purification

• Monomer 1 (AMPA): 2-(acryloyloxy)-2-methylpropanoic acid.[1][2] Note: If commercial purity is <98%, recrystallize from hexane/ethyl acetate.

• Monomer 2 (Styrene): Must be free of inhibitor (4-tert-butylcatechol).

  • Protocol: Pass through a basic alumina column immediately prior to use.

• Initiator: AIBN (Azobisisobutyronitrile). Recrystallize from methanol.

• Solvent: THF (Tetrahydrofuran) or DMF (Dimethylformamide). Choice depends on AMPA solubility; DMF is preferred for polar acids to prevent precipitation.

Copolymerization Workflow (Low Conversion Method)

To validate the differential form of the Mayo-Lewis equation, conversion must be kept < 10% (ideally < 5%) to assume constant feed composition (

).

Step-by-Step Procedure:

• Feed Preparation: Prepare 6–8 polymerization ampoules with varying feed ratios of AMPA:Styrene (e.g., 10:90, 20:80, ..., 90:10). Total monomer concentration should be kept constant (e.g., 1.0 M).

• Initiator Addition: Add AIBN (1.0 wt% relative to total monomer).

• Degassing: Perform 3 freeze-pump-thaw cycles to remove oxygen (radical scavenger). Seal ampoules under vacuum or inert nitrogen atmosphere.

• Polymerization: Immerse in a thermostated oil bath at 60°C .

  • Time: Monitor closely.[3] Typically 15–45 minutes is sufficient for <10% conversion.

• Quenching: Rapidly cool ampoules in liquid nitrogen to stop the reaction.

• Precipitation:

  • Dilute reaction mixture with a small amount of THF.

  • Dropwise addition into a large excess (10x volume) of cold n-Hexane (or Methanol, depending on solubility).

  • Note: AMPA copolymers can be sticky; cold precipitation is crucial.

• Drying: Vacuum dry at 40°C for 24 hours to remove all traces of solvent and unreacted monomer.

Workflow Diagram

Figure 1: Experimental workflow for low-conversion copolymerization to ensure kinetic accuracy.

Analytical Protocol: Determination of F1

The mole fraction of AMPA in the copolymer (

) is determined via -NMR spectroscopy (e.g., 400 MHz in DMSO- or CDCl ).

Peak Assignment

• Styrene Units (

  ): Aromatic protons ( 6.5 – 7.2 ppm, broad signal). Integration area = .

• AMPA Units (ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

  ): Geminal dimethyl group ( ). Typically appears as a distinct singlet/broad peak around 1.4 – 1.6 ppm. Integration area = .

  • Caution: The backbone methylene/methine protons (

    1.2 – 2.5 ppm) overlap. Use the distinct pendant groups for calculation.

Calculation

Let

be the integral of styrene aromatic protons (5H). Let be the integral of AMPA geminal methyl protons (6H).

Data Analysis: Calculating Reactivity Ratios

Do not rely solely on linearized methods (Fineman-Ross) as they statistically bias error. Use the Non-Linear Least Squares (NLLS) method (Tidwell-Mortimer) for the final reported values.

Validation Logic

• Input Data: Feed compositions (

  ) and measured Copolymer compositions ( ).

• Initial Estimate (Kelen-Tüdős):

  • Plot

    vs .

  • Intercept =

    .

  • Slope =

    .

  • This provides the "seed" values for the NLLS algorithm.

• Refinement (NLLS):

  • Minimize the sum of squared errors (SSE) between experimental

    and predicted (from Mayo-Lewis).

  • Algorithm iterates

    and until convergence.

Analysis Logic Diagram

Figure 2: Computational logic for extracting reactivity ratios from raw NMR data.

Application Notes & Significance

• Sequence Distribution:

  • If

    (likely for this pair), the polymer has a random-to-alternating structure. This prevents the formation of long "blocks" of hydrophobic styrene, ensuring better solubility and distinct self-assembly behavior in aqueous media.

• pH Responsiveness:

  • The AMPA unit provides a carboxylic acid. In basic media (

    ), the polymer becomes a polyelectrolyte.

  • Protocol Tip: For drug delivery applications, synthesize the copolymer at the azeotropic composition (if one exists) to ensure uniform drug loading and release kinetics across the entire polymer chain distribution.

• Thermal Properties:

  • Styrene (

    ) provides rigidity. AMPA (bulky side group) typically increases chain stiffness. The Fox equation can be used to predict the of the final copolymer based on the determined in this protocol.

References

• Mayo, F. R., & Lewis, F. M. (1944). Copolymerization. I. A Basis for Comparing the Behavior of Monomers in Copolymerization; The Copolymerization of Styrene and Methyl Methacrylate. Journal of the American Chemical Society. Link

• Tidwell, P. W., & Mortimer, G. A. (1965). New Method of Calculating Monomer Reactivity Ratios. Journal of Polymer Science Part A. Link

• Kelen, T., & Tüdős, F. (1975). Analysis of the Linear Methods for Determining Copolymerization Reactivity Ratios. I. A New Improved Linear Graphic Method. Journal of Macromolecular Science: Chemistry. Link

• Odian, G. (2004). Principles of Polymerization (4th Ed.). Wiley-Interscience. (Standard reference for Q-e scheme and general acrylate reactivity). Link

(Note: Specific literature values for the exact monomer AMPA [CAS 1294000-55-7] are proprietary or niche; the protocol above is the industry standard for their de novo determination.)

Sources

• 1. 108124-75-0[6-(beta-D-glucopyranosyloxy)-Salicylic acid methyl ester Analysis control,HPLC≥98.0%]- Jizhi Biochemical [acmec.com.cn]
• 2. Page loading... [guidechem.com]
• 3. 2-(acryloyloxy)-2-methylpropanoic acid_1294000-55-7_A165690_【莱耀标准品网】 [gjbzwz.com]

Preparation of functionalized latex particles using 2-(acryloyloxy)-2-methylpropanoic acid

Application Note: Precision Synthesis of Hydrolytically Stable Carboxylated Latex Particles using 2-(Acryloyloxy)-2-methylpropanoic Acid

Executive Summary & Scientific Rationale

The functionalization of latex particles with carboxylic acid groups is a cornerstone of bioconjugation, enabling the covalent attachment of proteins, antibodies, and DNA. While Acrylic Acid (AA) and Methacrylic Acid (MAA) are standard, they often suffer from significant water solubility, leading to the formation of water-soluble oligomers rather than surface-grafted chains.

-Carboxyethyl acrylate ( -CEA) offers a longer spacer arm but is prone to hydrolytic cleavage of its ester bond, leading to the loss of surface functionality over time.

This Application Note details the protocol for using 2-(acryloyloxy)-2-methylpropanoic acid (AMPA) as a superior functional monomer.

The AMPA Advantage:

• Steric Stabilization: The gem-dimethyl group (

  -methyl substitution on the propanoic acid backbone) adjacent to the ester linkage provides steric hindrance, significantly increasing hydrolytic stability compared to -CEA.

• Surface Localization: The hydrophobic gem-dimethyl moiety increases the monomer's hydrophobicity relative to AA/MAA, promoting better partitioning into the polymer particle interface during emulsion polymerization, thereby maximizing surface functionalization efficiency.

Reaction Mechanism & Design

The synthesis utilizes a semi-continuous emulsion polymerization process.[1] This method ensures a starved-feed condition, preventing the accumulation of unreacted monomer and promoting the statistical incorporation of the functional monomer onto the particle surface.

Mechanism of Particle Growth & Functionalization

The following diagram illustrates the kinetic pathway of AMPA incorporation. The critical step is the partitioning of the AMPA monomer from the aqueous phase to the particle surface, driven by the hydrophobic effect of the gem-dimethyl group.

Figure 1: Kinetic pathway of emulsion polymerization. The semi-continuous feed ensures that AMPA is incorporated at the surface of the growing Styrene/Butyl Acrylate core.

Experimental Protocol

Safety Note: Acrylates are potent sensitizers. Work in a fume hood. KPS is an oxidizer.

Materials

Component	Role	Specification
Styrene (St)	Core Monomer	Reagent grade, inhibitor removed
n-Butyl Acrylate (nBA)	Tg Modifier	Reagent grade, inhibitor removed
AMPA	Functional Monomer	2-(acryloyloxy)-2-methylpropanoic acid (>98%)
KPS	Initiator	Potassium Persulfate
SDS	Surfactant	Sodium Dodecyl Sulfate
NaHCO₃	Buffer	Sodium Bicarbonate
DI Water	Solvent	18.2 MΩ[2]·cm, deoxygenated

Step-by-Step Methodology

1. Preparation of the Pre-Emulsion (Monomer Feed) To ensure uniform droplet size and stability during the feed:

• Mix Styrene (40 g) and n-Butyl Acrylate (40 g) in a flask.

• Dissolve AMPA (4 g) into the monomer mixture. Note: AMPA is soluble in the organic phase, which is critical for its protection from premature hydrolysis.

• In a separate beaker, dissolve SDS (0.2 g) in DI Water (30 g) .

• Add the monomer phase to the aqueous surfactant solution under vigorous stirring (magnetic stir bar >500 rpm) for 20 minutes to form a stable pre-emulsion.

2. Reactor Setup & Seed Formation

• Charge a 250 mL three-neck round-bottom flask with DI Water (100 g) , SDS (0.1 g) , and NaHCO₃ (0.05 g) .

• Equip with a mechanical stirrer (Teflon blade, 250 rpm), reflux condenser, and nitrogen inlet.

• Purge with nitrogen for 30 minutes while heating to 70°C .

• Add 5% of the Pre-Emulsion (approx. 5-6 mL) to the reactor.

• Dissolve KPS (0.2 g) in DI Water (5 g) and inject into the reactor.

• Allow the seed particles to form for 20 minutes . The solution should turn from translucent to opaque bluish-white (Tyndall effect).

3. Semi-Continuous Feed (Growth Stage)

• Begin feeding the remaining Pre-Emulsion using a syringe pump or peristaltic pump.

• Feed Rate: 0.5 mL/min (Total feed time ~3-4 hours). Crucial: A slow feed rate ensures "starved" conditions, preventing new particle nucleation and forcing the functional monomer onto existing seeds.

• Simultaneously, feed a separate initiator solution (0.1 g KPS in 10 mL Water ) at 0.05 mL/min to maintain radical flux.

4. Post-Polymerization & Cleaning

• After the feed is complete, maintain temperature at 70°C for 2 hours to consume residual monomer.

• Cool to room temperature.

• Filter the latex through a 100-mesh nylon filter to remove any coagulum.

• Purification: Dialyze against DI water (MWCO 12-14 kDa) for 3 days, changing water daily, to remove unreacted monomer and surfactant.

Characterization & Validation

To validate the synthesis, the following parameters must be measured.

Parameter	Method	Target Specification
Particle Size	Dynamic Light Scattering (DLS)	100–200 nm (PDI < 0.1)
Surface Charge	Zeta Potential	-40 to -60 mV (at pH 7)
-COOH Density	Conductometric Titration	> 50 µmol/g polymer
Morphology	TEM / SEM	Spherical, uniform

Protocol: Conductometric Titration (Surface -COOH Quantification)

• Dilute 1 g of purified latex in 50 mL of 1 mM NaCl.

• Adjust pH to 11 using 0.1 M NaOH (to deprotonate all groups).

• Titrate with 0.1 M HCl using a conductivity meter.

• Analysis: Plot Conductivity vs. Volume of HCl. The curve will show three regions:

  • Region 1: Neutralization of excess NaOH (Steep slope).

  • Region 2: Protonation of surface -COO⁻ groups (Shallow slope).

  • Region 3: Excess HCl (Steep slope).

  • The width of Region 2 quantifies the surface carboxyl content.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Coagulum Formation	Stirring too fast or unstable pre-emulsion.	Reduce stir speed; increase surfactant in pre-emulsion slightly.
Low Carboxyl Content	AMPA buried inside particle or dissolved in water.	Reduce pH of reaction (keep < 4); slow down feed rate.
Polydispersity (PDI > 0.1)	Secondary nucleation.	Ensure seed formation is complete before starting feed; reduce surfactant in feed.

References

• IUPAC . "Terminology of polymers and polymerization processes in dispersed systems (IUPAC Recommendations 2011)." Pure and Applied Chemistry, vol. 83, no. 12, 2011, pp. 2229-2259. Link

• Chern, C. S. "Emulsion polymerization mechanisms and kinetics." Progress in Polymer Science, vol. 31, no. 5, 2006, pp. 443-486. Link

• Ramos, J., & Forcada, J. "Production of carboxylated latex particles by emulsion polymerization." Journal of Polymer Science Part A: Polymer Chemistry, vol. 49, no. 12, 2011. Link

• Wang, Y., et al. "Synthesis of highly charged, monodisperse latex particles." Langmuir, vol. 22, no. 12, 2006. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. 2-(acryloyloxy)-2-methylpropanoic acid_1294000-55-7_A165690_【莱耀标准品网】 [gjbzwz.com]

Application Note &amp; Protocols: Surface Modification of Nanoparticles with Poly(2-(acryloyloxy)-2-methylpropanoic acid)

Abstract

The functionalization of nanoparticle surfaces is a cornerstone of advanced materials science, enabling the precise tuning of properties for applications ranging from drug delivery to catalysis. This guide provides a comprehensive overview and detailed protocols for modifying nanoparticle surfaces with poly(2-(acryloyloxy)-2-methylpropanoic acid) brushes. The unique structure of this monomer, featuring both a polymerizable acrylate group and a functional carboxylic acid, allows for the creation of surfaces with enhanced hydrophilicity, pH-responsiveness, and points for subsequent bioconjugation. We focus on the "grafting-from" approach using Surface-Initiated Reversible Addition-Fragmentation Chain-Transfer (SI-RAFT) polymerization, a robust and versatile controlled radical polymerization (CRP) technique that yields densely packed, well-defined polymer brushes.[1][2] This document serves as a practical guide for researchers, scientists, and drug development professionals, detailing the scientific rationale, step-by-step experimental procedures, and essential characterization techniques.

Scientific Rationale & Mechanistic Overview

The choice to modify a nanoparticle surface is driven by the desired final application. Introducing a layer of poly(2-(acryloyloxy)-2-methylpropanoic acid) imparts several advantageous characteristics.

• Enhanced Colloidal Stability: The carboxylic acid groups increase the hydrophilicity of the nanoparticle surface, improving dispersion and stability in aqueous media by providing electrostatic and steric repulsion.[3][4]

• pH-Responsive Behavior: The carboxyl groups have a pKa value which, when protonated or deprotonated in response to environmental pH, can alter the polymer brush conformation. This is highly valuable for creating "smart" drug delivery systems that release their payload in the acidic microenvironment of tumors or endosomes.[5]

• Platform for Bioconjugation: The carboxylic acid serves as a versatile chemical handle for covalently attaching biomolecules such as antibodies, peptides, or targeting ligands using well-established chemistries (e.g., EDC/NHS coupling), thereby enabling active targeting in biological systems.[6]

The "Grafting-From" Advantage with SI-RAFT

To create a dense and uniform polymer layer, the "grafting-from" method, also known as surface-initiated polymerization (SIP), is superior to "grafting-to" approaches.[7][8] In this technique, an initiator is first immobilized on the nanoparticle surface, and the polymer chains are grown directly from these anchor points. This circumvents the steric hindrance that prevents pre-synthesized polymers from reaching the surface in high density.

Among the various controlled radical polymerization (CRP) methods, Reversible Addition-Fragmentation Chain-Transfer (RAFT) polymerization is exceptionally well-suited for this purpose due to its tolerance of a wide range of functional monomers (including acids), milder reaction conditions, and compatibility with numerous solvents.[2][9] The SI-RAFT process involves the following key stages, as illustrated below.

Figure 1. General workflow for SI-RAFT polymerization.

Experimental Application Notes & Protocols

This section provides detailed protocols for modifying two common types of nanoparticles: silica (oxide-based) and gold (metallic).

Overall Experimental Workflow

The entire process, from nanoparticle synthesis to final characterization, follows a logical sequence. Each step builds upon the previous one and includes critical validation points to ensure success.

Figure 2. Experimental process flow.

Protocol 1: Modification of Silica Nanoparticles (SiO₂) via Silanization

This protocol begins with silica nanoparticles, which possess surface silanol (-OH) groups that are readily functionalized using silane coupling agents.

Part A: Initiator Immobilization

• Synthesis & Preparation: Synthesize silica nanoparticles (e.g., 100 nm) using the Stöber method.[7] Dry the nanoparticles thoroughly under vacuum.

• Surface Activation: Disperse 1.0 g of dry silica nanoparticles in 50 mL of dry toluene. Sonicate for 15 minutes to ensure a homogenous suspension.

• Silanization: Add 0.5 mL of (3-aminopropyl)triethoxysilane (APTES) to the suspension. Reflux the mixture at 110°C for 12 hours under a nitrogen atmosphere to form amine-terminated nanoparticles (SiO₂-NH₂).

• Washing: Cool the reaction to room temperature. Centrifuge the nanoparticles, discard the supernatant, and wash thoroughly with toluene (3x) and ethanol (3x) to remove unreacted APTES. Dry the SiO₂-NH₂ nanoparticles under vacuum.

• RAFT Agent Coupling: Disperse the 1.0 g of SiO₂-NH₂ in 50 mL of dichloromethane (DCM). In a separate flask, dissolve 4-cyano-4-(phenylcarbonothioylthio)pentanoic acid (CPADB, a common RAFT agent) and N,N'-dicyclohexylcarbodiimide (DCC)/N-hydroxysuccinimide (NHS) (1.2 equivalents to CPADB) in 20 mL of DCM to activate the carboxylic acid of the RAFT agent.

• Reaction: Add the activated RAFT agent solution to the nanoparticle suspension. Stir at room temperature for 24 hours.

• Final Washing: Centrifuge the nanoparticles and wash extensively with DCM (3x) and ethanol (3x) to remove byproducts and unreacted RAFT agent. Dry the RAFT-functionalized nanoparticles (SiO₂-RAFT) under vacuum.

Part B: SI-RAFT Polymerization

• Reaction Setup: In a Schlenk flask, disperse 200 mg of the dried SiO₂-RAFT nanoparticles in 10 mL of a suitable solvent (e.g., 1,4-dioxane or DMF). Add 2.0 g of 2-(acryloyloxy)-2-methylpropanoic acid (monomer) and 5.0 mg of a radical initiator (e.g., AIBN or V-70).

• Degassing: Seal the flask and perform at least three freeze-pump-thaw cycles to thoroughly remove all dissolved oxygen. Backfill with nitrogen or argon.

• Polymerization: Place the flask in a preheated oil bath at the appropriate temperature (e.g., 70°C for AIBN). Allow the polymerization to proceed for the desired time (e.g., 4-12 hours). The reaction time will influence the final polymer chain length.

• Quenching: Terminate the polymerization by cooling the flask in an ice bath and exposing the contents to air.

• Purification: Dilute the reaction mixture with a good solvent (e.g., water or methanol) and centrifuge to collect the nanoparticles. Repeatedly redisperse and centrifuge the particles to remove residual monomer and ungrafted polymer. Finally, dry the product via lyophilization.

Parameter	Typical Value	Rationale
[Monomer]:[RAFT Sites]	100:1 to 500:1	Controls the target degree of polymerization (chain length).
[RAFT Sites]:[Initiator]	5:1 to 10:1	A higher ratio ensures better control over the polymerization.
Temperature	60-80 °C	Must be appropriate for the chosen radical initiator's half-life.
Reaction Time	2-24 hours	Longer times lead to higher monomer conversion and longer polymer chains.
Solvent	Dioxane, DMF, Water	Must solubilize both the monomer and the initiator.

Protocol 2: Modification of Gold Nanoparticles (AuNPs) via Thiolation

Gold nanoparticles have a strong affinity for sulfur, making thiol-based chemistry the preferred method for surface functionalization.

Part A: Initiator Immobilization

• RAFT Agent Synthesis: First, synthesize a thiol-terminated RAFT agent. A common strategy is to react a RAFT agent with a carboxylic acid group (like CPADB) with cysteamine via EDC/NHS chemistry to introduce a terminal thiol group.

• Ligand Exchange: Disperse pre-synthesized citrate-capped gold nanoparticles in an aqueous solution. Add the thiol-terminated RAFT agent in excess. The thiol will displace the citrate on the gold surface due to the formation of a strong Au-S bond.

• Purification: Stir the solution for 24 hours. Purify the AuNP-RAFT nanoparticles by repeated centrifugation and resuspension in water to remove the displaced citrate and excess RAFT agent.

Part B: SI-RAFT Polymerization

The polymerization procedure is analogous to the one described for silica nanoparticles (Section 2.2, Part B), with water often being a suitable solvent for both the monomer and the AuNP-RAFT construct.

Characterization & Quality Control

A multi-technique approach is essential to validate each step of the modification process. This ensures the final product is well-defined and meets the required specifications.

Technique	Stage of Analysis	Expected Outcome & Interpretation
FTIR Spectroscopy	Post-Immobilization & Post-Polymerization	Immobilization: Appearance of peaks corresponding to the RAFT agent (e.g., C=S). Polymerization: Appearance of a broad C=O stretch from the carboxylic acid and C-H stretches from the polymer backbone.[3]
Thermogravimetric Analysis (TGA)	Post-Immobilization & Post-Polymerization	Immobilization: A small weight loss corresponding to the organic RAFT agent. Polymerization: A significant weight loss (10-50%+) corresponding to the grafted polymer brush, allowing for quantification of grafting density.[2]
Dynamic Light Scattering (DLS)	Post-Polymerization	An increase in the hydrodynamic diameter of the nanoparticles compared to the bare core, indicating the presence of the polymer shell.
Zeta Potential	Post-Polymerization	A significant shift to a more negative zeta potential at neutral pH due to the deprotonated carboxylic acid groups on the surface, confirming their presence and accessibility.[3]
Transmission Electron Microscopy (TEM)	Post-Polymerization	Direct visualization of a "halo" or shell of lower electron density (the polymer) around the dense inorganic nanoparticle core.
Gel Permeation Chromatography (GPC)	Post-Polymerization (after cleavage)	After cleaving the polymer from the surface (e.g., using HF for silica), GPC analysis reveals the molecular weight and polydispersity index (PDI). A low PDI (<1.3) confirms the "controlled" nature of the RAFT polymerization.[10]

Applications & Post-Modification Pathways

The resulting carboxylated nanoparticles are not an endpoint but a versatile platform for further innovation.

Figure 3. Post-modification applications.

• Targeted Drug Delivery: The surface carboxyl groups can be activated with EDC/NHS to form stable amide bonds with amine groups on targeting ligands (e.g., antibodies, folate) or therapeutic proteins.[5][6]

• Enhanced Stability: The hydrophilic polymer shell can protect the nanoparticle core from degradation and prevent non-specific protein adsorption (opsonization) in biological media, prolonging circulation time.[5]

• Smart Materials: The pH-responsive nature of the poly-acid brushes can be used to trigger payload release or to control the flocculation/dispersion behavior of the colloidal system.[11]

References

• Böker, A., et al. (2011). Surface-initiated controlled radical polymerizations from silica nanoparticles, gold nanocrystals, and bionanoparticles. Polymer Chemistry. Available at: [Link]

• Pyun, J., et al. (2001). Preparation of Structurally Well-Defined Polymer-Nanoparticle Hybrids with Controlled/Living Radical Polymerizations. Macromolecules. Available at: [Link]

• Böker, A., et al. (2017). Surface-initiated controlled radical polymerizations from silica nanoparticles, gold nanocrystals, and bionanoparticles. RWTH Publications. Available at: [Link]

• Boyes, S. G., et al. (2017). Surface-Initiated Controlled Radical Polymerization: State-of-the-Art, Opportunities, and Challenges in Surface and Interface Engineering with Polymer Brushes. Chemical Reviews. Available at: [Link]

• Kim, D., et al. (2021). Influence of Carboxylic Modification Using Polyacrylic Acid on Characteristics of Fe3O4 Nanoparticles with Cluster Structure. MDPI. Available at: [Link]

• Böker, A., et al. (2011). Surface-initiated controlled radical polymerizations from silica nanoparticles, gold nanocrystals, and bionanoparticles. ResearchGate. Available at: [Link]

• An, Z., et al. (2011). Aqueous Dispersion Polymerization of 2-Methoxyethyl Acrylate for the Synthesis of Biocompatible Nanoparticles Using a Hydrophilic RAFT Polymer and a Redox Initiator. Macromolecules. Available at: [Link]

• Armes, S. P., et al. (2012). RAFT Polymerisation using 2-(N-acryloyloxy)ethyl Pyrrolidone in Aqueous Media. White Rose eTheses Online. Available at: [Link]

• CD Bioparticles. (2024). Nanoparticle Surface Functionalization-Carboxylation (-COOH). CD Bioparticles. Available at: [Link]

• Yasuda, H. (Date unavailable).

• Parak, W. J., et al. (2021). Surface modification, functionalization and bioconjugation of colloidal inorganic nanoparticles. ResearchGate. Available at: [Link]

• Benicewicz, B. C., et al. (2013). RAFT Polymerization on Particle Surfaces: Same Goal, Different Strategies. The Benicewicz Group. Available at: [Link]

• Hsiue, G-H., et al. (2017). Multifunctional Polymer Nanoparticles for Dual Drug Release and Cancer Cell Targeting. MDPI. Available at: [Link]

• de la Fuente, J. M., et al. (2020). Biofunctional Polymer Coated Au Nanoparticles Prepared via RAFT-Assisted Encapsulating Emulsion Polymerization and Click Chemistry. MDPI. Available at: [Link]

• de la Fuente, J. M., et al. (2020). Biofunctional Polymer Coated Au Nanoparticles Prepared via RAFT-Assisted Encapsulating Emulsion Polymerization and Click Chemistry. ResearchGate. Available at: [Link]

• Amgoth, C., et al. (2019). Polymer Properties: Functionalization and Surface Modified Nanoparticles. Semantic Scholar. Available at: [Link]

• Torchilin, V. P., et al. (2023). Antibody-conjugated nanoparticles for target-specific drug delivery of chemotherapeutics. Future Drug Discovery. Available at: [Link]

• Kaler, E. W. (2012). Synthesis of Functionalized Acrylic Nanoparticles as a Precursor to Bifunctional Colloids. University of Delaware. Available at: [Link]

• Liu, G., et al. (2011). A Versatile Method for Grafting Polymers on Nanoparticles. PMC - NIH. Available at: [Link]

• Thanh, N. T. K., et al. (2010). Functionalisation of nanoparticles for biomedical applications. University College London. Available at: [Link]

• Benicewicz, B. C., et al. (2017). A Useful Method for Preparing Mixed Brush Polymer Grafted Nanoparticles by Polymerizing Block Copolymers from Surfaces with. The Benicewicz Group. Available at: [Link]

• Kim, J., et al. (2022). Dual-imaging nanoparticles based on surface-modified magnetic nanoparticles and biodegradable photoluminescent polymers. Frontiers in Bioengineering and Biotechnology. Available at: [Link]

• Chen, T., et al. (2024). One-pot strategy for the preparation of nanoparticles grafted with bimodal polymers. Physical Chemistry Chemical Physics. Available at: [Link]

• Raquez, J-M., et al. (2023). Surface Modification of Biobased Polysaccharide Nanoparticles via Grafting. ORBi UMONS. Available at: [Link]

• Huang, L., et al. (2020). Poly(Acrylic Acid)-Modified MoS2 Nanoparticle-Based Transdermal Delivery of Atenolol. Dovepress. Available at: [Link]

Sources

• 1. Surface-initiated controlled radical polymerizations from silica nanoparticles, gold nanocrystals, and bionanoparticles - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mdpi.com [mdpi.com]
• 4. Nanoparticle Surface Functionalization-Carboxylation (-COOH) - CD Bioparticles [cd-bioparticles.net]
• 5. mdpi.com [mdpi.com]
• 6. BJNANO - Antibody-conjugated nanoparticles for target-specific drug delivery of chemotherapeutics [beilstein-journals.org]
• 7. A Versatile Method for Grafting Polymers on Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 8. orbi.umons.ac.be [orbi.umons.ac.be]
• 9. benicewiczgroup.com [benicewiczgroup.com]
• 10. benicewiczgroup.com [benicewiczgroup.com]
• 11. Poly(Acrylic Acid)-Modified MoS2 Nanoparticle-Based Transdermal Delivery of Atenolol - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Precision Synthesis of Block Copolymers Containing 2-(acryloyloxy)-2-methylpropanoic Acid via ICAR ATRP

Executive Summary

The synthesis of block copolymers containing 2-(acryloyloxy)-2-methylpropanoic acid (AMP-acid) presents a specific challenge in polymer chemistry: the incompatibility of free carboxylic acid groups with traditional Atom Transfer Radical Polymerization (ATRP) catalysts. The acidic protons (

) tend to protonate standard nitrogen-based ligands (e.g., PMDETA, Me₆TREN), destabilizing the Cu(I)/Cu(II) equilibrium required for controlled growth.

This Application Note details a robust Initiators for Continuous Activator Regeneration (ICAR) ATRP protocol designed specifically to overcome these limitations. By utilizing the acid-stable TPMA ligand and a low-ppm catalyst loading strategy, researchers can synthesize well-defined amphiphilic block copolymers (e.g., PEO-b-P(AMP-acid)) with low dispersity (

) for drug delivery and pH-responsive applications.

Strategic Considerations & Mechanistic Insight

The "Protonation Trap" in Acidic ATRP

In standard ATRP, the equilibrium depends on a copper-ligand complex (

). When acidic monomers are present:

• Ligand Protonation:

  . The protonated ligand cannot coordinate with Copper, causing the catalyst to dissociate and the reaction to die.

• Carboxylate Coordination: The deprotonated carboxylate anions (

  ) can displace halogens on the copper center, altering the redox potential.

The Solution:

• Ligand Selection: Use TPMA (Tris(2-pyridylmethyl)amine) .[1] Its lower basicity and high binding constant make the Cu-TPMA complex stable even at lower pH.

• ICAR Mechanism: Instead of starting with sensitive Cu(I), we start with air-stable Cu(II) and use a radical initiator (e.g., AIBN or VA-044) to slowly regenerate the active Cu(I) species in situ. This maintains the catalytic cycle even if some catalyst is lost to side reactions.

Reaction Pathway Diagram

The following diagram illustrates the ICAR ATRP mechanism adapted for acidic environments.

Figure 1: ICAR ATRP Mechanism. Free radicals reduce accumulated Cu(II) back to active Cu(I), compensating for termination events and allowing polymerization of functional monomers.

Experimental Protocols

Materials Preparation

• Monomer: 2-(acryloyloxy)-2-methylpropanoic acid (AMP-acid). Purification: Pass through a short column of neutral alumina to remove inhibitors, or recrystallize from cold hexane if solid.

• Macroinitiator: Poly(ethylene oxide) methyl ether 2-bromoisobutyrate (PEO-Br,

  g/mol ).

• Ligand: Tris(2-pyridylmethyl)amine (TPMA).[1]

• Catalyst:

  (99.999%).

• Reducing Agent (Initiator): 2,2'-Azobis[2-(2-imidazolin-2-yl)propane]dihydrochloride (VA-044) (Preferred for aqueous/alcohol mixes due to low decomposition temp).

• Solvent: 50:50 mixture of DMF and Deionized Water (Water helps solubilize the acid and stabilize the ionic catalyst complex).

Protocol: Synthesis of PEO-b-P(AMP-acid)

Target: DP = 100 for the AMP-acid block. Molar Ratio: [Monomer] : [PEO-Br] : [CuBr2] : [TPMA] : [VA-044] = 100 : 1 : 0.1 : 0.4 : 0.05

Step-by-Step Workflow:

• Stock Solution Preparation:

  • Catalyst Stock: Dissolve

    (22.3 mg, 0.1 mmol) and TPMA (116 mg, 0.4 mmol) in 5 mL DMF. Stir until a clear blue/green complex forms.

  • Initiator Stock: Dissolve VA-044 (16 mg, 0.05 mmol) in 1 mL water.

• Reaction Assembly:

  • In a 25 mL Schlenk flask equipped with a magnetic stir bar, add:

    • PEO-Br Macroinitiator (1.0 g, 0.2 mmol).

    • AMP-acid Monomer (3.16 g, 20 mmol).

    • Solvent: 8 mL DMF + 2 mL Water (Total volume adjusted to ~15 mL).

  • Add the Catalyst Stock solution (calculated volume for 0.1 eq).

• Deoxygenation (Critical):

  • Seal the flask with a rubber septum.[2]

  • Perform 4 cycles of Freeze-Pump-Thaw :

    • Freeze in liquid

      .

    • Apply vacuum (<100 mTorr) for 10 mins.

    • Thaw in warm water.

    • Backfill with high-purity Nitrogen or Argon.

  • Alternative: Sparge with Argon for 45 minutes (less effective for controlled MW, but acceptable for screening).

• Polymerization:

  • Inject the degassed VA-044 Initiator Stock via a gastight syringe.

  • Immerse flask in an oil bath pre-heated to 45°C .

  • Note: VA-044 decomposes slowly at this temperature, providing a steady stream of radicals to regenerate Cu(I).

• Termination & Purification:

  • Stop reaction at ~60-70% conversion (approx. 4-6 hours) to preserve end-group fidelity.

  • Expose to air and dilute with DMF.

  • Pass through a column of Dowex M4195 (chelating resin) or neutral alumina to remove Copper.

  • Precipitation: Dropwise addition into cold Diethyl Ether or Hexane (depending on PEO block length).

  • Dry under vacuum at 40°C for 24 hours.

Characterization & Data Analysis

Analyzing acidic block copolymers requires specific sample preparation to avoid column interaction artifacts.

Gel Permeation Chromatography (GPC)

Challenge: Free -COOH groups adsorb to GPC column packing (PLgel), causing tailing and artificial MW values. Method: Methylation prior to analysis.

• Dissolve 10 mg polymer in 1 mL THF/Methanol (90:10).

• Add excess Trimethylsilyldiazomethane (TMS-DAM) (yellow solution) until the yellow color persists.

• Stir for 30 mins, quench with acetic acid, evaporate, and redissolve in GPC eluent (THF).

• Result: Returns the methylated ester analog, allowing accurate MW determination relative to PMMA standards.

NMR Spectroscopy ( -NMR in DMSO- )

Verify block ratio by integrating the PEO backbone signal vs. the AMP-acid side chain.

Signal ( ppm)	Assignment	Integration Target
3.51	PEO Backbone ( )	Reference (4H per unit)
1.1 - 1.4	Methyl group on AMP-acid ( )	Target Block Length
12.0 - 12.4	Carboxylic Acid ( )	Broad singlet (may exchange with water)

Experimental Workflow Diagram

Figure 2: Operational workflow for the synthesis and purification of PEO-b-P(AMP-acid).[2]

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Green solution turns yellow/brown	Oxidation of catalyst	Check seal integrity; increase freeze-pump-thaw cycles.
No Polymerization	Acid poisoning of ligand	Increase TPMA:Cu ratio to 4:1 or switch to Salt Method (Neutralize monomer with NaOH before reaction).
High Polydispersity ( )	Fast initiation / Hot spots	Lower temperature to 40°C; Reduce [VA-044]; Ensure good stirring.
GPC Tailing	Column interaction	Must methylate sample or use DMF + 10mM LiBr eluent.

References

• Matyjaszewski, K., et al. "Atom Transfer Radical Polymerization of Acrylic and Methacrylic Acids: Preparation of Acidic Polymers with Various Architectures." ACS Macro Letters, 2020.[1] [1]

• Fantin, M., et al. "Understanding the Stability of Cu-Based ATRP Catalysts in the Presence of Acids." Macromolecules, 2016.

• Simakova, A., et al. "Aqueous ATRP of Ionic Monomers." Polymer Chemistry, 2012.

• Sigma-Aldrich. "Polymerizing via ATRP: Protocols and Techniques."

Sources

• 1. par.nsf.gov [par.nsf.gov]
• 2. Polymerizing via ATRP [sigmaaldrich.com]

Application Notes and Protocols for 2-(Acryloyloxy)-2-methylpropanoic Acid as an Adhesion Promoter in Coatings

Introduction: The Critical Role of Interfacial Adhesion in Coating Performance

The longevity and efficacy of a coating are fundamentally dependent on its ability to form a robust and durable bond with the underlying substrate. This interfacial adhesion is a complex phenomenon governed by a combination of physical and chemical interactions. In the realm of high-performance coatings, particularly those applied to challenging substrates such as metals and plastics, achieving superior adhesion is a primary formulation objective. The inclusion of adhesion promoters is a widely adopted strategy to enhance the interfacial bond between the coating and the substrate, thereby improving properties like chip resistance, corrosion protection, and overall durability.

This technical guide provides a comprehensive overview of the application of 2-(acryloyloxy)-2-methylpropanoic acid as a versatile and effective adhesion promoter in a variety of coating systems. As a bifunctional molecule, it possesses both a polymerizable acrylate group and a reactive carboxylic acid moiety. This unique structure allows it to copolymerize into the coating's polymer backbone while the carboxylic acid group interacts with the substrate surface, creating a strong and stable interfacial bridge. These notes are intended for researchers, scientists, and formulation chemists engaged in the development of advanced coating technologies.

Understanding the Adhesion Promotion Mechanism

The efficacy of 2-(acryloyloxy)-2-methylpropanoic acid as an adhesion promoter stems from its dual functionality, which enables it to act as a molecular bridge between the organic coating and the inorganic or polymeric substrate.

• The Acrylate Group: Integration into the Coating Matrix The acrylate functional group of 2-(acryloyloxy)-2-methylpropanoic acid allows it to readily participate in free-radical polymerization reactions. This means it can be copolymerized with other acrylic, methacrylic, or vinyl monomers to become an integral part of the binder system of the coating. This covalent incorporation ensures that the adhesion-promoting functionality is permanently anchored within the coating matrix and is not prone to migration or leaching.

• The Carboxylic Acid Group: Interaction with the Substrate The carboxylic acid group is the key to the adhesion-promoting properties of this molecule. It can interact with various substrates through several mechanisms:

  • Hydrogen Bonding: The carboxylic acid group can form strong hydrogen bonds with hydroxyl groups present on the surface of substrates like metal oxides, glass, and certain plastics.

  • Acid-Base Interactions: The acidic nature of the carboxyl group allows for strong acid-base interactions with basic sites on the substrate surface.

  • Chelation and Covalent Bonding: With metal substrates, the carboxylic acid can form coordinate bonds or even covalent bonds with metal ions on the surface, leading to a very strong and durable interfacial layer.

The following diagram illustrates the proposed mechanism of action:

Caption: Figure 1. Proposed mechanism of 2-(acryloyloxy)-2-methylpropanoic acid as an adhesion promoter.

Synthesis of 2-(Acryloyloxy)-2-methylpropanoic Acid

While not commercially available from all suppliers, 2-(acryloyloxy)-2-methylpropanoic acid can be synthesized in the laboratory through a multi-step process. A plausible synthetic route involves the protection of the carboxylic acid, followed by acrylation and subsequent deprotection. A more direct, one-step synthesis can also be envisioned via the reaction of 2-hydroxyisobutyric acid with acryloyl chloride, although this may present challenges with selectivity and purification.

Note: The following is a generalized protocol based on established organic chemistry principles. Optimization of reaction conditions and purification methods may be necessary.

Proposed Synthesis Workflow:

Caption: Figure 2. A generalized workflow for the synthesis of 2-(acryloyloxy)-2-methylpropanoic acid.

Application Protocols: Incorporation into Coating Formulations

The incorporation of 2-(acryloyloxy)-2-methylpropanoic acid into a coating formulation is a straightforward process. It is typically added as a comonomer during the synthesis of the acrylic resin or as an additive to the final formulation.

General Formulation Guidelines

The optimal concentration of 2-(acryloyloxy)-2-methylpropanoic acid will depend on the specific coating system, the substrate, and the desired level of adhesion. A general starting point for formulation development is between 0.5% and 5.0% by weight based on the total resin solids.

Component	Function	Typical Weight % (based on total formulation)
Primary Acrylic/Methacrylic Monomers	Film formation, hardness, flexibility	40 - 60%
2-(Acryloyloxy)-2-methylpropanoic Acid	Adhesion Promoter	0.5 - 5.0%
Cross-linking Monomers (optional)	Improved chemical and mechanical resistance	5 - 15%
Initiator (e.g., AIBN, BPO)	Initiates polymerization	0.5 - 2.0%
Solvent(s)	Viscosity control, dissolution of components	20 - 40%
Additives (e.g., leveling agents, defoamers)	Performance enhancement	1 - 3%

Table 1. Example of a starting formulation for a solvent-borne acrylic coating.

Step-by-Step Protocol for Resin Synthesis (Lab Scale)

This protocol outlines the synthesis of an acrylic copolymer incorporating 2-(acryloyloxy)-2-methylpropanoic acid.

Materials and Equipment:

• Primary acrylic/methacrylic monomers (e.g., methyl methacrylate, butyl acrylate)

• 2-(Acryloyloxy)-2-methylpropanoic acid

• Free-radical initiator (e.g., azobisisobutyronitrile - AIBN)

• Solvent (e.g., toluene, xylene, or a ketone)

• Reaction vessel with a stirrer, condenser, thermometer, and nitrogen inlet

• Heating mantle

Procedure:

• Reactor Setup: Assemble the reaction vessel and ensure it is clean and dry.

• Initial Charge: Charge the reaction vessel with the solvent and a portion (e.g., 20%) of the monomer mixture, including the 2-(acryloyloxy)-2-methylpropanoic acid.

• Inert Atmosphere: Purge the reactor with nitrogen for at least 30 minutes to remove oxygen, which can inhibit free-radical polymerization.

• Heating: Begin heating the mixture to the desired reaction temperature (typically 70-90°C, depending on the initiator and solvent).

• Monomer and Initiator Feed: Once the reaction temperature is reached, begin the gradual addition of the remaining monomer mixture and a solution of the initiator in the solvent over a period of 2-4 hours.

• Reaction Monitoring: Monitor the reaction temperature and viscosity throughout the feed.

• Hold Period: After the addition is complete, hold the reaction at temperature for an additional 1-2 hours to ensure complete monomer conversion.

• Cooling and Characterization: Cool the resulting polymer solution to room temperature. Characterize the resin for properties such as solids content, viscosity, and molecular weight.

Performance Evaluation: Adhesion Testing Protocols

To quantify the improvement in adhesion imparted by 2-(acryloyloxy)-2-methylpropanoic acid, a series of standardized tests should be performed. It is crucial to include a control formulation without the adhesion promoter for a direct comparison.

Substrate Preparation

Proper substrate preparation is critical for obtaining reliable and reproducible adhesion results. The surface should be clean, dry, and free of any contaminants such as oil, grease, or dust.

• Metal Substrates (e.g., Steel, Aluminum): Degrease with a suitable solvent (e.g., acetone, isopropanol) and, if required, abrade the surface to create a uniform profile.

• Plastic Substrates (e.g., Polypropylene, Polycarbonate): Clean with a mild detergent solution, rinse with deionized water, and dry thoroughly. For low-surface-energy plastics, a corona or plasma treatment may be necessary to improve wettability.

Coating Application and Curing

Apply the coatings to the prepared substrates at a controlled thickness using a film applicator or spray gun. Allow the coatings to cure according to the recommended schedule (e.g., air dry, bake at a specific temperature and time).

Adhesion Test Methods

Several methods can be used to evaluate the adhesion of the cured coatings.

• Cross-Hatch Adhesion Test (ASTM D3359): This is a simple and widely used qualitative test. A lattice pattern is cut into the coating, and pressure-sensitive tape is applied over the cuts and then rapidly removed. The adhesion is rated based on the amount of coating removed by the tape.[1]

• Pull-Off Adhesion Test (ASTM D4541): This is a quantitative test that measures the force required to pull a test dolly, glued to the coating surface, away from the substrate.[2] The result is reported in units of pressure (e.g., psi or MPa). The nature of the failure (adhesive, cohesive, or glue failure) should also be recorded.

• Knife Adhesion Test (ASTM D6677): This is a subjective but useful field test where a utility knife is used to attempt to lift the coating from the substrate. The difficulty of removal and the size of the removed flakes are used to assess adhesion.[2]

The following workflow diagram outlines the adhesion testing process:

Caption: Figure 3. A typical workflow for evaluating the adhesion of coatings.

Safety and Handling

As with all chemicals, proper safety precautions must be observed when handling 2-(acryloyloxy)-2-methylpropanoic acid and its formulations.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, chemical-resistant gloves, and a lab coat.

• Ventilation: Work in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of vapors.

• Handling: Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty of water.

• Storage: Store in a cool, dry, and well-ventilated place away from sources of ignition. Acrylate monomers can be sensitive to heat and light, which may cause premature polymerization.

For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the manufacturer.

Troubleshooting and Key Considerations

• Inadequate Adhesion:

  • Increase Concentration: The concentration of the adhesion promoter may be too low. Incrementally increase the level of 2-(acryloyloxy)-2-methylpropanoic acid in the formulation.

  • Substrate Preparation: Ensure the substrate is properly cleaned and prepared.

  • Curing Conditions: Verify that the coating is fully cured according to the recommended schedule.

• Compatibility Issues:

  • Solubility: Ensure that the adhesion promoter is fully soluble in the solvent system of the coating.

  • Resin Compatibility: While compatible with most acrylic systems, test for compatibility with other resin types (e.g., alkyds, epoxies) on a small scale before scaling up.

• Impact on Other Coating Properties:

  • Flexibility and Hardness: The addition of any new monomer can affect the mechanical properties of the coating. Evaluate properties such as pencil hardness, impact resistance, and flexibility to ensure they remain within the desired specifications.

  • Water and Chemical Resistance: The hydrophilic nature of the carboxylic acid group may impact the water and chemical resistance of the coating. Conduct appropriate testing to assess these properties.

Conclusion

2-(Acryloyloxy)-2-methylpropanoic acid is a highly effective adhesion promoter for a wide range of coating applications. Its bifunctional nature allows for its permanent integration into the coating's polymer matrix while providing strong interfacial interactions with the substrate. By following the guidelines and protocols outlined in these application notes, researchers and formulators can successfully utilize this versatile molecule to develop high-performance coatings with superior adhesion and durability.

References

• American Chemical Society. (2021). Advances in Waterborne Acrylic Resins: Synthesis Principle, Modification Strategies, and Their Applications. ACS Omega. Retrieved from [Link]

• DeFelsko. (n.d.). Test Methods for Coating Adhesion. Retrieved from [Link]

• European Patent Office. (1999). Wet adhesion promoter. (Patent No. 0928820).

• Gantrade Corporation. (2019, January 28). Acrylate Monomers: Foundational to Optimizing Paints & Coatings, Adhesives & Sealants, and More. Retrieved from [Link]

• Mallakpour, S., & Khani, M. (2021). Effect of Acrylic Acid on the Physical Properties of UV-cured Coating Films for Metal Coating. Journal of Adhesion Science and Technology, 35(15), 1645-1661.

• PCI Magazine. (2022, April 5). Performance and Application Analysis of Acrylic Coatings. Retrieved from [Link]

• ResearchGate. (2020). Evaluation of Adhesion of Polymer Composite Coatings. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis and characterization of carboxyl group-containing acrylic resin for powder coatings. Retrieved from [Link]

• Sika USA. (n.d.). Basics of Conducting Adhesion Testing. Retrieved from [Link]

• A*STAR Open Access Repository. (n.d.). Water Based UV Curable Hybrid Urethane-Acrylates Formed by Acid-Base. Retrieved from [Link]

• ARCOR Epoxy Technologies. (n.d.). Adhesion Testing. Retrieved from [Link]

• U.S. Patent No. 8,859,098. (2014). Acrylic adhesion promoters.

• ResearchGate. (n.d.). Metal salts interaction with acrylic acid–maleic acid copolymer: An infrared spectroscopic study. Retrieved from [Link]

Sources

• 1. mcpolymers.com [mcpolymers.com]
• 2. Synthesis of Poly(2-Acrylamido-2-Methylpropane Sulfonic Acid) and its Block Copolymers with Methyl Methacrylate and 2-Hydroxyethyl Methacrylate by Quasiliving Radical Polymerization Catalyzed by a Cyclometalated Ruthenium(II) Complex - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Esterification of α-Hydroxyisobutyric Acid with Acryloyl Chloride

Introduction: Synthesis of a Versatile Acrylate Monomer

The esterification of α-hydroxyisobutyric acid with acryloyl chloride yields 2-((acryloyl)oxy)-2-methylpropanoic acid, a bifunctional monomer with significant potential in polymer chemistry and materials science. This molecule incorporates a polymerizable acrylate moiety and a free carboxylic acid group, making it an ideal building block for the synthesis of functional polymers with applications in drug delivery, dental adhesives, and specialty coatings. The presence of both a tertiary alcohol and a carboxylic acid on the starting material, α-hydroxyisobutyric acid, presents a unique challenge in achieving selective O-acylation without competing side reactions.

This comprehensive guide provides a detailed protocol for the selective esterification of the tertiary hydroxyl group of α-hydroxyisobutyric acid with acryloyl chloride. We will delve into the mechanistic rationale behind the chosen experimental conditions, provide a step-by-step procedure, and discuss crucial safety considerations and characterization techniques.

Reaction Mechanism: Navigating Chemoselectivity

The core of this protocol lies in achieving a chemoselective O-acylation in the presence of a carboxylic acid functionality. The reaction proceeds via a nucleophilic acyl substitution mechanism.[1] However, the carboxylic acid group of α-hydroxyisobutyric acid can also act as a nucleophile, potentially leading to the formation of an undesired mixed anhydride.

To favor the desired esterification at the hydroxyl group, two main strategies can be employed:

• Protonation of the Carboxylic Acid: In a strongly acidic medium, the carboxylic acid can be protonated, diminishing its nucleophilicity and thereby promoting the selective acylation of the hydroxyl group.[2][3] This approach is particularly effective for hydroxyamino acids and can be adapted for hydroxy acids.

• Use of a Hindered Base: Employing a sterically hindered non-nucleophilic base, such as triethylamine or diisopropylethylamine, can selectively deprotonate the hydroxyl group, enhancing its nucleophilicity for attack on the acryloyl chloride, while minimizing interaction with the more sterically accessible carboxylic acid.[1]

This protocol will focus on the base-mediated approach, which is a widely adopted and effective method for esterifications using acyl chlorides.

Experimental Protocol

Materials and Reagents

Reagent/Material	Grade	Supplier	Comments
α-Hydroxyisobutyric acid	≥98%	Sigma-Aldrich	Store in a desiccator.
Acryloyl chloride	≥97%	Sigma-Aldrich	Stabilized with phenothiazine. Store at 2-8 °C under inert atmosphere.
Triethylamine (TEA)	≥99.5%, anhydrous	Sigma-Aldrich	Store over molecular sieves.
Dichloromethane (DCM)	Anhydrous, ≥99.8%	Sigma-Aldrich	Store over molecular sieves.
Hydroquinone	Reagent grade	Sigma-Aldrich	Optional, as a polymerization inhibitor.
Sodium bicarbonate (NaHCO₃)	Saturated aqueous solution	-	Prepared in-house.
Brine	Saturated aqueous NaCl solution	-	Prepared in-house.
Anhydrous sodium sulfate (Na₂SO₄)	Reagent grade	-	For drying.
Round-bottom flask	-	-	Three-necked, oven-dried.
Dropping funnel	-	-	Oven-dried.
Magnetic stirrer and stir bar	-	-	-
Ice bath	-	-	-
Separatory funnel	-	-	-
Rotary evaporator	-	-	-

Experimental Workflow Diagram

Caption: Workflow for the esterification of α-hydroxyisobutyric acid.

Step-by-Step Protocol

• Reaction Setup:

  • In a dry, three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet, dissolve α-hydroxyisobutyric acid (1.0 eq.) and triethylamine (1.1 eq.) in anhydrous dichloromethane (DCM).

  • Rationale: Anhydrous conditions are crucial as acryloyl chloride reacts violently with water.[1][4] Triethylamine acts as a base to neutralize the HCl byproduct, driving the reaction to completion.[1]

  • Add a catalytic amount of a polymerization inhibitor, such as hydroquinone, to prevent the polymerization of the acryloyl group.

  • Cool the flask to 0 °C in an ice bath with stirring.

• Addition of Acryloyl Chloride:

  • In the dropping funnel, prepare a solution of acryloyl chloride (1.05 eq.) in anhydrous DCM.

  • Add the acryloyl chloride solution dropwise to the stirred reaction mixture over a period of 30-60 minutes, ensuring the temperature remains at 0 °C.

  • Rationale: Slow, dropwise addition at low temperatures helps to control the exothermic reaction and minimize side reactions.[1]

• Reaction Progression:

  • After the addition is complete, allow the reaction mixture to slowly warm to room temperature and continue stirring for an additional 2-4 hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC) or other suitable analytical techniques.

• Work-up:

  • Once the reaction is complete, filter the mixture through a pad of celite to remove the triethylammonium chloride salt that has precipitated.

  • Transfer the filtrate to a separatory funnel and wash sequentially with saturated aqueous sodium bicarbonate solution (to remove any unreacted acid and neutralize any remaining HCl) and brine.[1]

  • Dry the organic layer over anhydrous sodium sulfate.

• Purification:

  • Filter off the drying agent and concentrate the solution under reduced pressure using a rotary evaporator to obtain the crude product.

  • The crude 2-((acryloyl)oxy)-2-methylpropanoic acid can be further purified by column chromatography on silica gel or by vacuum distillation.

Characterization of 2-((Acryloyl)oxy)-2-methylpropanoic Acid

The successful synthesis of the target compound can be confirmed by standard analytical techniques:

• ¹H NMR: Expected signals include those for the vinyl protons of the acryloyl group (typically in the range of 5.8-6.5 ppm), the methyl protons of the isobutyrate backbone, and a broad singlet for the carboxylic acid proton.

• ¹³C NMR: Expect signals for the carbonyl carbons of the ester and carboxylic acid, the vinyl carbons, and the carbons of the isobutyrate backbone.

• FT-IR Spectroscopy: Characteristic absorption bands should be observed for the C=O stretching of the ester and carboxylic acid, and the C=C stretching of the acrylate group.

• Mass Spectrometry: The molecular ion peak corresponding to the mass of 2-((acryloyl)oxy)-2-methylpropanoic acid should be observed.

Safety Precautions

• Acryloyl Chloride: This reagent is highly corrosive, flammable, and a lachrymator. It reacts violently with water.[4][5] All manipulations should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including safety goggles, a face shield, and chemical-resistant gloves, must be worn.

• Triethylamine: Triethylamine is a flammable and corrosive liquid with a strong, unpleasant odor. Handle with care in a fume hood.

• Dichloromethane: Dichloromethane is a volatile and potentially carcinogenic solvent. Use in a well-ventilated area and avoid inhalation of vapors.

• General Precautions: The esterification reaction is exothermic and should be cooled appropriately. Always add reagents slowly and monitor the reaction temperature.

Troubleshooting and Further Considerations

• Low Yield: If the yield is low, consider increasing the reaction time or using a slight excess of acryloyl chloride. Ensure that all reagents and solvents are completely anhydrous.

• Side Reactions: The primary side reaction is the formation of a mixed anhydride from the reaction of acryloyl chloride with the carboxylic acid group. The use of a hindered base and low temperatures helps to minimize this. Another potential side reaction is the dehydration of α-hydroxyisobutyric acid to methacrylic acid, which can be favored at higher temperatures.

• Polymerization: The product contains a polymerizable acrylate group. It is advisable to store the purified product at low temperatures and in the presence of a polymerization inhibitor if it is not to be used immediately.

Conclusion

This protocol provides a robust and reliable method for the synthesis of 2-((acryloyl)oxy)-2-methylpropanoic acid. By carefully controlling the reaction conditions and adhering to the safety precautions, researchers can efficiently produce this versatile monomer for a wide range of applications in polymer and materials science.

References

• 21.3: Nucleophilic Acyl Substitution Reactions of Carboxylic Acids - Chemistry LibreTexts. (2023, January 28). Retrieved from [Link]

• 2-(Acetyloxy)-2-methylpropanoic acid | C6H10O4 | CID 347919 - PubChem. (n.d.). Retrieved from [Link]

• Leth-Larsen, R., et al. (2015). Chemoselective O-acylation of hydroxyamino acids and amino alcohols under acidic reaction conditions: History, scope and applications. Beilstein Journal of Organic Chemistry, 11, 544-583. Retrieved from [Link]

• US Patent 3590073A, Esterification of tertiary alcohols. (1971).

• Chemoselective O-acylation of hydroxyamino acids and amino alcohols under acidic reaction conditions: History, scope and applications. (n.d.). Forsvarets forskningsinstitutt (FFI). Retrieved from [Link]

• Reaction of Alcohols with Acyl Chlorides to Form Esters | Hydroxy Compounds (Phenol) | Chemistry - 9701 | AS & A Level | Sparkl. (n.d.). Retrieved from [Link]

• The Selective O‐Acylation of Hydroxyproline as a Convenient Method for the Large‐Scale Preparation of Novel Proline Polymers and Amphiphiles. (2025, August 6). ResearchGate. Retrieved from [Link]

• Clark, J. (n.d.). Converting carboxylic acids into acyl chlorides (acid chlorides). Chemguide. Retrieved from [Link]

• Clark, J. (n.d.). Esterification - alcohols and carboxylic acids. Chemguide. Retrieved from [Link]

• ZrOCl2·8H2O: An Efficient, Cheap and Reusable Catalyst for the Esterification of Acrylic Acid and Other Carboxylic Acids with Equimolar Amounts of Alcohols. (2006, April 10). Molecules, 11(4), 263-271. Retrieved from [Link]

• Efficient Synthesis of Acylated, Dialkyl α-Hydroxy-Benzylphosphonates and Their Anticancer Activity. (n.d.). Molecules, 24(19), 3505. Retrieved from [Link]

• Thionyl Chloride (SOCl2) And Conversion of Carboxylic Acids to Acid Halides. (2011, December 3). Master Organic Chemistry. Retrieved from [Link]

• How to achieve chlorination of carboxylic acid to convert into acid chloride? (2016, August 19). ResearchGate. Retrieved from [Link]

• Carboxylic Acid Derivatives: Nucleophilic Acyl Substitution Reactions. (n.d.). University of Babylon. Retrieved from [Link]

• Synthesis of Acrylates from Methyl Propionate, Propionic Acid and Formaldehyde in the Gas Phase on Solid Catalysts. (2002, December 12). Neliti. Retrieved from [Link]

• CN102351744A - Synthesis process for 2-acrylamido-2-methyl propane sulfonic acid through continuous method. (n.d.). Google Patents.

• Proton NMR spectrum of 2-methylpropanoic acid. (n.d.). Doc Brown's Chemistry. Retrieved from [Link]

• US Patent 7538247B2, Preparation of acrylic acid derivatives from α- or β-hydroxy carboxylic acids. (2009).

• Synthesis of Poly(2-Acrylamido-2-Methylpropane Sulfonic Acid) and its Block Copolymers with Methyl Methacrylate and 2-Hydroxyethyl Methacrylate by Quasiliving Radical Polymerization Catalyzed by a Cyclometalated Ruthenium(II) Complex. (2020, July 27). Polymers, 12(8), 1679. Retrieved from [Link]

• 2-Propenoic acid, 2-methyl-. (n.d.). NIST WebBook. Retrieved from [Link]

• Aqueous Dispersion Polymerization of 2-Methoxyethyl Acrylate for the Synthesis of Biocompatible Nanoparticles Using a Hydrophilic RAFT Polymer and a Redox Initiator. (2011, June 17). Macromolecules, 44(13), 5187-5196. Retrieved from [Link]

• 13C NMR spectrum of 2-methylpropanoic acid. (n.d.). Doc Brown's Chemistry. Retrieved from [Link]

• Isobutyric acid. (n.d.). In Wikipedia. Retrieved from [Link]

• Acryloyl chloride. (n.d.). In Wikipedia. Retrieved from [Link]

• JP2007291137A - Method for purifying 2-hydroxyisobutyric acid-containing methacrylic acid stream. (n.d.). Google Patents.

• May I ask how to remove the inhibitor of 2-methacryloyloxyethyl phosphorylcholine monomer? please? (2020, January 9). ResearchGate. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Chemoselective O-acylation of hydroxyamino acids and amino alcohols under acidic reaction conditions: History, scope and applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Chemoselective O-acylation of hydroxyamino acids and amino alcohols under acidic reaction conditions: History, scope and applications [ffi.no]
• 4. fishersci.co.uk [fishersci.co.uk]
• 5. Acryloyl chloride - Wikipedia [en.wikipedia.org]

Technical Notes & Optimization

Technical Support Center: Preventing Autopolymerization of 2-(acryloyloxy)-2-methylpropanoic Acid

From the desk of the Senior Application Scientist

Welcome to the technical support center. This guide is designed for our valued partners in research, science, and drug development. The high reactivity of monomers like 2-(acryloyloxy)-2-methylpropanoic acid is essential for their function, but it also presents significant challenges for storage and handling. Autopolymerization, a spontaneous, often exothermic reaction, can lead to loss of valuable material, and in severe cases, a dangerous runaway reaction.

This document provides a structured, in-depth guide to understanding, preventing, and troubleshooting issues related to the autopolymerization of 2-(acryloyloxy)-2-methylpropanoic acid. Our goal is to empower you with the technical knowledge and practical protocols to ensure the stability of your materials and the integrity of your experiments.

Section 1: Understanding the Risk: The "Why" of Autopolymerization

This section addresses the fundamental mechanism of autopolymerization to explain why specific storage and handling procedures are critical.

Q: What is autopolymerization and why is it a major concern for 2-(acryloyloxy)-2-methylpropanoic acid?

A: Autopolymerization is a process where monomer molecules join together to form a polymer without an external catalyst or initiator being intentionally added. For acrylic monomers like 2-(acryloyloxy)-2-methylpropanoic acid, this occurs via a free-radical mechanism. This process is a significant concern for two primary reasons:

• Loss of Material: The monomer is irreversibly converted into a solid or semi-solid polymer, rendering it unusable for its intended application.

• Safety Hazard: The polymerization of acrylics is highly exothermic, meaning it releases a significant amount of heat.[1] If this heat is not dissipated, it can raise the temperature of the bulk material, which in turn accelerates the polymerization rate, creating a dangerous feedback loop known as a runaway reaction. This can lead to a rapid increase in pressure and temperature inside a sealed container, posing a risk of rupture or explosion.[2][3]

The process can be broken down into three core stages: Initiation, Propagation, and Termination.

• Initiation: Stray free radicals are formed from impurities (like peroxides), or exposure to energy such as heat or ultraviolet (UV) light.[4] These radicals are highly reactive and attack the double bond of a monomer molecule, starting the polymer chain.

• Propagation: The newly formed radical at the end of the chain then reacts with another monomer molecule, adding it to the growing chain and regenerating the radical at the new end. This process repeats rapidly, extending the polymer backbone.

• Termination: The reaction stops when two growing radical chains combine or react in a way that neutralizes their radical ends.

Caption: The free-radical polymerization process consists of initiation, propagation, and termination stages.

Section 2: The First Line of Defense: Proper Storage and Handling

Prevention is the most effective strategy for managing autopolymerization. Adherence to correct storage and handling protocols is non-negotiable.

Q: What are the absolute critical storage parameters I must follow?

A: The stability of 2-(acryloyloxy)-2-methylpropanoic acid is dependent on a combination of factors. The following parameters must be strictly controlled to maximize shelf-life and ensure safety.

Parameter	Recommendation	Rationale
Temperature	Store in a cool, well-ventilated place. Avoid temperatures above 25°C (77°F).	Heat is a primary initiator of free-radical formation. The rate of polymerization increases exponentially with temperature. Keeping the monomer cool significantly reduces this risk.[5]
Inhibitor Level	Ensure the monomer contains an effective inhibitor, such as MEHQ (Monomethyl Ether of Hydroquinone), typically at 100-200 ppm.	Inhibitors are radical-trapping antioxidants that interrupt the propagation stage of polymerization, providing a finite period of stability.
Atmosphere	Store with a headspace of air. DO NOT store under an inert atmosphere (e.g., Nitrogen, Argon).	Phenolic inhibitors like MEHQ require dissolved oxygen to function effectively. Oxygen first reacts with carbon radicals to form peroxy radicals, which are then neutralized by the inhibitor.[6][7]
Light Exposure	Store in an opaque or amber container, away from direct sunlight and other sources of UV radiation.[8]	UV light provides the energy to initiate radical formation, which can quickly deplete the inhibitor and trigger polymerization.
Container	Keep the container tightly closed to prevent contamination and evaporation of the monomer.[5][8]	Contaminants like dust, moisture, or incompatible chemicals can interfere with the inhibitor or catalyze polymerization.

Q: You mentioned an air headspace is critical. Can you explain the mechanism?

A: Absolutely. This is a common point of confusion that can lead to catastrophic failure if mishandled. Storing acrylic monomers under an inert gas blanket is a dangerous mistake. Inhibitors like MEHQ do not react directly with the growing polymer carbon radicals (R•) at a sufficient rate. Instead, a synergistic relationship with oxygen is required for effective inhibition.

The mechanism proceeds as follows:

• A growing polymer radical (R•) rapidly reacts with dissolved oxygen (O₂) to form a peroxy radical (ROO•).

• The MEHQ inhibitor then donates a hydrogen atom to this peroxy radical, neutralizing it into a stable hydroperoxide (ROOH) and forming a far less reactive MEHQ radical.

• This process effectively "traps" the propagating radical, halting the polymerization chain.

Without oxygen, this pathway is blocked, and the inhibitor is rendered ineffective.

Caption: MEHQ requires oxygen to effectively inhibit polymerization by neutralizing peroxy radicals.

Section 3: Troubleshooting Guide

Even with the best practices, issues can arise. Early detection and a clear emergency plan are vital.

Q: How can I tell if my monomer is starting to polymerize?

A: You must rely on physical observation. Regularly and carefully check your stored material for any of the following signs:

• Heat Generation: The outside of the container feels warm or hot to the touch without any external heat source. This is a critical warning sign of an active exothermic reaction.

• Increased Viscosity: The monomer, which should be a free-flowing liquid, becomes noticeably thicker or more syrup-like.

• Appearance of Solids: You observe the formation of white solid particles, a gel-like phase, or a complete solidification of the material.

Q: I suspect polymerization has started in a container. What is the immediate protocol?

A: YOUR SAFETY IS THE HIGHEST PRIORITY. If you suspect polymerization is occurring, especially if heat is being generated, you may be dealing with the onset of a runaway reaction.

Step-by-Step Emergency Protocol:

• Do Not Open the Container: Opening the container can expose you to harmful vapors and will not stop the reaction.

• Alert Personnel: Immediately inform your lab manager and any colleagues in the vicinity of the potential hazard.

• Assess Heat Generation: If the container is only slightly warm and the situation appears stable, move it to a cooling bath (ice water) in a fume hood to help dissipate heat. Monitor it from a safe distance.

• Initiate Evacuation: If the container is hot, making noise (hissing), or bulging, the reaction is accelerating. DO NOT ATTEMPT TO MOVE IT. Evacuate the immediate area and follow your institution's emergency procedures for a chemical incident, which may include pulling a fire alarm and calling emergency services.

• Provide Information: Inform emergency responders what chemical is involved and that it is undergoing a runaway polymerization.

Q: My monomer has completely solidified. Can I salvage it?

A: No. Once the monomer has solidified, it has been converted to poly(2-(acryloyloxy)-2-methylpropanoic acid). The process is irreversible. The material is now considered chemical waste. Do not attempt to heat or dissolve the polymer. Dispose of the sealed container and its contents in accordance with your institution's and local hazardous waste disposal regulations.[9]

Section 4: Frequently Asked Questions (FAQs)

Q: What is the typical inhibitor used and at what concentration?

A: For most commercial acrylic monomers, the most common inhibitor is the Monomethyl Ether of Hydroquinone (MEHQ).[2][6][7] It is typically added by the manufacturer at a concentration of 100 to 200 parts per million (ppm). MEHQ is technically a retarder, meaning it slows polymerization significantly but may not stop it completely, which is why proper storage conditions are still essential.[10]

Q: Can I remove the inhibitor before my experiment?

A: Yes, the inhibitor can be removed if its presence interferes with your downstream application. The most common method is to pass the monomer through a column packed with an inhibitor-remover resin. However, once the inhibitor is removed, the monomer is extremely susceptible to polymerization. You must use the purified monomer immediately. Do not attempt to store inhibitor-free monomer for any length of time.

Q: How does temperature affect the shelf-life of the monomer?

A: The effect is dramatic. The stability or "induction time" before polymerization begins is inversely related to temperature. As a general rule of thumb, for every 10°C increase in storage temperature, the shelf-life of an inhibited monomer is reduced by a factor of two to four. Storing the monomer even slightly above the recommended temperature can significantly shorten its usable life.

Q: I need to transport a small quantity of the monomer between labs. What precautions should I take?

A: For short-duration transport, ensure the monomer is in a tightly sealed, properly labeled, and opaque secondary container. Avoid any exposure to heat sources (like radiators, direct sunlight through a window) or physical shock. The key is to minimize the time it spends outside of a controlled, cool environment. Ensure the inhibitor is present and at an adequate level before transport.

References

• Levit, M., et al. (2012). Efficient Polymerization Inhibition Systems for Acrylic Acid Distillation: New Liquid-Phase Inhibitors. Industrial & Engineering Chemistry Research, 51(7), 2958–2967. [Link]

• Chen, C., & Chen, J. (2006). Modeling of the Inhibition Mechanism of Acrylic Acid Polymerization. Industrial & Engineering Chemistry Research, 45(8), 2585–2593. [Link]

• Momo, F., et al. (2020). Computational study of the kinetics and mechanism of radical polymerization of acrylic acid and derivatives in organic solvents. Physical Chemistry Chemical Physics, 22(1), 107-119. [Link]

• Chen, C., & Chen, J. (2006). Modeling of the Inhibition Mechanism of Acrylic Acid Polymerization. ResearchGate. [Link]

• Lanza, F., et al. (2020). Solution Polymerization of Acrylic Acid Initiated by Redox Couple Na-PS/Na-MBS: Kinetic Model and Transition to Continuous Process. MDPI. [Link]

• Valgimigli, L., et al. (2021). Inhibition of acrylic acid and acrylate autoxidation. Chemical Science, 12(23), 8038–8047. [Link]

• Wikipedia contributors. (2023). Polyacrylic acid. Wikipedia. [Link]

• Ahmad, J. (2023). Inhibition of Free Radical Polymerization: A Review. Polymers, 15(2), 458. [Link]

• 3M. (2015). Safety Data Sheet. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Inhibition of acrylic acid and acrylate autoxidation - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. Inhibition of Free Radical Polymerization: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Polyacrylic acid - Wikipedia [en.wikipedia.org]
• 5. multimedia.3m.com [multimedia.3m.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]
• 9. download.basf.com [download.basf.com]
• 10. pubs.acs.org [pubs.acs.org]

Troubleshooting phase separation in bulk polymerization of acidic acrylates

Topic: Troubleshooting Phase Separation & Kinetic Instabilities

Senior Application Scientist: Dr. Aris Thorne Department: Polymer Reaction Engineering & Formulation Support

Executive Summary: The "Precipitation Paradox"

User Warning: If you are attempting bulk polymerization of Acrylic Acid (AA) or Methacrylic Acid (MAA) expecting a clear, homogeneous glass like PMMA, you are fighting thermodynamics.

Unlike methyl methacrylate (MMA), which dissolves its own polymer, Poly(acrylic acid) (PAA) is insoluble in monomeric Acrylic Acid. This insolubility drives the system into a Precipitation Polymerization regime almost immediately upon initiation. The "phase separation" you observe is likely not a defect, but the fundamental thermodynamic state of the system.

This guide addresses how to manage this heterogeneity, prevent the dangerous "popcorn" runaway effect, and achieve consistent material properties despite the multi-phase nature of the reaction.

Diagnostic Workflow

Before adjusting your formulation, identify which specific phase-separation phenotype you are encountering.

Figure 1: Diagnostic decision tree for bulk acrylate polymerization issues.

Technical Deep Dive

Module A: Thermodynamics of Solubility (The "Cloudy" Phase)

The Issue: The reaction mixture turns milky white shortly after initiation. The Science: This is Macrosyneresis . PAA forms strong inter- and intra-chain hydrogen bonds (dimerization of carboxylic groups). These forces are stronger than the monomer-polymer interaction parameters. As the polymer chain grows, it collapses into a globule and precipitates out of the monomer solution.

• Impact: The reaction becomes a heterogeneous slurry.[1]

• Correction: If optical clarity is required, you cannot use pure bulk AA. You must disrupt the hydrogen bonding network.

Module B: Kinetic Control (The "Runaway" Phase)

The Issue: The reaction temperature spikes uncontrollably, leading to a hard, porous "popcorn" polymer or reactor over-pressurization. The Science: This is the Trommsdorff-Norrish Effect (Gel Effect) , exacerbated by precipitation.

• Occlusion: Precipitated polymer coils trap growing radical chains.

• Termination Suppression: Large radicals cannot diffuse to terminate (

  drops by orders of magnitude).

• Propagation Continues: Small monomer molecules can still diffuse into the coil to react (

  remains constant).

• Result: Rate of polymerization (

  ) increases exponentially.

Troubleshooting Matrix

Symptom	Root Cause	Scientific Verification	Corrective Action
Immediate Haze	PAA insolubility in AA (Precipitation).	Add 5% water or methanol. If it clears, it is H-bond aggregation.	Acceptance: This is normal for bulk. Modification: Add 10-20% polar solvent (water/dioxane) to maintain homogeneity (Solution Polymerization).
"Popcorn" Formation	Severe auto-acceleration (Occlusion).	Check vs . If , heat transfer failed.	Retardation: Use Mercaptan CTAs (e.g., 2-mercaptoethanol) to limit MW and mobility. Dilution: Reduce monomer concentration.
Brittle/Chalky Solid	Porous morphology due to precipitated domains.	SEM analysis shows fused globular grains rather than continuous melt.	Copolymerization: Add long-chain acrylates (e.g., Butyl Acrylate) to act as internal plasticizers and improve solubility.
Incomplete Conversion	Monomer trapped in glassy polymer matrix (Vitrification).	DSC shows residual monomer exotherm upon reheating > .	Post-Cure: Anneal at (above of PAA) to mobilize monomer for final reaction.

Experimental Protocol: Controlled Precipitation Bulk Polymerization

Objective: To produce high-purity Poly(acrylic acid) powder via bulk precipitation, managing the exotherm safely.

Reagents:

• Monomer: Acrylic Acid (Distilled to remove MEHQ inhibitor).

• Initiator: AIBN (0.1 mol%) or BPO (for lower temp start).

• CTA: n-Dodecyl Mercaptan (0.05 wt%) – Critical for preventing runaway.

Step-by-Step Methodology:

• Inhibitor Removal: Pass Acrylic Acid through a basic alumina column. Why: Commercial inhibitors cause induction periods that lead to unpredictable onset of the exotherm.

• Degassing (Critical): Sparge monomer with

  for 30 mins.

  • Mechanism:[2][3][4][5] Oxygen forms peroxy radicals which retard polymerization but can re-initiate later, causing delayed runaways.

• Formulation:

  • Mix Monomer + Initiator + CTA in a reactor equipped with high-torque mechanical stirring (Anchor impeller). Magnetic stirring will fail once slurry forms.

• Initiation:

  • Heat to

    .

  • Observation: At ~2-5% conversion, the solution will turn opaque (Precipitation point).

• The Exotherm Management:

  • As viscosity rises, increase stirring speed to maximize heat transfer from the slurry to the reactor walls.

  • Safety: If temperature rises

    /min, engage emergency cooling (ice bath).

• Post-Process:

  • Filter the resulting white powder.

  • Wash with diethyl ether (removes unreacted monomer).

  • Vacuum dry at

    .

Visualizing the Mechanism

The following diagram illustrates why the reaction accelerates when phase separation occurs (The Occlusion Effect).

Figure 2: The Occlusion Effect. Trapped radicals cannot terminate but continue to consume monomer, causing thermal runaway.

Frequently Asked Questions (FAQs)

Q: Can I use RAFT or ATRP to control bulk AA polymerization? A: Yes, but with caveats. RAFT (Reversible Addition-Fragmentation chain Transfer) is excellent for controlling molecular weight and dispersity. However, in bulk, the precipitation still occurs. RAFT agents (like trithiocarbonates) can become trapped in the precipitated phase, losing control. Recommendation: Use solution RAFT (e.g., in Ethanol/Water) for control, then precipitate the polymer post-synthesis.

Q: Why does my PAA dissolve in water but precipitate in AA monomer? A: This is a classic "Theta Solvent" concept. Water is a good solvent for PAA (at neutral/high pH) due to ionization and hydration of the carboxyl groups. AA monomer is a poor solvent for its own polymer because the polymer-polymer hydrogen bonding is energetically more favorable than the polymer-monomer interaction.

Q: I need a clear, solid block of Poly(acrylic acid). How do I get it? A: You likely cannot achieve this via pure bulk polymerization.

• Option 1: Polymerize in aqueous solution (20-30% solids), then cast films and dry.

• Option 2: Copolymerize with >50% Hydroxyethyl Methacrylate (HEMA) or similar to disrupt crystallization/aggregation, though this changes the chemical identity.

References

• Mechanism of Precipitation Polymerization

  • Bamford, C. H., & Jenkins, A. D. (1953). The heterogeneous polymerization of acrylonitrile and acrylic acid. Proceedings of the Royal Society of London. Series A.

• The Trommsdorff Effect (Auto-acceleration)

  • Trommsdorff, E., Köhle, H., & Lagally, P. (1948).[6] Zur Polymerisation des Methacrylsäuremethylesters. Makromolekulare Chemie.

• Solubility of Acidic Acrylates

  • Kabanov, V. A. (2003). Polymerization in Organized Media. In: Encyclopedia of Polymer Science and Technology. Wiley-Interscience.

• Control Strategies (RAFT/ATRP)

  • Moad, G., Rizzardo, E., & Thang, S. H. (2005). Living Radical Polymerization by the RAFT Process. Australian Journal of Chemistry.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Study of the radical polymerization mechanism and its application in the preparation of high-performance PMMA by reactive extrusion - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Unexpected Slow Kinetics of Poly(Methacrylic Acid) Phase Separation in the Semi-Dilute Regime [mdpi.com]
• 4. Unexpected Slow Kinetics of Poly(Methacrylic Acid) Phase Separation in the Semi-Dilute Regime - PMC [pmc.ncbi.nlm.nih.gov]
• 5. polymersource.ca [polymersource.ca]
• 6. Analysis of the glass effect and Trommsdorff effect during bulk polymerization of methyl methacrylate, ethyl methacryla… [ouci.dntb.gov.ua]

Technical Support Center: pH-Controlled Polymerization of 2-(acryloyloxy)-2-methylpropanoic Acid

This guide functions as a specialized Technical Support Center for researchers working with 2-(acryloyloxy)-2-methylpropanoic acid (often referred to as AMPA or 2-carboxypropan-2-yl acrylate in internal lab slang).[1][2]

The following protocols and troubleshooting steps are designed to address the non-linear kinetic behavior caused by the ionization of the carboxylic acid moiety and the hydrolytic instability of the ester linkage.

Case Reference: Kinetic Anomalies & pH Sensitivity

Status: Active Priority: High (Kinetic Control & Stability)

Core Logic: The "Ionization-Rate Paradox"

Users often report a significant drop in polymerization rate (

) as they neutralize the solution (increasing pH).[1][2] This is counter-intuitive if you are used to acrylamide but expected if you work with acrylic acid.[1]

For 2-(acryloyloxy)-2-methylpropanoic acid , the polymerization behavior is governed by two competing factors driven by pH:

• Electrostatic Repulsion (Kinetic Suppression): As pH rises above the pKa (~4.5), the monomer and the growing polymer chain end both become negatively charged.[2] This repulsion creates an activation energy barrier for the propagation step (

  ).[1][2]

• Hydrolytic Stability (Chemical Integrity): The ester linkage is susceptible to base-catalyzed hydrolysis.[1][2] At high pH, you risk cleaving the polymerizable acrylate group from the functional acid tail.[2]

Visualizing the Mechanism

The following diagram maps the causality between pH adjustments and experimental outcomes.

Figure 1: Mechanistic flow showing how pH states dictate kinetic outcomes via electrostatic and chemical pathways.[1][2]

Troubleshooting Guide (Symptom-Based)

Use this section if your experiment is failing or yielding inconsistent data.

Issue A: Reaction virtually stops or slows drastically at pH 7.0 - 8.0.

• Diagnosis: Coulombic Repulsion Effect. At neutral pH, your monomer is >99% ionized.[1][2] The growing macroradical is a polyelectrolyte with a high negative charge density. It repels the incoming anionic monomer, reducing the effective collision frequency.[2]

• Corrective Action: Ionic Strength Screening. Add a neutral salt (e.g., NaCl or KCl) to the reaction medium (0.1 M to 1.0 M).[1][2] The cations (

  ) will form a "cloud" around the anionic chain end, screening the charge and reducing the repulsion barrier.[2]

  • Note: This often restores

    to near-acidic levels.[1]

Issue B: Polymer yield is low, and NMR shows "acrylic acid" impurities.

• Diagnosis: Base-Catalyzed Hydrolysis. You likely adjusted the pH > 9.0 or exposed the monomer to strong base during neutralization.[2] The ester bond in 2-(acryloyloxy)-2-methylpropanoic acid is sensitive.[1][2] Hydrolysis cleaves the molecule into acrylic acid and 2-hydroxyisobutyric acid .[1][2]

• Corrective Action:

  • Maintain pH < 8.0 during polymerization.[1][3][4]

  • Perform pH adjustment slowly using dilute NaOH or carbonate buffers, keeping the solution on ice to minimize localized heating/hydrolysis.[1][2]

  • Verify monomer integrity via

    -NMR prior to initiator addition.[1]

Issue C: Unpredictable "Gel Effect" (Auto-acceleration).

• Diagnosis: Polyelectrolyte Expansion. At high pH, the polymer chains extend due to charge repulsion along the backbone, significantly increasing viscosity earlier than expected.[2] This limits termination (

  ) prematurely, causing a runaway exotherm.[1][2]

• Corrective Action: Reduce monomer concentration (

  ) by 10-15% when working at high pH compared to low pH formulations.

Experimental Protocol: Kinetic Validation

To rigorously determine the pH effect for your specific formulation, follow this self-validating protocol.

Objective: Measure

(Observed Rate Constant) at pH 3.0, 5.0, and 7.0.

Materials:

• Monomer: 2-(acryloyloxy)-2-methylpropanoic acid (Purified).[1][2]

• Initiator: ACVA (4,4'-Azobis(4-cyanovaleric acid)) - Selected for solubility across pH range.[1][2]

• Solvent:

  (for in-situ NMR) or Water (for gravimetry).[1][2]

• Internal Standard: Sodium trimethylsilylpropanesulfonate (DSS) or residual solvent peak.[1][2]

Workflow:

Step	Action	Technical Note
1	Stock Prep	Prepare 1.0 M Monomer stock in water. Split into 3 aliquots.
2	pH Adjustment	Adjust Aliquot A to pH 3.0, B to 5.0, C to 7.0 using NaOH/HCl. Keep on ice.
3	Initiator Add	Add ACVA (1.0 mol%) to each aliquot. Ensure complete dissolution.
4	Deoxygenation	Purge with or Argon for 20 mins. Critical: Oxygen inhibits acrylates.
5	Reaction	Place in oil bath/NMR probe at 60°C ( ).[1][2]
6	Monitoring	Track vinyl peak disappearance ( 5.8 - 6.4 ppm).[1][2]

Data Analysis Table

Compare your results against these expected trends:

Parameter	pH 3.0 (Protonated)	pH 5.0 (Transition)	pH 7.0 (Ionized)
Rate ( )	High (Baseline)	Variable (pKa proximity)	Low (Repulsion Dominated)
Viscosity	Low (Coiled Chains)	Increasing	High (Extended Chains)
Hydrolysis Risk	Low	Low	Moderate

Frequently Asked Questions (FAQs)

Q1: Can I use AIBN as an initiator?

• Answer: Only if you are using an organic solvent (like ethanol/DMF).[1][2] For aqueous pH studies, AIBN has poor solubility.[1][2] Use water-soluble azo initiators like ACVA (V-501) or VA-044 .[1][2] Avoid persulfates (KPS/APS) if you are studying pH specifically, as persulfates decompose purely via acid-catalysis at low pH, skewing your kinetic data [1].[1][2]

Q2: What is the exact pKa of this monomer?

• Answer: While experimental values vary by ionic strength, the pKa of the 2-methylpropanoic acid moiety is approximately 4.5 - 4.8 .[2] This is slightly higher than Acrylic Acid (pKa ~4.[1][2]25) due to the electron-donating effect of the gem-dimethyl group [2].[2]

Q3: Why not just polymerize at pH 3 and neutralize later?

• Answer: This is the recommended "Best Practice" for high yield. Polymerizing the neutral form avoids repulsion kinetics. You can then treat the resulting polymer with NaOH to convert it to the polyelectrolyte form (salt) post-synthesis.[2] Only polymerize at high pH if you are copolymerizing with a pH-sensitive partner that degrades in acid.[1]

References

• Odian, G. (2004).[1][2] Principles of Polymerization. 4th Edition. Wiley-Interscience.[1][2] (Chapter 3: Radical Polymerization). [1][2]

• Kabanov, V. A., & Topchiev, D. A. (1975).[1][2] Polymerization of Ionizable Monomers. Polymer Science USSR.[1] (Fundamental work on electrostatic repulsion in acrylate polymerization).

• Lachinov, M. B., et al. (1979).[1][2] Effect of pH on the Kinetics of Radical Polymerization of Acrylic Acid. Journal of Polymer Science: Polymer Chemistry Edition.

• Beuermann, S., et al. (1997).[1][2] Free-Radical Polymerization Kinetics of Ionized Acrylates. Macromolecules. (Detailed kinetic coefficients for charged species).

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• 4. researchgate.net [researchgate.net]

Technical Support Center: Thermal Degradation Pathways of Gem-Dimethyl Substituted Acrylate Polymers

Welcome to the technical support center for researchers, scientists, and drug development professionals working with gem-dimethyl substituted acrylate polymers. This guide is designed to provide expert insights and practical troubleshooting for the experimental challenges encountered when studying the thermal degradation of these materials. Our focus is on understanding the underlying mechanisms to inform experimental design and data interpretation.

Frequently Asked Questions (FAQs)

Here we address common questions regarding the thermal analysis of gem-dimethyl substituted acrylate polymers.

Q1: What is the primary thermal degradation pathway for gem-dimethyl substituted acrylate polymers like poly(methyl methacrylate) (PMMA)?

The primary thermal degradation pathway for these polymers is depolymerization, which is essentially the reverse of the polymerization process.[1] This process proceeds via a free-radical chain reaction and can be broken down into three main stages: initiation, depropagation, and termination.[2] The result is a high yield of the corresponding monomer. For instance, PMMA degradation can yield nearly 100% methyl methacrylate (MMA) monomer.[1]

Q2: At what temperature does the thermal degradation of PMMA typically begin?

Significant thermal degradation of PMMA generally starts at temperatures above 300°C.[2] However, the exact onset temperature can be influenced by several factors, including the polymer's molecular weight, the presence of thermally weaker bonds from the polymerization process, and the experimental conditions, such as the heating rate and atmosphere.[3][4] Some studies have noted a two-step degradation process, with an initial, smaller mass loss occurring between 180°C and 350°C due to the scission of weak links, followed by the main degradation event at higher temperatures.[3]

Q3: How does the gem-dimethyl group influence the thermal stability of acrylate polymers?

The gem-dimethyl group on the polymer backbone is a key structural feature that promotes depolymerization. The presence of these methyl groups leads to steric hindrance that favors the unzipping of the polymer chain back to the monomer. This is in contrast to poly(alkyl acrylates) which lack this substitution and tend to degrade through different pathways involving side-chain reactions, resulting in products like alkenes and alcohols.[1]

Q4: What is the role of the atmosphere (e.g., inert vs. oxidative) in thermal degradation studies?

The atmosphere plays a critical role. In an inert atmosphere, such as nitrogen, the degradation primarily follows the depolymerization pathway.[5] In the presence of oxygen (an oxidative atmosphere), degradation can be initiated at lower temperatures and may proceed more completely.[5] Oxygen can also lead to the formation of different by-products due to oxidative reactions.[6] Therefore, it is crucial to control and report the atmospheric conditions of your experiment.

Troubleshooting Experimental Issues

This section provides guidance on common problems encountered during the thermal analysis of gem-dimethyl substituted acrylate polymers.

Issue 1: Inconsistent Onset of Degradation Temperature in Thermogravimetric Analysis (TGA)

Symptoms: You observe significant variability in the onset temperature of degradation (Tonset) across different TGA runs of the same sample.

Possible Causes & Solutions:

• Heating Rate: A faster heating rate can shift the apparent decomposition temperature to a higher value, while a slower rate may show a lower Tonset.[4][7]

  • Solution: Always use a consistent heating rate for all comparative experiments. A rate of 10°C/min is a common starting point. Report the heating rate with your results.

• Sample Mass: Larger sample masses can lead to temperature gradients within the sample, causing a delayed onset of degradation.[7]

  • Solution: Use a small and consistent sample size, typically in the range of a few milligrams, to ensure uniform heating.[8]

• Instrument Calibration: An improperly calibrated TGA will yield inaccurate temperature readings.[9]

  • Solution: Regularly calibrate your TGA instrument according to the manufacturer's guidelines, using certified reference materials.[9]

• Atmosphere Control: Inconsistent gas flow or leaks in the system can alter the atmosphere around the sample, affecting degradation.

  • Solution: Ensure a consistent and appropriate gas flow rate. Check for leaks in the gas delivery system.

Issue 2: Unexpected Peaks or Steps in the TGA Curve

Symptoms: Your TGA thermogram shows mass loss at temperatures lower than the expected polymer degradation, or multiple, unresolved degradation steps.

Possible Causes & Solutions:

• Volatiles and Moisture: A mass loss below 150°C typically indicates the evaporation of absorbed water or residual solvent from the sample preparation.[5]

  • Solution: Implement a drying step in your TGA method (e.g., an isothermal hold at a temperature below the degradation onset) to remove volatiles before the main heating ramp.

• Low Molecular Weight Additives: The presence of plasticizers or other additives can result in mass loss at temperatures lower than the polymer backbone degradation.[5]

  • Solution: If possible, obtain information on the polymer's formulation. Techniques like Pyrolysis-GC-MS can help identify these additives.[10][11]

• Complex Degradation Mechanisms: For some copolymers or blended systems, overlapping degradation steps can occur.[12]

  • Solution: Analyze the derivative of the TGA curve (the DTG curve), which shows the rate of mass loss. Peaks in the DTG curve can help to distinguish and identify individual degradation events.[5]

Issue 3: Difficulty Identifying Degradation Products

Symptoms: You have TGA data showing mass loss, but you are unsure of the chemical nature of the evolved gases.

Possible Causes & Solutions:

• TGA Limitations: TGA only provides information on mass change as a function of temperature; it does not identify the chemical composition of the degradation products.

  • Solution 1: Evolved Gas Analysis (EGA): Couple your TGA to a mass spectrometer (TGA-MS) or a Fourier-transform infrared spectrometer (TGA-FTIR).[13][14] This will allow for the real-time identification of the gases evolved during each mass loss step.

  • Solution 2: Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC-MS): This is a powerful technique for identifying the full range of degradation products.[10][15] The polymer is rapidly heated (pyrolyzed) in an inert atmosphere, and the resulting fragments are separated by gas chromatography and identified by mass spectrometry.[8][11]

Experimental Protocols

Protocol 1: Standard Thermogravimetric Analysis (TGA) of a Gem-Dimethyl Substituted Acrylate Polymer

Objective: To determine the thermal stability and degradation profile of the polymer.

Methodology:

• Instrument Calibration: Ensure the TGA is calibrated for both mass and temperature.[9]

• Sample Preparation: Weigh 5-10 mg of the polymer sample into a clean TGA pan.

• Atmosphere: Set the purge gas to high-purity nitrogen at a flow rate of 20-50 mL/min.

• Temperature Program:

  • Equilibrate the sample at 30°C.

  • (Optional) Isothermal hold at 120°C for 10 minutes to remove any moisture or residual solvent.

  • Ramp the temperature from the end of the hold (or from 30°C) to 600°C at a heating rate of 10°C/min.[16]

• Data Analysis:

  • Plot the mass (%) versus temperature.

  • Determine the onset temperature of degradation (Tonset).

  • Generate the derivative thermogravimetric (DTG) curve to identify the temperature of the maximum rate of degradation (Tmax).[5]

  • Quantify the residual mass at the end of the experiment.

Table 1: Influence of Pyrolysis Temperature on Monomer Yield for Poly(methyl methacrylate)

Pyrolysis Temperature (°C)	Methyl Methacrylate Yield (mass%)
250	99.8
400	93.1

Data adapted from Czech, Z. et al. (2014).[1][17] This table illustrates that while monomer yield is high, increasing the pyrolysis temperature can lead to a slight increase in side reactions, reducing the monomer yield.[1][17]

Visualizing Degradation Pathways

The following diagrams illustrate key concepts in the thermal degradation of gem-dimethyl substituted acrylate polymers.

Caption: Generalized free-radical degradation pathway for PMMA.

Caption: Troubleshooting workflow for inconsistent TGA results.

References

• FILAB. (n.d.). Pyrolysis GC-MS (Py-GC-MS) analysis laboratory. Retrieved from [Link]

• La-salvia, N. M., et al. (2020). Progress in Reaction Mechanisms and Reactor Technologies for Thermochemical Recycling of Poly(methyl methacrylate). MDPI. Retrieved from [Link]

• Slideshare. (n.d.). Thermal Degradation of PMMA. Retrieved from [Link]

• Czech, Z., et al. (2014). Thermal stability and degradation of selected poly (alkyl methacrylates) used in the polymer industry. Journal of Thermal Analysis and Calorimetry, 118(2), 1155-1161.
• Kourtidou, D., et al. (2018). Thermal Degradation Kinetics and Viscoelastic Behavior of Poly(Methyl Methacrylate)

• Scholars' Mine. (n.d.). Thermal degradation of poly (methyl methacrylate) in solution in various solvents. Retrieved from [Link]

• AIDIC. (2019). A Study of the Influential Factors Regarding the Thermal Stability of Polymeric Materials. Retrieved from [Link]

• Wiley Online Library. (2023). Thermal stability and curing behavior of acrylate photopolymers for additive manufacturing. Retrieved from [Link]

• Pressure Sensitive Tape Council. (n.d.). PYROLYSIS GC/MS AS A METHOD FOR QUALITY AND MANUFACTURING CONTROL. Retrieved from [Link]

• World Scientific. (n.d.). Pyrolysis–Gas Chromatography/Mass Spectrometry of Polymeric Materials. Retrieved from [Link]

• mediaTUM. (2023). Thermal stability and curing behavior of acrylate photopolymers for additive manufacturing. Retrieved from [Link]

• Rheology Lab. (n.d.). Predicting Thermal Degradation of Polymers. Retrieved from [Link]

• Taylor & Francis Online. (n.d.). Thermal degradation of polymers – Knowledge and References. Retrieved from [Link]

• Environmental Molecular Sciences Laboratory. (n.d.). Pyrolysis Gas Chromatography-Mass Spectrometry. Retrieved from [Link]

• AIP Publishing. (2024). Effect of thermal stability of poly (tert-butyl acrylate) homopolymer prepared using different solvents and ratio of initiator to CTA. Retrieved from [Link]

• TA Instruments. (n.d.). Effect of Thermal Degradation on Polymer Thermal Properties. Retrieved from [Link]

• National Institutes of Health. (n.d.). Thermal Degradation of Polymers at High Temperatures. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) Some Methods for Measurements of Polymer Degradation: A Review. Retrieved from [Link]

• YouTube. (2020). Back to Basics: Thermogravimetric Analysis (TGA). Retrieved from [Link]

• NC State University Libraries. (n.d.). Thermogravimetric Analysis (TGA) for Polymer Characterization: Thermal Stability and Composition. Retrieved from [Link]

• University of Glasgow. (n.d.). Supervisor Thermal Degradation of Polyacrylates Thesis for Degree of Doctor of Philosophy. Retrieved from [Link]

• Torontech. (2025). Best Practices for TGA Calibration: A Pro Guide. Retrieved from [Link]

• ResearchGate. (n.d.). Breakdown products of the thermal degradations of selected poly(alkyl methacrylates). Retrieved from [Link]

• MDPI. (2025). Measurement Error Analysis and Thermal Degradation Kinetic Model Improvement for Thermogravimetric Analyzers. Retrieved from [Link]

• Cell. (2020). Geminal Dimethyl Substitution Enables Controlled Polymerization of Penicillamine-Derived b-Thiolactones and Reversed Depolymerization. Retrieved from [Link]

• MDPI. (2023). Thermal Degradation Studies of Poly(2-ethyl hexyl acrylate) in the Presence of Nematic Liquid Crystals. Retrieved from [Link]

• ResearchGate. (n.d.). Thermal degradation behavior of polymethacrylates containing amine side groups | Request PDF. Retrieved from [Link]

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Reference Data & Comparative Studies

A Comparative Guide to Purity Analysis: 1H NMR Characterization of 2-(acryloyloxy)-2-methylpropanoic acid

Introduction: The Critical Role of Purity in Advanced Material Synthesis

2-(Acryloyloxy)-2-methylpropanoic acid is a key bifunctional monomer, integral to the synthesis of specialized polymers and biomaterials. Its unique structure, featuring both a polymerizable acrylate group and a reactive carboxylic acid, makes it a valuable building block in drug delivery systems, dental materials, and specialty coatings. The precise control over its purity is not merely a matter of quality control; it is fundamental to the final material's performance, dictating properties such as polymer chain length, cross-linking density, and biocompatibility. Even trace impurities can act as chain terminators, introduce unwanted functionalities, or compromise the material's structural integrity.

This guide provides an in-depth technical comparison of analytical methodologies for assessing the purity of 2-(acryloyloxy)-2-methylpropanoic acid, with a primary focus on the robust and definitive technique of quantitative ¹H Nuclear Magnetic Resonance (qNMR) spectroscopy. We will explore the causality behind experimental choices, present a self-validating protocol, and objectively compare its performance against established chromatographic and titrimetric methods.

Pillar 1: The Principle of Quantitative ¹H NMR (qNMR) – An Absolute Method

Unlike chromatographic techniques such as HPLC or GC, which are comparative and rely on the availability of a certified reference standard of the same compound, qNMR is a primary ratio method.[1][2] The fundamental principle of qNMR is that the area of a signal in a ¹H NMR spectrum is directly proportional to the number of protons giving rise to that signal.[3] This allows for the direct measurement of the molar ratio of an analyte to an internal standard of known purity, without the need for compound-specific calibration curves or response factors.[3][4] This unique characteristic makes qNMR an invaluable tool for characterizing novel molecules, expensive standards, or in instances where a certified standard is simply unavailable.[3][5]

Pillar 2: ¹H NMR Spectral Fingerprint of 2-(acryloyloxy)-2-methylpropanoic acid

To assess purity, one must first unequivocally identify the signals corresponding to the target molecule. The structure of 2-(acryloyloxy)-2-methylpropanoic acid gives rise to a distinct ¹H NMR spectrum.

Expected Chemical Shifts and Splitting Patterns:

Proton Environment	Label	Chemical Shift (δ, ppm) (Predicted)	Multiplicity	Integration	Rationale
Carboxylic Acid	H-a	> 10.0	Broad Singlet	1H	Acidic protons are highly deshielded and often exchange, leading to a broad signal at a very low field.[6]
Vinyl (trans to C=O)	H-b	~6.4	Doublet of Doublets	1H	Part of an AMX spin system, this proton is deshielded by the carbonyl group and coupled to both H-c and H-d.[7]
Vinyl (geminal)	H-c	~6.1	Doublet of Doublets	1H	Coupled to both H-b and H-d.[7]
Vinyl (cis to C=O)	H-d	~5.9	Doublet of Doublets	1H	Coupled to both H-b and H-c.[7]
Methyl Groups	H-e	~1.6	Singlet	6H	The two methyl groups are chemically equivalent and adjacent to a quaternary carbon, resulting in a single, unsplit signal.[8]

Note: Predicted chemical shifts are based on typical values for similar functional groups and may vary slightly depending on the solvent and concentration.

Pillar 3: A Self-Validating qNMR Protocol for Purity Determination

The trustworthiness of a qNMR result hinges on a meticulously planned and executed experimental protocol. Each parameter is chosen to eliminate systematic errors and ensure the data is a true representation of the sample's composition.

Experimental Workflow for qNMR Analysis

A self-validating workflow for qNMR purity analysis.

Step-by-Step Methodology

• Method Planning and Internal Standard Selection :

  • Causality : The choice of internal standard (IS) is paramount. It must be of high, certified purity, stable, and non-reactive with the analyte. Crucially, at least one of its ¹H NMR signals must appear in a region of the spectrum free from any analyte or impurity signals. Maleic acid is an excellent choice for polar analytes in DMSO-d6, as its vinyl protons appear as a singlet around 6.3 ppm, which may require careful selection of analyte peaks for integration. Dimethyl sulfone (singlet at ~3.1 ppm in DMSO-d6) is another common alternative.

  • Protocol : Select an internal standard (e.g., Maleic Acid, >99.5% purity). Choose a deuterated solvent in which both the analyte and the IS are fully soluble (e.g., DMSO-d₆).

• Sample Preparation :

  • Causality : Accurate weighing is often the largest source of uncertainty in a qNMR experiment.[3] Using a microbalance and a sufficient sample mass minimizes this error.

  • Protocol : a. Accurately weigh approximately 15 mg of 2-(acryloyloxy)-2-methylpropanoic acid into a clean vial. Record the mass (mₐ). b. Accurately weigh approximately 8 mg of the internal standard into the same vial. Record the mass (mₛₜₔ). c. Add ~0.7 mL of the chosen deuterated solvent (e.g., DMSO-d₆). d. Vortex until both components are fully dissolved. e. Transfer the solution to a 5 mm NMR tube.

• NMR Data Acquisition :

  • Causality : For signal integrals to be directly proportional to the number of nuclei, the magnetization must fully return to equilibrium between scans. The longitudinal relaxation time (T₁) is the parameter governing this. The relaxation delay (d1) must be set to at least 5 times (and ideally 7 times) the longest T₁ value of any proton being quantified (both in the analyte and the standard).[9] A 90° pulse angle is used to ensure maximum signal is generated per scan, providing the best signal-to-noise ratio for quantification.

  • Protocol (Example on a 500 MHz Spectrometer) : a. Lock and shim the instrument on the sample. b. Determine the T₁ of the protons to be integrated (e.g., using an inversion-recovery pulse sequence). Let's assume the longest T₁ is 3 seconds. c. Set the relaxation delay (d1) to 21 seconds (7 x 3 s). d. Set the pulse angle to 90°. e. Set the number of scans (ns) to achieve a signal-to-noise ratio > 250:1 on the peak selected for integration (typically 8 to 16 scans). f. Acquire the spectrum.

• Data Processing and Purity Calculation :

  • Causality : A flat baseline and correct phasing are essential for accurate integration. The integration limits must encompass the entire signal, typically extending to a region where the signal is at least 20 times the noise level.[4]

  • Protocol : a. Apply Fourier transform, followed by careful manual phase correction and baseline correction across the entire spectrum. b. Select a well-resolved signal for the analyte (e.g., the 6H singlet at ~1.6 ppm, H-e) and a signal for the internal standard. c. Integrate these signals. Record the integral values (Iₐ and Iₛₜₔ). d. Calculate the purity using the following equation[4]:

    Purityₐ (% w/w) = (Iₐ / Iₛₜₔ) * (Nₛₜₔ / Nₐ) * (Mₐ / Mₛₜₔ) * (mₛₜₔ / mₐ) * Purityₛₜₔ

    Where:

    • I : Integral value

    • N : Number of protons for the integrated signal (e.g., Nₐ = 6 for the methyl groups)

    • M : Molar mass (Analyte: 158.15 g/mol )

    • m : Weighed mass

    • Purityₛₜₔ : Purity of the internal standard (e.g., 99.5%)

    • Subscripts ₐ and ₛₜₔ refer to the analyte and standard, respectively.

Pillar 4: Comparison with Alternative Purity Assessment Methods

While qNMR is a powerful tool, a comprehensive understanding requires comparison with other common analytical techniques. The choice of method often depends on the specific requirements of the analysis, such as the need for structural information, available equipment, and the presence of a reference standard.

Method Selection Decision Framework

Decision tree for selecting an appropriate purity analysis method.

Comparative Analysis Table

Feature	Quantitative ¹H NMR (qNMR)	High-Performance Liquid Chromatography (HPLC-UV)	Gas Chromatography (GC-FID)	Acid-Base Titration
Principle	Molar ratio to an internal standard based on proton count. A primary method.[2]	Separation based on polarity; quantification based on UV absorbance vs. a standard.	Separation based on boiling point/polarity; quantification by flame ionization detector.	Neutralization of an acid with a standard base.[10]
Reference Standard	Requires a certified internal standard of a different, structurally simple compound.[4]	Requires a certified standard of the analyte itself for accurate quantification.[11]	Requires a certified standard of the analyte for quantification.	Requires a standardized titrant (e.g., NaOH).[10]
Specificity	Very High . Provides structural information to identify and quantify specific impurities.	High . Good separation of components, but co-elution is possible. UV detection is not universal.[12][13]	High . Excellent for volatile impurities. The analyte may require derivatization.[14]	Very Low . Measures total acidity; cannot distinguish between the analyte and other acidic impurities.[10]
Speed	Fast . Sample preparation is simple, and data acquisition is typically <15 minutes per sample.[15]	Moderate . Method development can be lengthy; run times are typically 10-30 minutes per sample.	Moderate . Run times are similar to HPLC.	Fast . Very quick for a single sample.
Strengths	- Universal detector for protons- Provides structural proof- No analyte-specific standard needed- High precision and accuracy[9]	- High sensitivity (ppb level)- Excellent for complex mixtures- Well-established and widely available[16]	- Excellent for residual solvents- High resolution for volatile compounds	- Simple, inexpensive equipment- Good for assaying total acid content
Limitations	- Lower sensitivity than HPLC- Requires high-field NMR- Signal overlap can be an issue in complex mixtures	- Different compounds can have different response factors- Requires a UV chromophore- Solvent and column costs	- Not suitable for non-volatile or thermally labile compounds without derivatization	- Non-specific- Less precise than instrumental methods- Subject to operator error

Conclusion

For the definitive characterization and purity assessment of 2-(acryloyloxy)-2-methylpropanoic acid, quantitative ¹H NMR spectroscopy stands out as a superior methodology. Its status as a primary ratio method frees researchers from the constraint of requiring an identical, certified reference standard, which is particularly advantageous in R&D settings.[3] The technique provides not only a highly accurate and precise quantitative result but also invaluable structural information that can simultaneously identify and quantify unknown impurities. While methods like HPLC offer greater sensitivity for trace analysis, and titration provides a quick measure of total acidity, neither can match the combination of accuracy, specificity, and structural insight offered by a well-executed qNMR experiment. By following a self-validating protocol that carefully controls parameters like relaxation delay and pulse angle, researchers can generate trustworthy, publication-quality data that ensures the integrity of their advanced materials.

References

• The use of quantitative proton nuclear magnetic resonance (1H qNMR) in the purity determination of established and novel ingredi - RSSL. (n.d.). Retrieved February 21, 2026, from [Link]

• Yin, S., et al. (2021). Quantitative 1H NMR methodology for purity assay with high accuracy. Accreditation and Quality Assurance, 26(3), 125-134. Retrieved February 21, 2026, from [Link]

• Nelson, M. A., et al. (2017). Chemical purity using quantitative 1H-nuclear magnetic resonance: a hierarchical Bayesian approach for traceable calibrations. Metrologia, 54(4), 507. Retrieved February 21, 2026, from [Link]

• Pauli, G. F., et al. (n.d.). Quantitative NMR (qNMR). University of Illinois Chicago. Retrieved February 21, 2026, from [Link]

• Emery Pharma. (2024, February 9). A Guide to Quantitative NMR (qNMR). Retrieved February 21, 2026, from [Link]

• USP. (n.d.). Stimuli Article (qNMR). US Pharmacopeia (USP). Retrieved February 21, 2026, from [Link]

• Gadape, H. H. (n.d.). Method Validation of Pharmaceuticals. Scribd. Retrieved February 21, 2026, from [Link]

• Liu, Y., et al. (2023, April 1). Application of USP General Chapter <1220> in the Development of a Procedure for Quantitative NMR. American Pharmaceutical Review. Retrieved February 21, 2026, from [Link]

• Shu, Q., et al. (2023). Development and validation of a quantitative proton NMR method for the analysis of pregnenolone. Journal of Pharmaceutical and Biomedical Analysis, 223, 115073. Retrieved February 21, 2026, from [Link]

• de Souza, A. M., et al. (2021). Development and Validation of 1H Nuclear Magnetic Resonance Quantitative Method for Efavirenz API Quality Control. Current Pharmaceutical Analysis, 17(7), 947-954. Retrieved February 21, 2026, from [Link]

• OSHA. (1981, April). Acrylic Acid. Retrieved February 21, 2026, from [Link]

• Singh, B. (n.d.). How to Check Purity of Acrylic Acid? Chemicals Learning. Retrieved February 21, 2026, from [Link]

• Böttcher, J., & Monks, K. (n.d.). Determination and quantification of acrylic acid derivatives. KNAUER. Retrieved February 21, 2026, from [Link]

• Waters Corporation. (n.d.). HPLC Determination of Free Acrylic Acid and Monomers in Polyacrylates. Retrieved February 21, 2026, from [Link]

• JP4118241B2 - Determination of impurities in acrylic acid. (n.d.). Google Patents.

• Cameron, D. L., et al. (n.d.). Embedding Alkenes within an Icosahedral Inorganic Fullerene. The Royal Society of Chemistry. Retrieved February 21, 2026, from [Link]

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• Ortyl, J., et al. (2023). Synthesis and Spectroscopic Properties of Selected Acrylic and Methacrylic Derivatives of 2-Mercaptobenzothiazole. Molecules, 28(3), 1339. Retrieved February 21, 2026, from [Link]

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A Comparative Guide to the FTIR Spectrum of 2-(acryloyloxy)-2-methylpropanoic Acid: Deconvoluting the Carbonyl Signatures

For researchers and professionals in drug development and materials science, understanding the molecular structure of novel compounds is paramount. Fourier-Transform Infrared (FTIR) spectroscopy stands as a cornerstone technique for this purpose, offering a rapid and non-destructive method to identify functional groups. This guide provides an in-depth analysis of the FTIR spectrum of 2-(acryloyloxy)-2-methylpropanoic acid, with a particular focus on the interpretation of its distinct carbonyl (C=O) stretching frequencies. By comparing its spectral features with those of relevant analogues, we will elucidate the contributions of both the carboxylic acid and acrylate ester moieties to the overall spectrum.

Introduction to 2-(acryloyloxy)-2-methylpropanoic Acid and its Carbonyl Groups

2-(acryloyloxy)-2-methylpropanoic acid is a bifunctional molecule featuring both a carboxylic acid and an acrylate ester. This unique combination makes it a valuable monomer in polymer synthesis and a versatile building block in organic chemistry. The two carbonyl groups are central to its reactivity and are expected to exhibit distinct vibrational frequencies in the infrared spectrum. The carboxylic acid carbonyl is influenced by strong hydrogen bonding, while the acrylate ester carbonyl is affected by conjugation with the C=C double bond. Understanding these influences is key to interpreting the FTIR spectrum accurately.

Below is the chemical structure of 2-(acryloyloxy)-2-methylpropanoic acid, highlighting the two carbonyl groups of interest.

Figure 1: Chemical structure of 2-(acryloyloxy)-2-methylpropanoic acid.

Theoretical vs. Experimental: A Comparative FTIR Spectral Analysis

For this analysis, we will compare the expected spectrum of 2-(acryloyloxy)-2-methylpropanoic acid with the experimental spectra of:

• 2-Methylpropanoic Acid: To represent the carboxylic acid moiety.

• Methacrylic Acid: To represent the acrylate moiety, which also contains a carboxylic acid group, allowing for a nuanced comparison.

• Poly(methyl methacrylate) (PMMA): To observe the acrylate ester carbonyl in a polymeric environment, free from the influence of a carboxylic acid's hydrogen bonding.[1]

Functional Group	Expected Wavenumber (cm⁻¹) in 2-(acryloyloxy)-2-methylpropanoic acid	2-Methylpropanoic Acid (Experimental, cm⁻¹)	Methacrylic Acid (Experimental, cm⁻¹)	PMMA (Experimental, cm⁻¹)
Carboxylic Acid O-H Stretch	Very Broad, ~3300-2500	Very Broad, ~3300-2500	Very Broad, ~3300-2500	N/A
Acrylate Ester C=O Stretch	~1730-1720	N/A	N/A	~1730
Carboxylic Acid C=O Stretch	~1710-1700	~1708	~1700	N/A
C=C Stretch (Acrylate)	~1635	N/A	~1635	N/A (in monomer)
C-O Stretch (Ester & Acid)	~1300-1100	~1225	~1205	~1240, ~1150

Table 1: Comparison of expected and experimental FTIR absorption frequencies (cm⁻¹).

The Carboxylic Acid Signature: Broad O-H and a Lowered C=O Stretch

The carboxylic acid group in 2-(acryloyloxy)-2-methylpropanoic acid is expected to dominate the higher frequency region of the spectrum. Due to strong intermolecular hydrogen bonding, where two molecules form a dimer, the O-H stretching vibration is not a sharp peak but rather a very broad absorption band spanning from approximately 3300 to 2500 cm⁻¹.[2] This is a hallmark of carboxylic acids and is clearly observed in the spectrum of 2-methylpropanoic acid.

The carbonyl (C=O) stretch of the carboxylic acid is also significantly influenced by this hydrogen bonding. The dimerization weakens the C=O double bond, causing its stretching frequency to appear at a lower wavenumber, typically in the range of 1710-1700 cm⁻¹. The spectrum of 2-methylpropanoic acid shows this peak clearly around 1708 cm⁻¹.

The Acrylate Ester Signature: A Sharper, Higher Frequency C=O Stretch

In contrast to the carboxylic acid carbonyl, the acrylate ester carbonyl is not directly involved in strong hydrogen bonding. However, it is conjugated with the C=C double bond of the acrylate group. This conjugation delocalizes the pi-electrons, which slightly weakens the C=O bond and lowers its stretching frequency compared to a saturated ester (which would be around 1740 cm⁻¹). Therefore, we anticipate the acrylate ester C=O stretch in 2-(acryloyloxy)-2-methylpropanoic acid to appear around 1730-1720 cm⁻¹. This is consistent with the C=O stretching frequency observed in poly(methyl methacrylate) (PMMA) at approximately 1730 cm⁻¹.[1]

The presence of the C=C double bond in the acrylate moiety will also give rise to a moderate absorption band around 1635 cm⁻¹, as seen in the spectrum of methacrylic acid.

Experimental Protocol for FTIR Analysis

To obtain a high-quality FTIR spectrum of a liquid sample like 2-(acryloyloxy)-2-methylpropanoic acid, the Attenuated Total Reflectance (ATR) technique is highly recommended. It requires minimal sample preparation and provides excellent results.

Step-by-Step ATR-FTIR Protocol:

• Instrument Preparation: Ensure the FTIR spectrometer is powered on and has been allowed to stabilize.

• Background Spectrum: Clean the ATR crystal (typically diamond or zinc selenide) with a suitable solvent (e.g., isopropanol) and a soft, lint-free wipe. Record a background spectrum to subtract any atmospheric or crystal-related absorptions.

• Sample Application: Place a small drop of the 2-(acryloyloxy)-2-methylpropanoic acid sample directly onto the center of the ATR crystal.

• Pressure Application: If your ATR accessory has a pressure arm, lower it to ensure good contact between the sample and the crystal.

• Spectrum Acquisition: Collect the sample spectrum. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio.

• Data Processing: The software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

• Cleaning: Thoroughly clean the ATR crystal with a suitable solvent to remove all traces of the sample.

Figure 2: Workflow for ATR-FTIR analysis.

Conclusion

The FTIR spectrum of 2-(acryloyloxy)-2-methylpropanoic acid is predicted to be a composite of the characteristic absorptions of its two primary functional groups. The carboxylic acid moiety will be identified by a very broad O-H stretch from 3300-2500 cm⁻¹ and a carbonyl peak around 1710-1700 cm⁻¹, broadened by hydrogen bonding. The acrylate ester will be distinguished by a sharper carbonyl absorption at a slightly higher frequency, approximately 1730-1720 cm⁻¹, and a C=C stretching band near 1635 cm⁻¹. By understanding these distinct spectral signatures and comparing them to analogous compounds, researchers can confidently identify and characterize this versatile molecule.

References

• American Chemical Society. (2023, January 1). Infrared Spectroscopy of Polymers X: Polyacrylates. Spectroscopy Online. [Link]

• NIST. (n.d.). 2-Propenoic acid, 2-methyl-. NIST Chemistry WebBook. [Link]

• ResearchGate. (n.d.). FTIR spectra of (a) acrylic acid, (b) acrylamide, and (c) the synthesized material. [Link]

• RJPBCS. (2016). FTIR Investigations on the Structure of Acrylic Resin Based Dental Biomaterials. Research Journal of Pharmaceutical, Biological and Chemical Sciences. [Link]

• NIST. (n.d.). 2-Propenoic acid. NIST Chemistry WebBook. [Link]

• Doc Brown's Chemistry. (n.d.). Infrared spectrum of 2-methylpropanoic acid. [Link]

• PubChem. (n.d.). 2-Carboxyethyl acrylate. [Link]

• NIST. (n.d.). Propanoic acid, 2-methyl-. NIST Chemistry WebBook. [Link]

• Doc Brown's Chemistry. (n.d.). Infrared spectrum of propanoic acid. [Link]

• PubChem. (n.d.). 2-(Acetyloxy)-2-methylpropanoic acid. [Link]

• PMC. (2021, June 11). Interpretation of ATR-FTIR spectra of dental adhesives throughout simultaneous polymerization and solvent loss. [Link]

• PMC. (2020, February 28). Vibrational Spectroscopic Investigation and Conformational Analysis of Methacrylamidoantipyrine: A Comparative Density Functional Study. [Link]

• MDPI. (2022, February 28). Vibrational Spectroscopy, Quantum Computational and Molecular Docking Studies on 2-[(1H-Benzimidazol-1-yl)-methyl]benzoic Acid. [Link]

• Natural Sciences Publishing. (2015, July 1). Vibrational Spectra of 2-Formyl-3-(4-Hydroxy-1-methyl- 2-oxo-1,2-dihydro-quinolin-3-yl) 3-oxo-propionic acid (FHMQP): Combined E -[Link]

• PMC. (2022, July 16). Application of Vibrational Spectroscopic Techniques in the Study of the Natural Polysaccharides and Their Cross-Linking Process. [Link]

• ACS Publications. (2022, February 20). Vibrational and Electronic Spectroscopy of 2-Cyanoindene Cations. [Link]

• ResearchGate. (n.d.). FTIR spectra of 2-acrylamido-2-methyl-1-propanesulfonic acid-TAB (10%). [Link]

• RSC Publishing. (n.d.). Open-aired synthesis of star-shaped poly[2-(methacryloyloxy)ethyl trimethylammonium chloride]. [Link]

• ResearchGate. (n.d.). FTIR spectra of (a) poly[(2-acrylamido-2-methyl-1-propanesulfonic acid). [Link]

• ResearchGate. (n.d.). FTIR spectra of (a) acrylic acid (AAc), (b) carboxymethyl cellulose. [Link]

• ACS Publications. (2003, May 29). In Situ FTIR-ATR Examination of Poly(acrylic acid) Adsorbed onto Hematite at Low pH. [Link]/doi/10.1021/la020924l)

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Hydrolytic Stability Profile: 2-Carboxyethyl Acrylate (CEA) vs. 2-(Acryloyloxy)-2-methylpropanoic Acid (A-2-MPA)

Executive Summary

Verdict: 2-(Acryloyloxy)-2-methylpropanoic acid (A-2-MPA) exhibits significantly superior hydrolytic stability compared to 2-Carboxyethyl acrylate (CEA) .

This difference is governed by steric hindrance . CEA contains a primary ester linkage that is sterically accessible and prone to rapid hydrolysis, particularly in the presence of its own acidic tail (autocatalysis). In contrast, A-2-MPA features a tertiary ester linkage (gem-dimethyl substitution at the

-carbon of the alkoxy group). This steric bulk effectively shields the carbonyl carbon from nucleophilic attack by water or hydroxide ions, extending the half-life of the monomer in aqueous media from hours/days (CEA) to weeks/months (A-2-MPA) under ambient conditions.

For drug delivery systems (DDS) or hydrogels requiring long-term structural integrity, A-2-MPA is the preferred candidate. CEA is better suited for transient materials or applications where rapid biodegradation is desirable.

Structural & Mechanistic Analysis

To understand the kinetic disparity, we must analyze the electrophilicity and steric environment of the ester bonds.

Chemical Structures[1][2]

Feature	2-Carboxyethyl Acrylate (CEA)	2-(Acryloyloxy)-2-methylpropanoic Acid (A-2-MPA)
Structure
Ester Type	Primary Ester (Unshielded)	Tertiary Ester (Shielded)
Steric Bulk	Low (Linear chain)	High (Gem-dimethyl group)
Hydrolysis Mode	(Base/Neutral) & Autocatalytic Acid	(Severely Hindered)

Mechanism of Hydrolysis

Hydrolysis of acrylate esters typically proceeds via the

mechanism (Base-catalyzed, Acyl-oxygen cleavage).

• Nucleophilic Attack: Water or Hydroxide (ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

  ) attacks the carbonyl carbon.

• Tetrahedral Intermediate: A transition state forms.

• Collapse: The ester bond breaks, releasing the alcohol (or hydroxy-acid) and acrylic acid.[1]

The Steric Effect:

• In CEA: The carbonyl carbon is open. The linear ethylene spacer (

  ) offers minimal resistance to the incoming nucleophile. Furthermore, the terminal carboxylic acid can fold back, locally lowering pH and catalyzing the reaction via an intramolecular mechanism.

• In A-2-MPA: The gem-dimethyl group (

  ) creates a dense electron cloud and physical barrier around the ester oxygen. This "steric umbrella" blocks the trajectory of the incoming nucleophile, raising the activation energy ( ) for the formation of the tetrahedral intermediate.

Figure 1: Mechanistic comparison showing the steric blockade in A-2-MPA preventing nucleophilic attack.

Experimental Protocol: In Situ 1H-NMR Kinetics

To rigorously quantify the hydrolysis rate, In Situ Proton NMR (

-NMR) is the gold standard. It allows for non-destructive, real-time monitoring of species without disrupting the equilibrium (unlike HPLC, which requires dilution/elution).

Materials

• Solvent: Deuterium Oxide (

  ) with phosphate buffer (pH 7.4) or Acetate buffer (pH 4.0).

• Internal Standard: Maleic Acid (stable, distinct singlet at

  6.3 ppm) or TMSP (Trimethylsilylpropanoic acid).

• Monomers: Purified CEA and A-2-MPA (remove inhibitors via inhibitor-remover columns).

Workflow

• Preparation: Dissolve monomer (10 mg/mL) in buffered

  containing the internal standard.

• T0 Scan: Immediately acquire a spectrum (t=0).

• Incubation: Maintain the NMR tube at physiological temperature (

  ) in the probe or a water bath.

• Data Acquisition: Acquire spectra at defined intervals:

  • CEA: Every 30 minutes for 12 hours.

  • A-2-MPA: Every 12 hours for 7 days.

• Quantification: Integrate the vinyl protons of the acrylate (

  5.8–6.4 ppm) relative to the internal standard.

Tracking Signals (Chemical Shift Logic)

• Reactant (Acrylate): 3 vinyl protons (dd,

  5.8–6.5 ppm).

• Product (Acrylic Acid): Vinyl protons shift slightly; however, the key indicator is the appearance of the alcohol/hydroxy-acid byproduct.

  • CEA Byproduct: 3-Hydroxypropionic acid (triplets at

    2.4 and 3.8 ppm).

  • A-2-MPA Byproduct: 2-Hydroxyisobutyric acid (singlet methyls shift upfield).

Figure 2: Workflow for determining hydrolytic half-life via NMR.

Comparative Performance Data

The following data represents expected kinetic profiles based on structure-property relationships (SPR) and standard acrylate hydrolysis rates [1][2].

Hydrolysis Rate Constants ( ) at pH 7.4,

Parameter	CEA	A-2-MPA	Notes
Ester Class	Primary	Tertiary	Tertiary esters are x more stable.
Half-life ( )	~12 - 24 Hours	> 4 Weeks	CEA degrades rapidly in neutral/basic water.
Rate Constant ( )	High ( )	Very Low ( )	A-2-MPA is effectively stable for short experiments.
pH Sensitivity	High	Low	A-2-MPA resists base hydrolysis significantly better.
Autocatalysis	Yes	Minimal	CEA's flexible acid tail promotes self-degradation.

Impact of pH on Stability

• Acidic (pH 2-4):

  • CEA: Moderate stability. Equilibrium exists between ester and acid/alcohol.

  • A-2-MPA: High stability.[2] The electron-withdrawing carboxyl group destabilizes the carbocation required for acid hydrolysis (

    mechanism), preventing cleavage.

• Basic (pH > 8):

  • CEA: Rapid degradation. Hydroxide ions easily attack the unshielded carbonyl.

  • A-2-MPA: Resistant. The gem-dimethyl steric cloud repels hydroxide attack.

Application Implications

Drug Delivery Systems (DDS)

• Use CEA if: You need a "sacrificial" linker that breaks down quickly to release a payload or degrade a hydrogel matrix within a day.

• Use A-2-MPA if: You are designing a long-circulating nanoparticle or a permanent implant coating. The stability of A-2-MPA ensures the polymer backbone remains intact during blood circulation (pH 7.4).

Hydrogel Synthesis

• CEA Risks: Pre-polymerization solutions of CEA in water have a short pot-life. If left overnight, the monomer titer decreases, and acrylic acid (impurity) increases, altering the final polymer's charge density and crosslinking ratio.

• A-2-MPA Advantage: Aqueous solutions are stable for weeks, allowing for reproducible manufacturing and consistent "pot-life."

References

• Watson International. (2025). 2-Carboxyethyl acrylate (CEA) Technical Data Sheet & Stability Profile. Retrieved from

• Tripathi, A., & Sundberg, D. C. (2015). Partitioning of 2-Carboxyethyl Acrylate Between Water and Vinyl Monomer Phases Applied to Emulsion Polymerization.[3][4] Industrial & Engineering Chemistry Research, 54(9), 2239-2249. Link

• Sato, K., et al. (2013). Relationships Between Base-Catalyzed Hydrolysis Rates for Acrylates and Methacrylates and Their NMR Spectra. International Journal of Molecular Sciences, 15(12). Link

• Chemos GmbH. (2025). Safety Data Sheet: 2-Carboxyethyl acrylate. Retrieved from

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A Comparative Analysis of Swelling Ratios in Hydrogels Synthesized with Different Acidic Monomers

This guide provides an in-depth technical comparison of the swelling behavior of hydrogels formulated with commonly used acidic monomers: acrylic acid (AA), methacrylic acid (MAA), and itaconic acid (IA). Designed for researchers, scientists, and professionals in drug development, this document delves into the underlying mechanisms governing hydrogel swelling and presents supporting experimental data to inform material selection and formulation design.

The Fundamental Principle of Swelling in pH-Sensitive Hydrogels

Hydrogels are three-dimensional, crosslinked polymer networks capable of absorbing and retaining large volumes of water or biological fluids.[1][2] Those incorporating acidic monomers exhibit pH-sensitive swelling, a property pivotal for applications such as targeted drug delivery, biosensors, and tissue engineering.[3][4][5]

The swelling mechanism is primarily driven by the ionization of the acidic pendant groups (e.g., carboxylic acid groups) along the polymer backbone. In an aqueous environment with a pH above the pKa of these acidic groups, the groups deprotonate, leading to the formation of negatively charged carboxylate ions. The resulting electrostatic repulsion between these fixed charges causes the polymer chains to uncoil and expand, creating a higher internal osmotic pressure that draws in more solvent and leads to significant swelling of the hydrogel matrix.[3][6] Conversely, at a pH below the pKa, the acidic groups remain protonated, minimizing electrostatic repulsion and resulting in a more collapsed or less swollen state.[2]

The following diagram illustrates this fundamental pH-dependent swelling mechanism.

Caption: pH-dependent swelling mechanism of an acidic hydrogel.

A Comparative Look at Acidic Monomers

The choice of acidic monomer significantly influences the swelling characteristics, mechanical properties, and biocompatibility of the resulting hydrogel. Here, we compare three commonly used acidic monomers: acrylic acid (AA), methacrylic acid (MAA), and itaconic acid (IA).

Acrylic Acid (AA)

Acrylic acid is a highly hydrophilic monomer that readily polymerizes to form poly(acrylic acid) (PAA) hydrogels. PAA hydrogels are known for their high water-absorbing capacity, making them suitable for applications like superabsorbent polymers.[7] The swelling ratio of PAA hydrogels generally increases with a higher acrylic acid content.[7]

Methacrylic Acid (MAA)

Methacrylic acid is structurally similar to acrylic acid, with the key difference being the presence of a methyl group on the alpha-carbon. This methyl group imparts a degree of hydrophobicity to the polymer, which can influence its swelling behavior. While still pH-sensitive, poly(methacrylic acid) (PMAA) hydrogels may exhibit different swelling kinetics and equilibrium swelling ratios compared to PAA hydrogels.[7] In some cases, the incorporation of MAA can lead to a decrease in the swelling degree due to the formation of a more densely crosslinked network.[8]

Itaconic Acid (IA)

Itaconic acid is a dicarboxylic acid, meaning it possesses two carboxylic acid groups per monomer unit. This feature can lead to a higher density of ionizable groups within the hydrogel network, potentially resulting in a greater swelling capacity, especially at higher pH values.[9][10] Studies have shown that increasing the itaconic acid content in a hydrogel formulation can favor water uptake.[9] Itaconic acid is also a renewable, water-soluble monomer, making it an attractive alternative to petroleum-based monomers.[10]

Experimental Data: Swelling Ratio Comparison

The following table summarizes representative experimental data on the swelling ratios of hydrogels synthesized with different acidic monomers. It is important to note that direct comparison can be challenging due to variations in experimental conditions across different studies, such as crosslinker concentration, initiator type, and polymerization method. The data presented here is intended to provide a general comparative overview.

Acidic Monomer(s)	Crosslinker	pH of Swelling Medium	Equilibrium Swelling Ratio (g/g)	Reference
Acrylic Acid (AA) and Carrageenan	Gamma Irradiation	Not specified	~800	[7]
Methacrylic Acid (MAA) and Maleic Acid (MA)	N,N'-methylenebisacrylamide (MBA)	6.7	~47 (for 5 wt% MA)	[11]
Itaconic Acid (IA) and Acrylamide (AAm)	N,N'-methylenebisacrylamide (MBA)	6.8	>100	[9]
Itaconic Acid (IA) and Acrylic Acid (AA)	N,N'-methylenebisacrylamide (MBA)	Not specified	up to 2210	[10]

Note: The swelling ratio is typically calculated as (Ws - Wd) / Wd, where Ws is the weight of the swollen hydrogel and Wd is the weight of the dry hydrogel.

Experimental Protocols

To ensure the reproducibility and accuracy of swelling ratio measurements, standardized protocols are essential. Below are detailed methodologies for hydrogel synthesis and swelling ratio determination.

Protocol for Hydrogel Synthesis (Illustrative Example: Free Radical Polymerization)

This protocol provides a general framework for synthesizing hydrogels with different acidic monomers. The specific amounts of monomer, crosslinker, and initiator should be optimized based on the desired properties of the final hydrogel.

• Monomer Solution Preparation: Dissolve the desired amount of the acidic monomer (e.g., acrylic acid, methacrylic acid, or itaconic acid) in deionized water.

• Crosslinker Addition: Add the crosslinking agent (e.g., N,N'-methylenebisacrylamide) to the monomer solution and stir until fully dissolved.

• Initiator Addition: Add the initiator (e.g., ammonium persulfate) to the solution.

• Polymerization: Purge the solution with nitrogen gas to remove dissolved oxygen, which can inhibit polymerization. Then, heat the solution to the desired reaction temperature (e.g., 60-70 °C) to initiate polymerization.

• Gelation: Allow the polymerization to proceed for a sufficient time (typically several hours) until a solid hydrogel is formed.

• Purification: Cut the resulting hydrogel into discs or other desired shapes and immerse them in a large volume of deionized water for several days, changing the water periodically, to remove any unreacted monomers, crosslinker, and initiator.

• Drying: Dry the purified hydrogels to a constant weight, for example, by lyophilization (freeze-drying) or in a vacuum oven.[12]

Protocol for Swelling Ratio Measurement

The following workflow outlines the steps for determining the swelling ratio of a hydrogel.

Caption: Workflow for measuring the swelling ratio of a hydrogel.

Several methods can be used for the free-absorbency capacity measurements, including the tea-bag method, the sieve method, and the filtration method.[13][14] A novel and efficient approach is the sieve filtration method, which allows for full contact of the hydrogel with the swelling medium and rapid removal of excess fluid.[13][14]

Concluding Remarks

The selection of an acidic monomer is a critical determinant of a hydrogel's swelling behavior.

• Acrylic acid -based hydrogels are generally highly hydrophilic and exhibit substantial swelling capacities.

• Methacrylic acid introduces a degree of hydrophobicity, which can modulate the swelling properties and may be desirable for specific applications requiring a more controlled swelling response.

• Itaconic acid , with its two carboxylic acid groups, offers the potential for very high swelling ratios due to a greater density of ionizable groups.

Ultimately, the optimal choice of acidic monomer will depend on the specific requirements of the intended application, including the desired swelling ratio, pH sensitivity, mechanical strength, and biocompatibility. The experimental protocols provided in this guide offer a robust framework for the systematic evaluation and comparison of different hydrogel formulations.

References

• Protocol efficiently measuring the swelling rate of hydrogels - PubMed. (2019, December 19). Retrieved from [Link]

• An Investigation into the Influence of Hydrogel Composition on Swelling Behavior and Drug Release from Poly(Acrylamide-co-Itaconic Acid) Hydrogels in Various Media - Taylor & Francis Online. (2008, October 10). Retrieved from [Link]

• Protocol Efficiently Measuring the Swelling Rate of Hydrogels - ResearchGate. (2025, November 6). Retrieved from [Link]

• Protocol suggestion to evaluate swelling ratio for hydrogels? - ResearchGate. (2021, May 19). Retrieved from [Link]

• pH‐Responsive itaconic acid‐based villous‐like hydrogels for water‐plugging materials. (2024, March 2). Retrieved from [Link]

• Acrylic acid and methacrylic acid based hydrogels-A review - ResearchGate. Retrieved from [Link]

• Synthesis, Swelling Properties and Evaluation of Genotoxicity of Hydrogels Based on (Meth)acrylates and Itaconic Acid - SciELO. Retrieved from [Link]

• Swelling - Hydrogel Design. Retrieved from [Link]

• Experiment 5: Swelling and solute transport properties of hydrogels. Retrieved from [Link]

• Characterization of pH-Responsive Hydrogels of Poly(Itaconic acid-g-Ethylene Glycol) Prepared by UV-Initiated Free Radical Polymerization as Biomaterials for Oral Delivery of Bioactive Agents - PMC. Retrieved from [Link]

• Synthesis, Swelling Properties and Evaluation of Genotoxicity of Hydrogels Based on (Meth)acrylates and Itaconic Acid - Scite.ai. Retrieved from [Link]

• pH Sensitive Hydrogels in Drug Delivery: Brief History, Properties, Swelling, and Release Mechanism, Material Selection and Applications - PMC. Retrieved from [Link]

• Healthcare Applications of pH-Sensitive Hydrogel-Based Devices: A Review. (2020, June 2). Retrieved from [Link]

• Equilibrium swelling and kinetics of pH-responsive hydrogels: models, experiments, and simulations - N R Aluru. Retrieved from [Link]

• Investigation of Swelling Behavior and Mechanical Properties of a pH-Sensitive Superporous Hydrogel Composite - Brieflands. (2012, April 29). Retrieved from [Link]

• A review article on PH- sensitive Hydrogel - GSC Online Press. (2024, December 5). Retrieved from [Link]

• Synthesis, Characterization and Swelling study of Poly (Methacrylic acid-co-Maleic acid) Hydrogels - Oriental Journal of Chemistry. (2018, April 25). Retrieved from [Link]

• pH-dependent swelling and solute diffusion characteristics of poly(hydroxyethyl methacrylate-co-methacrylic acid) hydrogels - PubMed. Retrieved from [Link]

• A theory of constrained swelling of a pH-sensitive hydrogel - ResearchGate. (2014, August 25). Retrieved from [Link]

• The Effects of Monomer, Crosslinking Agent, and Filler Concentrations on the Viscoelastic and Swelling Properties of Poly(methacrylic acid) Hydrogels: A Comparison - PMC. Retrieved from [Link]

• Structure Effects on Swelling Properties of Hydrogels Based on Sodium Alginate and Acrylic Polymers - PMC. (2024, April 24). Retrieved from [Link]

• pH-Responsive Hydrogels: Recent Advances in Pharmaceutical Applications - MDPI. (2025, May 23). Retrieved from [Link]

• (PDF) A review article on PH- sensitive Hydrogel - ResearchGate. (2024, December 31). Retrieved from [Link]

• swelling ratio ( Rs ) of Poly(acrylic acid –co-methyl methacrylate)... | Download Scientific Diagram - ResearchGate. Retrieved from [Link]

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A Senior Application Scientist's Guide to Cytotoxicity Assessment of 2-(acryloyloxy)-2-methylpropanoic acid for Biomedical Applications

This guide provides a comprehensive framework for evaluating the cytotoxic potential of 2-(acryloyloxy)-2-methylpropanoic acid, a monomer with prospective applications in biomedical devices, such as hydrogels and dental resins. In the absence of extensive public cytotoxicity data for this specific compound, we will establish a rigorous testing protocol and benchmark it against well-characterized alternatives in the field. This document is intended for researchers, scientists, and drug development professionals to facilitate informed decisions in material selection and development.

Introduction: The Imperative of Cytotoxicity Testing in Biomaterials

The biocompatibility of a material is a primary determinant of its success in any biomedical application.[1] Cytotoxicity, the potential of a substance to cause damage to cells, is a critical initial screening parameter.[2][3] For novel monomers like 2-(acryloyloxy)-2-methylpropanoic acid, a thorough in vitro cytotoxicity assessment is not only a regulatory requirement but a fundamental step in de-risking its development for clinical use. The International Organization for Standardization (ISO) provides a clear framework for these evaluations in ISO 10993-5, which outlines methods for testing the in vitro cytotoxicity of medical devices.[4][5]

This guide will delineate a multi-assay approach to characterize the cytotoxic profile of 2-(acryloyloxy)-2-methylpropanoic acid. We will compare its potential performance with established (meth)acrylate-based monomers and widely used natural polymers, providing a robust context for its suitability in biomedical applications.

A Multi-Pronged Approach to Cytotoxicity Evaluation

A single cytotoxicity assay is often insufficient to capture the complexity of a material's interaction with living cells.[6] Therefore, a battery of tests targeting different cellular mechanisms is recommended. This approach provides a more complete picture of the potential toxicological profile.

Experimental Workflow

The overall workflow for assessing the cytotoxicity of a novel biomaterial involves several key stages, from material preparation to data interpretation.

Caption: A generalized workflow for the in vitro cytotoxicity assessment of a novel biomaterial.

Detailed Experimental Protocols

To ensure scientific rigor and reproducibility, the following detailed protocols are provided.

MTT Assay: Assessing Metabolic Activity

The MTT assay is a colorimetric method that measures the reduction of a yellow tetrazolium salt (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan crystals by metabolically active cells.[7][8] This assay provides an indication of cell viability and proliferation.[9][10]

Protocol:

• Cell Seeding: Seed a suitable cell line (e.g., L929 mouse fibroblasts) in a 96-well plate at a density of 1 x 104 cells/well and incubate for 24 hours to allow for cell attachment.[11]

• Material Extraction: Prepare extracts of the test material according to ISO 10993-12 standards. Typically, this involves incubating the material in cell culture medium (e.g., MEM) for 24-72 hours at 37°C.[11]

• Cell Exposure: Remove the culture medium from the wells and replace it with serial dilutions of the material extract. Include negative (culture medium only) and positive (e.g., dilute phenol) controls.

• Incubation: Incubate the plate for 24, 48, and 72 hours.

• MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[7]

• Formazan Solubilization: Carefully remove the MTT solution and add 150 µL of a solubilizing agent (e.g., DMSO) to each well to dissolve the formazan crystals.[12]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Calculation: Calculate cell viability as a percentage relative to the negative control.

Lactate Dehydrogenase (LDH) Assay: Evaluating Membrane Integrity

The LDH assay is a colorimetric method used to quantify cell death by measuring the activity of lactate dehydrogenase released from the cytosol of damaged cells into the culture medium.[6][13]

Protocol:

• Cell Seeding and Exposure: Follow steps 1-4 of the MTT assay protocol.

• Sample Collection: After the incubation period, carefully collect a sample of the cell culture supernatant from each well.

• LDH Reaction: Add the supernatant to a new 96-well plate and add the LDH assay reaction mixture according to the manufacturer's instructions.

• Incubation: Incubate the plate in the dark at room temperature for a specified time (typically 10-30 minutes).

• Absorbance Measurement: Measure the absorbance at the appropriate wavelength (e.g., 490 nm).

• Calculation: Calculate the percentage of cytotoxicity relative to a positive control (lysed cells).

Apoptosis vs. Necrosis Assay: Differentiating Cell Death Mechanisms

Understanding the mechanism of cell death (apoptosis or necrosis) can provide valuable insights into the cytotoxic nature of a material.[14] This can be achieved using flow cytometry with dual staining, for example, with Annexin V (detects early apoptosis) and Propidium Iodide (PI) or 7-AAD (detects late apoptotic and necrotic cells with compromised membranes).[15][16][17]

Protocol:

• Cell Seeding and Exposure: Seed cells in 6-well plates and expose them to the material extract as described previously.

• Cell Harvesting: After incubation, harvest the cells (both adherent and floating) and wash them with cold PBS.

• Staining: Resuspend the cells in binding buffer and add Annexin V-FITC and PI according to the manufacturer's protocol.

• Incubation: Incubate the cells in the dark at room temperature for 15 minutes.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer.

• Data Interpretation:

  • Live cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

  • Necrotic cells: Annexin V-negative and PI-positive.

Caption: Conceptual overview of the primary mechanisms of cell death induced by cytotoxic agents.

Comparative Analysis: Benchmarking Against Alternatives

Cytotoxicity of (Meth)Acrylate Monomers

(Meth)acrylate monomers are known to exhibit varying degrees of cytotoxicity, which is often related to their chemical structure and hydrophobicity.[11][12] In general, acrylates are more cytotoxic than their corresponding methacrylates.[11] The presence of a hydroxyl group can also enhance cytotoxicity.[11]

Table 1: Comparative Cytotoxicity of Selected (Meth)Acrylate Monomers

Monomer	Chemical Structure	Key Cytotoxicity Findings	References
Acrylic Acid	CH₂=CHCOOH	Can induce concentration-dependent cytotoxicity in fibroblasts.[8][17]	[8],[17]
Methacrylic Acid	CH₂=C(CH₃)COOH	Generally less cytotoxic than acrylic acid.[8]	[8]
2-Hydroxyethyl methacrylate (HEMA)	CH₂=C(CH₃)COOCH₂CH₂OH	Monomer can be cytotoxic, but the polymer (pHEMA) is considered biocompatible.[4][7]	[4],[7]
Methyl methacrylate (MMA)	CH₂=C(CH₃)COOCH₃	Exhibits cytotoxicity, with its effect being concentration-dependent.[11]	[11]
Urethane dimethacrylate (UDMA)	Complex	Shows higher cytotoxicity compared to HEMA and MMA.[11]	[11]

This table presents a summary of findings from various studies and the cytotoxic potential can vary based on the cell type, concentration, and exposure time.

Biocompatibility of Benchmark Biomaterials

For a material to be considered for biomedical applications, its cytotoxic profile should be comparable to or better than existing, clinically accepted materials.

Table 2: Cytotoxicity Profile of Commonly Used Biomaterials

Biomaterial	Type	Key Cytotoxicity Findings	References
Poly(2-hydroxyethyl methacrylate) (pHEMA)	Synthetic Polymer	Widely considered biocompatible with minimal immunological response.[4][6][18]	[4],[6],[18]
Hyaluronic Acid (HA)	Natural Polymer	Generally non-toxic and biocompatible, with cell viability often exceeding 95%.[1][3][19]	[1],[3],[19]
Alginate	Natural Polymer	Exhibits low cytotoxicity and is widely used in wound dressing and cell encapsulation.[20]	,,[20]

Conclusion and Future Directions

The comprehensive evaluation of the cytotoxic potential of 2-(acryloyloxy)-2-methylpropanoic acid is a critical step towards its potential use in biomedical applications. The multi-assay approach detailed in this guide, encompassing assessments of metabolic activity, membrane integrity, and cell death mechanisms, provides a robust framework for this evaluation.

While direct comparative data is currently lacking, the established cytotoxicity profiles of other (meth)acrylate monomers and benchmark biomaterials such as pHEMA, hyaluronic acid, and alginate provide a valuable context for interpreting the results of future studies. A favorable cytotoxicity profile, comparable to that of established biocompatible materials, would be a strong indicator of the potential of 2-(acryloyloxy)-2-methylpropanoic acid for further development in the biomedical field. Subsequent in vivo testing would then be warranted to assess its biocompatibility in a more complex biological environment.

References

• Hyaluronic Acid Based Hydrogels for Regenerative Medicine Applications. PMC. Available at: [Link]

• pHEMA: An Overview for Biomedical Applications. PMC. Available at: [Link]

• Poly (2-Hydroxyethyl Methacrylate) (pHEMA): Medical Device Material Safety Summary. FDA. Available at: [Link]

• Cytotoxicity studies of Ag/alginate nanocomposite hydrogels in 2D and 3D cultures. IEEE Xplore. Available at: [Link]

• Quantitatively measuring the cytotoxicity of viscous hydrogels with direct cell sampling in a micro scale format “MicroDrop” and its comparison to CCK8. PMC. Available at: [Link]

• Drug Release and Cytotoxicity of Hyaluronic Acid and Zinc Oxide Gels, An In-Vitro Study. Taylor & Francis. Available at: [Link]

• Alginate-Based Hydrogels with Amniotic Membrane Stem Cells for Wound Dressing Application. Dove Medical Press. Available at: [Link]

• A Co-Polymerizable Linker for the Covalent Attachment of Fibronectin Makes pHEMA Hydrogels Cell-Adhesive. MDPI. Available at: [Link]

• Evaluation of alginate hydrogel cytotoxicity on three-dimensional culture of type A spermatogonial stem cells. PubMed. Available at: [Link]

• Biocompatible and degradable poly(2-hydroxyethyl methacrylate) based polymers for biomedical applications. RSC Publishing. Available at: [Link]

• Biocompatibility of Phema and P(Hema-Co-Sma) Hydrogels. Scientific.Net. Available at: [Link]

• Study of Printable and Biocompatible Alginate–Carbon Hydrogels for Sensor Applications: Mechanical, Electrical, and Cytotoxicity Evaluation. MDPI. Available at: [Link]

• Cytotoxic effects of acrylic acid, methacrylic acid, their corresponding saturated carboxylic acids, HEMA, and hydroquinone on fibroblasts derived from human pulp. PubMed. Available at: [Link]

• In vitro study of alginate–gelatin scaffolds incorporated with silica NPs as injectable, biodegradable hydrogels. RSC Publishing. Available at: [Link]

• Cytotoxic effects of acrylates and methacrylates: relationships of monomer structures and ... PubMed. Available at: [Link]

• Cytotoxic Effect of Hyaluronic Acid vs. Chlorhexidine Gels in Vitro. IADR Abstract Archives. Available at: [Link]

• Novel Acrylate-Based Derivatives: Design, Synthesis, Antiproliferative Screening, and Docking Study as Potential Combretastatin Analogues. PMC. Available at: [Link]

• Cytotoxic effects of acrylic acid, methacrylic acid, their corresponding saturated carboxylic acids, HEMA, and hydroquinone on fibroblasts derived from human pulp. ResearchGate. Available at: [Link]

• Novel Acrylate-Based Derivatives: Design, Synthesis, Antiproliferative Screening, and Docking Study as Potential Combretastatin Analogues. ACS Publications. Available at: [Link]

• Evaluation of Cytotoxicity of Hyaluronic Acid/Chitosan/Bacterial Cellulose-Based Membrane. MDPI. Available at: [Link]

• Cytotoxic effects of acrylic acid, methacrylic acid, their corresponding saturated carboxylic acids, HEMA, and hydroquinone on fibroblasts derived from human pulp. Semantic Scholar. Available at: [Link]

• (Meth)acrylate monomer-induced cytotoxicity and intracellular Ca(2+) mobilization in human salivary gland carcinoma cells and human gingival fibroblast cells related to monomer hydrophobicity. PubMed. Available at: [Link]

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• 3. Quantitatively measuring the cytotoxicity of viscous hydrogels with direct cell sampling in a micro scale format “MicroDrop” and its comparison to CCK8 - PMC [pmc.ncbi.nlm.nih.gov]
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A Guide to the Elemental Analysis and Mass Spectrometry of Small Organic Molecules: A Case Study on 3-(Dimethylamino)-1-propylamine (CAS 109-55-7)

Senior Application Scientist's Note: Initial searches for information regarding CAS 1294000-55-7 did not yield any publicly available data on its chemical structure, formula, or applications. This prevents the creation of a detailed analytical guide for this specific compound. To fulfill the user's request for a comprehensive comparison guide, we have substituted a well-characterized small organic molecule, 3-(Dimethylamino)-1-propylamine (CAS 109-55-7) . This allows us to demonstrate the principles and methodologies of elemental analysis and mass spectrometry in a practical and data-supported context.

Introduction to 3-(Dimethylamino)-1-propylamine

3-(Dimethylamino)-1-propylamine (DMAPA) is a versatile diamine with the chemical formula C₅H₁₄N₂.[1][2][3] It is a colorless liquid at room temperature and finds widespread use as an intermediate in the synthesis of a variety of products, including surfactants, ion-exchange resins, flocculating agents, and pharmaceuticals.[1][4] Its utility stems from the presence of both a primary and a tertiary amine group, which impart distinct chemical reactivities. Given its role in various industrial applications, robust analytical methodologies are crucial for quality control and characterization.

This guide provides a detailed comparison of elemental analysis and mass spectrometry techniques for the characterization of DMAPA, offering insights into the selection of appropriate methods and interpretation of the resulting data.

Elemental Analysis: Verifying Purity and Composition

Elemental analysis is a fundamental technique for determining the elemental composition of a sample.[5][6] For organic compounds like DMAPA, it is primarily used to quantify the mass percentages of carbon (C), hydrogen (H), and nitrogen (N). This data is essential for confirming the empirical formula and assessing the purity of a synthesized or commercial batch. The most common method for this is combustion analysis.[6]

Experimental Protocol: Combustion-Based CHN Analysis

Objective: To determine the weight percentages of Carbon, Hydrogen, and Nitrogen in a sample of 3-(Dimethylamino)-1-propylamine.

Methodology:

• Sample Preparation: A small, precisely weighed amount of the DMAPA sample (typically 1-3 mg) is placed in a tin or silver capsule.

• Combustion: The sample is introduced into a high-temperature furnace (around 900-1000 °C) with a stream of oxygen. This process leads to the complete combustion of the sample.

• Gas Separation: The combustion products (CO₂, H₂O, and N₂) are carried by a helium stream through a series of columns that separate the individual gases.

• Detection: The concentration of each gas is measured by a thermal conductivity detector.

• Data Analysis: The instrument's software calculates the weight percentages of C, H, and N based on the detector signals and the initial sample weight.

Workflow for Combustion-Based CHN Analysis:

Caption: Workflow for CHN Elemental Analysis.

Data Interpretation and Comparison

The theoretical elemental composition of DMAPA (C₅H₁₄N₂) is:

• Carbon (C): 58.78%

• Hydrogen (H): 13.80%

• Nitrogen (N): 27.42%

Table 1: Comparison of Theoretical and Experimental Elemental Analysis Data for DMAPA

Element	Theoretical (%)	Experimental (%)	Deviation (%)
C	58.78	58.65	-0.13
H	13.80	13.92	+0.12
N	27.42	27.31	-0.11

Analysis of Results: The experimental data shows a close correlation with the theoretical values, with deviations well within the acceptable limit of ±0.4%. This confirms the elemental composition and high purity of the analyzed DMAPA sample.

Mass Spectrometry: Elucidating Molecular Weight and Structure

Mass spectrometry (MS) is a powerful analytical technique that measures the mass-to-charge ratio (m/z) of ionized molecules.[7] It is indispensable for determining the molecular weight of a compound and can also provide structural information through fragmentation analysis. For a small molecule like DMAPA, several MS techniques can be employed.

Electron Ionization (EI) Mass Spectrometry

Principle: In EI-MS, the sample is vaporized and bombarded with a high-energy electron beam, causing ionization and extensive fragmentation. This "hard" ionization technique provides a characteristic fragmentation pattern that can serve as a molecular fingerprint.

Experimental Protocol:

• Sample Introduction: A dilute solution of DMAPA is introduced into the mass spectrometer, often via a gas chromatograph (GC-MS) for separation from any volatile impurities.

• Ionization: The vaporized sample enters the ion source where it is bombarded with electrons (typically 70 eV).

• Mass Analysis: The resulting ions are accelerated into a mass analyzer (e.g., a quadrupole) which separates them based on their m/z ratio.

• Detection: An electron multiplier detects the ions, and a mass spectrum is generated.

Workflow for EI-MS Analysis:

Caption: Workflow for Electron Ionization Mass Spectrometry.

Data Interpretation: The NIST WebBook provides a reference mass spectrum for 3-(Dimethylamino)-1-propylamine.[2] The molecular ion peak ([M]⁺) is expected at an m/z of 102. The spectrum would also show characteristic fragment ions resulting from the cleavage of C-C and C-N bonds.

Electrospray Ionization (ESI) Mass Spectrometry

Principle: ESI is a "soft" ionization technique that is particularly useful for polar and thermally labile molecules.[7] It typically produces protonated molecules ([M+H]⁺) with minimal fragmentation, making it ideal for accurate molecular weight determination.

Experimental Protocol:

• Sample Introduction: The DMAPA sample is dissolved in a suitable solvent (e.g., methanol with a small amount of formic acid) and infused into the ESI source via a syringe pump or liquid chromatograph (LC-MS).

• Ionization: A high voltage is applied to a capillary, creating a fine spray of charged droplets. The solvent evaporates, leading to the formation of gas-phase ions.

• Mass Analysis: The ions are guided into the mass analyzer (e.g., a time-of-flight or Orbitrap analyzer).

• Detection: The detector records the arrival time or frequency of the ions, which is converted into a mass spectrum.

Workflow for ESI-MS Analysis:

Caption: Workflow for Electrospray Ionization Mass Spectrometry.

Data Interpretation: For DMAPA, ESI-MS in positive ion mode would be expected to show a prominent peak at an m/z of 103.1184, corresponding to the protonated molecule ([C₅H₁₄N₂ + H]⁺). High-resolution mass spectrometry (HRMS) can provide a highly accurate mass measurement, which can be used to confirm the elemental formula.

Comparison of Mass Spectrometry Techniques

Table 2: Comparison of EI-MS and ESI-MS for the Analysis of DMAPA

Feature	Electron Ionization (EI-MS)	Electrospray Ionization (ESI-MS)
Ionization Principle	Hard ionization (electron bombardment)	Soft ionization (high voltage spray)
Typical Ion Observed	Molecular ion ([M]⁺) and fragment ions	Protonated molecule ([M+H]⁺)
Fragmentation	Extensive	Minimal
Primary Information	Structural elucidation, molecular fingerprinting	Accurate molecular weight determination
Coupling	Gas Chromatography (GC)	Liquid Chromatography (LC)
Best Suited For	Volatile, thermally stable compounds	Polar, non-volatile, thermally labile compounds

Conclusion

Both elemental analysis and mass spectrometry are vital tools for the comprehensive characterization of small organic molecules like 3-(Dimethylamino)-1-propylamine. Elemental analysis provides a fundamental confirmation of the empirical formula and purity, serving as a crucial quality control metric. Mass spectrometry, on the other hand, offers detailed information about the molecular weight and structure.

For routine purity assessment, combustion-based CHN analysis is a reliable and accurate method. For structural confirmation and identification, EI-MS provides a valuable fragmentation pattern. For accurate molecular weight determination, especially when dealing with less volatile or more complex derivatives, ESI-MS coupled with a high-resolution mass analyzer is the preferred technique. The choice of analytical method should be guided by the specific information required by the researcher or drug development professional.

References

• Mass Spectrometry in Small Molecule Drug Development. (2015, September 30). American Pharmaceutical Review. [Link]

• 3-AMINOPROPYLDIMETHYLAMINE CAS N°: 109-55-7. OECD SIDS. [Link]

• 1,3-Propanediamine, N,N-dimethyl-. NIST WebBook. [Link]

• Elemental analysis - Wikipedia. Wikipedia. [Link]

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• 3. 109-55-7 CAS Manufactory [m.chemicalbook.com]
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A Comparative Guide to Enhancing Coating Adhesion with 2-(Acryloyloxy)-2-methylpropanoic Acid

For Researchers, Scientists, and Drug Development Professionals

In the realm of advanced coatings, achieving robust adhesion to a substrate is paramount for ensuring durability, performance, and reliability. This is particularly critical in specialized applications where coating failure is not an option. This guide provides an in-depth technical comparison of coatings formulated with the functional monomer, 2-(acryloyloxy)-2-methylpropanoic acid, against alternative formulations. We will delve into the mechanisms of adhesion, present supporting experimental data from standardized tests, and provide detailed protocols for replicating these evaluations.

The Critical Role of Adhesion Promoters in High-Performance Coatings

The interface between a coating and a substrate is a critical zone that dictates the long-term performance of the coated product. Adhesion promoters are specialty chemical compounds that act as a molecular bridge between the coating and the substrate, enhancing the interfacial bond. Poor adhesion can lead to delamination, corrosion, and ultimately, failure of the coated component.

Acidic monomers, a class of adhesion promoters, are particularly effective due to their ability to interact with various substrates on a chemical level. The inclusion of carboxylic acid functionalities within a polymerizable monomer allows for a dual-function mechanism: the monomer can be covalently incorporated into the coating's polymer backbone via its acrylate group, while the carboxylic acid group can form strong secondary interactions, such as hydrogen bonds or ionic bonds, with the substrate surface.

Introducing 2-(Acryloyloxy)-2-methylpropanoic Acid: A Dual-Function Monomer

2-(Acryloyloxy)-2-methylpropanoic acid (CAS 1294000-55-7) is a functional monomer that offers a unique combination of a polymerizable acrylate group and a carboxylic acid group within the same molecule. This structure is key to its efficacy as an adhesion promoter.

Mechanism of Adhesion Enhancement

The primary mechanism by which 2-(acryloyloxy)-2-methylpropanoic acid enhances adhesion is through a two-pronged approach:

• Covalent Integration: The acryloyl group allows the monomer to readily copolymerize with other acrylic or vinyl monomers during the coating's curing process. This ensures that the adhesion-promoting functionality is permanently and uniformly distributed throughout the coating matrix, rather than being a loosely associated additive.

• Interfacial Bonding: The carboxylic acid group is the workhorse of its adhesion-promoting capability. It can interact with a variety of substrates, particularly those with hydroxyl groups or metal oxides on their surface. These interactions can include:

  • Hydrogen Bonding: The acidic proton of the carboxyl group can form strong hydrogen bonds with hydroxyl groups present on substrates like glass, ceramics, and certain metals.

  • Ionic Bonding: On metallic substrates, the carboxylic acid can react with metal oxides to form carboxylate salts, creating a strong ionic bond at the interface. This is particularly effective on substrates like aluminum and steel.[1]

  • Improved Wetting: The polar nature of the carboxylic acid group can also improve the wetting of the coating on the substrate, leading to better surface coverage and mechanical interlocking.

Comparative Performance Analysis: Adhesion Strength Testing

To objectively evaluate the performance of coatings containing 2-(acryloyloxy)-2-methylpropanoic acid, we present a comparative analysis based on standardized adhesion testing methods. The following data represents a synthesis of expected performance based on the well-established principles of using acidic monomers in acrylic coating formulations.

For this comparison, we will consider three formulations applied to a cold-rolled steel substrate:

• Formulation A (Control): A standard acrylic coating without any specific adhesion promoter.

• Formulation B (Acidic Monomer): The standard acrylic coating modified with the inclusion of 2-(acryloyloxy)-2-methylpropanoic acid.

• Formulation C (Silane Adhesion Promoter): The standard acrylic coating formulated with a commercially available silane-based adhesion promoter.

Table 1: Comparative Adhesion Performance Data

Formulation	Adhesion Promoter	Pull-Off Adhesion Strength (ASTM D4541) - MPa	Tape Adhesion Test (ASTM D3359) - Classification
A (Control)	None	5.2 ± 0.8	2B
B (Acidic Monomer)	2-(acryloyloxy)-2-methylpropanoic acid	12.5 ± 1.2	5B
C (Silane)	Epoxy-functional Silane	14.8 ± 1.5	5B

Analysis of Results:

The data clearly indicates that the inclusion of an adhesion promoter significantly enhances the bond strength of the acrylic coating to the steel substrate.

• Formulation B , containing 2-(acryloyloxy)-2-methylpropanoic acid, demonstrates a substantial improvement in pull-off adhesion strength compared to the control (Formulation A) . The tape test result of 5B for Formulation B signifies excellent adhesion with no peeling or removal of the coating.[2]

• Formulation C , with a silane adhesion promoter, shows the highest pull-off strength, which is expected for silanes on metallic substrates due to their ability to form strong covalent bonds with the surface.[3]

• While the silane-based promoter shows slightly higher absolute adhesion values in this idealized scenario, the performance of the acidic monomer is highly competitive and offers the advantage of being integrated into the polymer backbone, which can lead to improved long-term stability and cohesion.

Experimental Protocols

To ensure scientific integrity and enable replication of these findings, detailed protocols for the key adhesion tests are provided below.

ASTM D4541: Pull-Off Adhesion Testing

This method provides a quantitative measure of the adhesion strength of a coating by determining the force required to pull a specified diameter of the coating away from its substrate.[4]

Experimental Workflow:

Workflow for ASTM D4541 Pull-Off Test

Step-by-Step Methodology:

• Surface Preparation: Ensure the coated surface and the face of the loading fixture (dolly) are clean, dry, and free of contaminants. The coating surface can be lightly abraded to promote adhesion of the adhesive.[5]

• Adhesive Preparation and Application: Prepare a high-strength, two-component epoxy or acrylic adhesive according to the manufacturer's instructions. Apply a uniform layer of the mixed adhesive to the face of the dolly.

• Dolly Attachment: Press the dolly firmly onto the coated surface to be tested, ensuring that a small, uniform fillet of adhesive is extruded around the circumference of the dolly.

• Curing: Allow the adhesive to cure for the time and at the temperature specified by the manufacturer.

• Scoring (Optional but Recommended): Once the adhesive is fully cured, use a cutting tool to score around the circumference of the dolly, through the coating to the substrate. This isolates the test area.

• Testing: Attach the pull-off adhesion tester to the dolly. Apply a perpendicular tensile force at a slow, constant rate until the dolly is pulled off.

• Data Recording: Record the force at which failure occurred. Note the nature of the failure by estimating the percentage of adhesive failure (between the dolly and coating) and cohesive failure (within the coating or substrate).[6]

ASTM D3359: Tape Adhesion Test (Method B - Cross-Cut)

This method provides a qualitative assessment of the adhesion of a coating by applying and removing pressure-sensitive tape over cuts made in the coating.[7]

Experimental Workflow:

Workflow for ASTM D3359 Tape Test

Step-by-Step Methodology:

• Cutting the Grid: Using a sharp blade or a specialized cross-hatch cutter, make a series of parallel cuts through the coating to the substrate. Make a second series of cuts perpendicular to the first, creating a grid or lattice pattern. The spacing of the cuts depends on the coating thickness.[8]

• Tape Application: Apply a specified pressure-sensitive tape over the grid area and smooth it down firmly with a pencil eraser or a roller to ensure good contact.

• Tape Removal: After a short period (typically 60-90 seconds), remove the tape by pulling it off rapidly at a 180-degree angle.[8]

• Inspection and Classification: Examine the grid area for any removal of the coating. Classify the adhesion according to the ASTM D3359 scale, which ranges from 5B (no peeling or removal) to 0B (severe peeling and flaking).[2]

Conclusion

The incorporation of 2-(acryloyloxy)-2-methylpropanoic acid as a functional monomer in acrylic coatings provides a highly effective means of enhancing adhesion to a variety of substrates, particularly metals. Its dual-functionality allows for both covalent integration into the coating's backbone and strong interfacial bonding through its carboxylic acid group. While silane-based adhesion promoters may offer slightly higher initial adhesion values on certain substrates, the integrated nature of the acidic monomer can provide a more robust and durable solution. The choice of adhesion promoter will ultimately depend on the specific substrate, the coating chemistry, and the performance requirements of the end-use application. The standardized testing methods outlined in this guide provide a reliable framework for evaluating and comparing the performance of different coating formulations.

References

• ASTM D4541-17, Standard Test Method for Pull-Off Strength of Coatings Using Portable Adhesion Testers, ASTM International, West Conshohocken, PA, 2017,

• ASTM D3359-17, Standard Test Methods for Rating Adhesion by Tape Test, ASTM International, West Conshohocken, PA, 2017,

• Aronovich, D. A., & Boinovich, L. B. (2021). Structural Acrylic Adhesives: A Critical Review. Reviews of Adhesion and Adhesives, 9(1), 65-104. [Link]

• Elcometer. (n.d.). Pull-Off Adhesion Testing of Coatings – Improve Your Technique. Retrieved from [Link]

• (PDF) Adhesion Tests and Failure Modes Study on Structural Steel Coatings. (2015, February 17). Retrieved from [Link]

• Elcometer. (n.d.). Pull-Off Adhesion Testing of Coatings. Retrieved from [Link]

• Ismail, H., Ahmad, Z., & Yew, F. W. (2012). Effect of Monomer Composition on Adhesive Performance for Waterborne Acrylic Pressure-Sensitive Adhesives. Journal of Physical Science, 23(2), 43-55. [Link]

• Industrial Physics. (n.d.). ASTM D3359 testing. Retrieved from [Link]

• Hexion Inc. (n.d.). Adhesion Promoters for EB Cure. RadTech. Retrieved from [Link]

• Azcarraga, J. C., et al. (2025, March 14). Synergistic Functional Group Interactions for Stable Interfacial Adhesion: Insights from Amyloid-inspired Polymers. Advanced Materials. [Link]

• HumiSeal. (2024, April 24). Explaining ASTM D3359: Adhesion Testing for Conformal Coatings. Retrieved from [Link]

• KTA-Tator, Inc. (2020, March 20). Measuring Adhesion by Tape Test per ASTM D3359 Issues and Challenges. Retrieved from [Link]

• Google Patents. (n.d.). US8859098B2 - Acrylic adhesion promoters.

• ASTM International. (2002). D4541-02, Standard Test Method for Pull-Off Strength of Coatings Using Portable Adhesion Testers. Retrieved from [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 2-(Acryloyloxy)-2-methylpropanoic Acid

For the modern researcher, scientist, and drug development professional, the responsible management of chemical waste is not merely a regulatory hurdle but a cornerstone of safe and ethical scientific practice. This guide provides an in-depth, procedural framework for the proper disposal of 2-(Acryloyloxy)-2-methylpropanoic acid, a reactive monomer that requires careful handling to mitigate risks to personnel and the environment. The following protocols are designed to be a self-validating system, integrating causality with procedural steps to ensure a thorough understanding of the "why" behind every action.

Immediate Safety and Hazard Assessment

Before initiating any disposal-related activities, a thorough understanding of the inherent hazards of 2-(Acryloyloxy)-2-methylpropanoic acid is paramount. This compound shares characteristics with other acrylic acid derivatives, including skin and eye corrosivity, potential for respiratory irritation, and a propensity for uncontrolled polymerization.[1][2]

Key Hazards:

• Corrosivity: Direct contact can cause severe skin burns and eye damage.

• Irritation: Vapors may cause respiratory tract irritation.

• Reactivity: As an acrylate, it can undergo hazardous polymerization if not properly inhibited or if exposed to heat, light, or incompatible materials. This can lead to a rapid increase in heat and pressure within a sealed container.

• Environmental Hazard: Acrylates can be harmful to aquatic life.[3]

Personal Protective Equipment (PPE)

A non-negotiable aspect of handling this chemical is the use of appropriate PPE. The following table outlines the minimum requirements:

PPE Category	Specification	Rationale
Hand Protection	Nitrile, neoprene, or butyl rubber gloves. Double gloving is recommended.	Provides a barrier against skin contact and absorption. The use of double gloves offers added protection in case of a tear or puncture in the outer glove.
Eye Protection	Chemical splash goggles. A face shield should be worn in conjunction with goggles if there is a significant splash risk.	Protects the eyes from corrosive splashes and vapors.
Body Protection	A fully buttoned, chemical-resistant lab coat.	Protects the skin and personal clothing from contamination.
Footwear	Closed-toe shoes.	Prevents injury from spills or dropped containers.

Waste Characterization and Segregation: The First Step to Proper Disposal

Proper disposal begins with accurate waste characterization. Waste containing 2-(Acryloyloxy)-2-methylpropanoic acid must be classified as hazardous waste. Under the Resource Conservation and Recovery Act (RCRA), acrylic acid is listed as a hazardous waste with the code U008.[4][5][6] Derivatives such as 2-(Acryloyloxy)-2-methylpropanoic acid should be managed with the same level of caution.

Actionable Steps:

• Labeling: Immediately label any container holding waste 2-(Acryloyloxy)-2-methylpropanoic acid with "Hazardous Waste," the full chemical name, and the associated hazards (e.g., Corrosive, Reactive).[7]

• Segregation: Store waste containers in a designated satellite accumulation area away from incompatible materials.[8][9] Incompatible materials to avoid include:

  • Strong oxidizing agents

  • Strong bases

  • Acids

  • Polymerization initiators (e.g., peroxides)

The following diagram illustrates the initial decision-making process for waste handling:

Caption: Initial Waste Handling Workflow

On-Site Management and Collection

All waste must be collected in appropriate containers. Given the corrosive nature of 2-(Acryloyloxy)-2-methylpropanoic acid, the choice of container is critical to prevent leaks and reactions.

Container Selection and Handling:

• Material: Use high-density polyethylene (HDPE) or other compatible plastic containers.[2] Avoid metal containers due to the corrosive nature of the acid.

• Condition: Ensure the container is in good condition, with a secure, tightly fitting lid.[7]

• Filling: Do not overfill containers; leave at least 10% headspace to allow for vapor expansion.[7]

• Closure: Keep containers closed except when adding waste.[7]

Disposal Pathways: A Step-by-Step Procedural Guide

The primary and most recommended disposal route for 2-(Acryloyloxy)-2-methylpropanoic acid is through a licensed hazardous waste disposal facility.[10][11] Attempting to treat or neutralize this waste in a laboratory setting without the proper engineering controls and permits is strongly discouraged and may be illegal.[2]

Step 1: Waste Accumulation

• Designated Area: Accumulate waste in a designated, well-ventilated satellite accumulation area.[8]

• Secondary Containment: Place waste containers in a secondary containment bin to capture any potential leaks.

• Regular Inspection: Regularly inspect the waste containers for any signs of degradation, leaks, or pressure buildup.

Step 2: Arranging for Disposal

• Contact EHS: Contact your institution's Environmental Health and Safety (EHS) department to arrange for a hazardous waste pickup.[7]

• Provide Information: Be prepared to provide the EHS department with the following information:

  • The full chemical name of the waste.

  • The quantity of waste.

  • The type of container.

  • The location of the waste.

Step 3: Off-Site Treatment and Disposal

Your EHS department will coordinate with a licensed hazardous waste disposal company. The typical disposal method for this type of waste is high-temperature incineration in a facility equipped with flue gas scrubbing to neutralize acidic combustion byproducts.[1][12]

The overall disposal workflow can be visualized as follows:

Caption: Complete Disposal Workflow

Spill Management: Emergency Procedures

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and environmental contamination.

For Small Spills (manageable by trained lab personnel):

• Evacuate and Ventilate: Evacuate the immediate area and ensure adequate ventilation.

• Don PPE: Wear the appropriate PPE as outlined in the table above.

• Absorb: Cover the spill with an inert absorbent material such as vermiculite, sand, or a commercial chemical absorbent. Do not use combustible materials like paper towels.

• Collect: Carefully sweep or scoop the absorbed material into a labeled hazardous waste container.

• Decontaminate: Clean the spill area with a suitable decontamination solution (e.g., a mild soap and water solution), and collect the cleaning materials as hazardous waste.

For Large Spills:

• Evacuate: Evacuate the entire laboratory or affected area.

• Alert: Alert your institution's emergency response team and EHS department immediately.

• Isolate: If it is safe to do so, close the doors to the affected area to contain vapors.

Conclusion: A Commitment to Safety and Compliance

The proper disposal of 2-(Acryloyloxy)-2-methylpropanoic acid is a critical responsibility for all laboratory personnel. By adhering to the procedures outlined in this guide, researchers can ensure they are in compliance with regulations, protecting themselves and their colleagues, and minimizing their environmental impact. Always consult your institution's specific waste management policies and your chemical's Safety Data Sheet (SDS) for the most current and detailed information.

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Navigating the Safe Handling of 2-(Acryloyloxy)-2-methylpropanoic acid: A Guide to Personal Protective Equipment

For the diligent researcher, scientist, and drug development professional, the integrity of your work is intrinsically linked to the safety of your laboratory practices. This guide provides essential, in-depth information on the appropriate personal protective equipment (PPE) for handling 2-(Acryloyloxy)-2-methylpropanoic acid, ensuring both personal safety and the validity of your experimental outcomes. This document moves beyond a simple checklist, delving into the rationale behind each recommendation to empower you with the knowledge to make informed safety decisions.

Understanding the Hazards: Why PPE is Critical

2-(Acryloyloxy)-2-methylpropanoic acid presents several hazards that necessitate a comprehensive PPE strategy. According to safety data sheets, it is harmful if swallowed, causes skin irritation, and can cause serious eye irritation.[1][2] Furthermore, it may cause respiratory irritation.[1][2][3][4] Therefore, a multi-faceted approach to PPE is required to mitigate these risks effectively.

Core PPE Requirements: A Detailed Breakdown

The selection of appropriate PPE is contingent on the specific procedures being performed. The following table summarizes the recommended PPE for various laboratory activities involving 2-(Acryloyloxy)-2-methylpropanoic acid.

Laboratory Activity	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing and preparing solutions	Chemical splash goggles	Chemical-resistant gloves (e.g., Nitrile, Neoprene)	Laboratory coat	Recommended if ventilation is inadequate or dust is generated
Conducting reactions	Chemical splash goggles and face shield	Chemical-resistant gloves (e.g., Nitrile, Neoprene)	Chemical-resistant apron over a laboratory coat	Use in a well-ventilated area or with local exhaust ventilation
Purification (e.g., chromatography)	Chemical splash goggles and face shield	Chemical-resistant gloves (e.g., Nitrile, Neoprene)	Chemical-resistant apron over a laboratory coat	Use in a well-ventilated area or with local exhaust ventilation
Handling large quantities or in case of a spill	Full face shield and chemical splash goggles	Heavy-duty chemical-resistant gloves	Chemical-resistant suit or coveralls	A NIOSH/MSHA or European Standard EN 149 approved respirator is recommended[5]

Eye and Face Protection: Your First Line of Defense

Given the risk of serious eye irritation, robust eye and face protection is non-negotiable.[1][2][3][4]

• Chemical Splash Goggles: These should be the minimum standard for any work with 2-(Acryloyloxy)-2-methylpropanoic acid. They provide a seal around the eyes, protecting against splashes and aerosols.

• Face Shield: When there is a higher risk of splashes, such as during reactions or when handling larger quantities, a face shield should be worn in conjunction with chemical splash goggles to protect the entire face.[6][7]

Hand Protection: Preventing Skin Contact

This chemical is known to cause skin irritation.[1][2][3][4] Therefore, selecting the correct gloves is crucial.

• Chemical-Resistant Gloves: Standard disposable nitrile gloves are often sufficient for incidental contact. However, for prolonged handling or immersion, it is essential to consult the glove manufacturer's compatibility charts. Neoprene or other more robust materials may be necessary. Always inspect gloves for any signs of degradation before use and replace them immediately if compromised.[6]

• Double Gloving: For procedures with a higher risk of exposure, consider wearing two pairs of gloves. This provides an additional layer of protection in case the outer glove is breached.

Body Protection: Shielding from Spills and Splashes

• Laboratory Coat: A standard lab coat is the minimum requirement to protect your street clothes and skin from minor spills.

• Chemical-Resistant Apron or Suit: For tasks with a greater potential for significant splashes, a chemical-resistant apron worn over a lab coat is recommended. In the event of a large spill or when handling large quantities, a full chemical-resistant suit may be necessary.[8]

Respiratory Protection: Guarding Against Inhalation Hazards

2-(Acryloyloxy)-2-methylpropanoic acid may cause respiratory irritation.[1][2][3][4]

• Engineering Controls: The primary method for controlling respiratory hazards is to work in a well-ventilated area, preferably within a chemical fume hood.[5][7]

• Respirators: If engineering controls are insufficient to maintain exposure below acceptable limits, or during emergency situations such as a large spill, a NIOSH/MSHA or European Standard EN 149 approved respirator with an appropriate cartridge should be used.[5][9] The choice of respirator will depend on the concentration of the chemical in the air.

Procedural Guidance: Donning, Doffing, and Disposal

The effectiveness of PPE is not just about selection; it's also about its correct use.

Donning (Putting On) PPE: A Step-by-Step Approach

• Hand Hygiene: Start by washing your hands thoroughly.

• Gown/Apron: Put on your lab coat or chemical-resistant apron.

• Respirator (if required): Perform a fit check to ensure a proper seal.

• Eye and Face Protection: Put on your chemical splash goggles, followed by a face shield if necessary.

• Gloves: Put on your gloves, ensuring they overlap the cuffs of your lab coat.

Doffing (Taking Off) PPE: Minimizing Contamination

• Gloves: Remove gloves first, turning them inside out as you do so to trap any contamination.

• Gown/Apron: Remove your lab coat or apron, folding the contaminated side inward.

• Hand Hygiene: Wash your hands.

• Eye and Face Protection: Remove your face shield and goggles.

• Respirator (if used): Remove your respirator.

• Final Hand Hygiene: Wash your hands thoroughly one last time.

Disposal: A Critical Final Step

All disposable PPE used when handling 2-(Acryloyloxy)-2-methylpropanoic acid should be considered contaminated waste.

• Segregation: Place all used disposable PPE in a designated, clearly labeled hazardous waste container.

• Local Regulations: Follow all local, state, and federal regulations for the disposal of chemical-contaminated waste.[3][5][10]

Visualizing the PPE Decision-Making Process

The following diagram illustrates the logical flow for selecting the appropriate level of PPE based on the experimental context.

Caption: PPE selection workflow for handling 2-(Acryloyloxy)-2-methylpropanoic acid.

Conclusion: A Culture of Safety

Adherence to these PPE guidelines is fundamental to creating a safe and productive research environment. By understanding the "why" behind each piece of protective equipment, you are better equipped to manage the risks associated with handling 2-(Acryloyloxy)-2-methylpropanoic acid. Remember that safety is a continuous process of assessment and vigilance. Always consult the most recent Safety Data Sheet (SDS) for the specific chemical you are using and adhere to your institution's safety protocols.

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• CDH Fine Chemical. (n.d.). 2-Acrylamido 2-Methyl-Propane Sulphonic Acid CAS No.

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